Octadecadienoate

Core Science & Biosynthesis

The Metabolic Journey of an Essential Fatty Acid: A Technical Guide to Octadecadienoate Metabolism in Mammalian Cells

For Researchers, Scientists, and Drug Development Professionals

Executive Summary

Octadecadienoate, commonly known as linoleic acid (LA; 18:2n-6), is a cornerstone of mammalian lipid metabolism. Despite its critical roles in cellular structure, signaling, and energy homeostasis, mammalian cells are incapable of its de novo synthesis. This technical guide elucidates the fundamental reason for this metabolic limitation—the absence of the delta-12 desaturase enzyme. Consequently, linoleic acid is classified as an essential fatty acid that must be acquired from dietary sources. This document provides an in-depth exploration of the subsequent metabolic pathways that govern the fate of dietary octadecadienoate within mammalian cells. We detail the enzymatic processes of desaturation and elongation that convert linoleic acid into vital long-chain polyunsaturated fatty acids, such as arachidonic acid. Furthermore, we examine the oxygenation pathways mediated by cyclooxygenase (COX), lipoxygenase (LOX), and cytochrome P450 (CYP) enzymes, which generate a class of potent signaling molecules known as octadecanoids. This guide includes detailed experimental protocols for the analysis of these pathways, a compilation of relevant quantitative data, and visual diagrams of the key metabolic and signaling networks to provide a comprehensive resource for researchers in the field.

The Essential Nature of Octadecadienoate (Linoleic Acid)

Mammalian cells cannot synthesize octadecadienoate (linoleic acid) because they lack the necessary Δ12 desaturase enzyme.[1][2] This enzyme is required to introduce a double bond at the 12th carbon position from the carboxyl end of oleic acid (18:1n-9), converting it to linoleic acid (18:2n-6).[2][3] While plants and some lower eukaryotes possess this enzymatic capability, its absence in mammals makes linoleic acid an essential component of the diet.[1][2] Transgenic studies have shown that introducing a plant-derived Δ12 desaturase gene into mammalian cells can enable them to produce linoleic acid, highlighting the singular enzymatic deficiency.[2]

Metabolic Fates of Dietary Octadecadienoate

Once obtained from the diet, linoleic acid is readily incorporated into cellular lipids and serves as a substrate for several critical metabolic pathways. The primary fates of linoleic acid in mammalian cells are:

• Elongation and Desaturation: Conversion into longer-chain polyunsaturated fatty acids (LC-PUFAs).

• Oxygenation: Transformation into a diverse array of bioactive lipid mediators.

Elongation and Desaturation Pathway to Arachidonic Acid

The conversion of linoleic acid to arachidonic acid (AA; 20:4n-6), a key component of cell membranes and a precursor to eicosanoids, is a multi-step process occurring primarily in the endoplasmic reticulum. This pathway involves a series of reactions catalyzed by fatty acid desaturase (FADS) and elongation of very long-chain fatty acids (ELOVL) enzymes.

The canonical pathway proceeds as follows:

• Δ6 Desaturation: Fatty Acid Desaturase 2 (FADS2) introduces a double bond at the Δ6 position of linoleic acid to form γ-linolenic acid (GLA; 18:3n-6).[4][5] This is considered the rate-limiting step in this biosynthetic pathway.[4]

• Elongation: Elongation of Very Long-Chain Fatty Acids Protein 5 (ELOVL5) adds a two-carbon unit to GLA to produce dihomo-γ-linolenic acid (DGLA; 20:3n-6).[6][7][8]

• Δ5 Desaturation: Fatty Acid Desaturase 1 (FADS1) introduces a double bond at the Δ5 position of DGLA to yield arachidonic acid (AA; 20:4n-6).[9]

An alternative pathway has also been described where linoleic acid is first elongated to eicosadienoic acid (20:2n-6), which is then desaturated by FADS2 (acting as a Δ8 desaturase) to form DGLA.[5]

Caption: Conversion of Linoleic Acid to Arachidonic Acid.

Oxygenation Pathways: The Birth of Octadecanoids

Linoleic acid can be directly oxygenated by several enzyme families to produce a group of lipid mediators known as octadecanoids. These molecules are involved in various physiological and pathophysiological processes, including inflammation.

• Lipoxygenase (LOX) Pathway: LOX enzymes catalyze the insertion of molecular oxygen into linoleic acid to form hydroperoxyoctadecadienoic acids (HPODEs).[10][11] For example, 12/15-LOX metabolizes linoleic acid to 13-hydroperoxy-octadecadienoic acid (13-HPODE), which is then reduced to 13-hydroxyoctadecadienoic acid (13-HODE).[10]

• Cyclooxygenase (COX) Pathway: COX-1 and COX-2 can metabolize linoleic acid, albeit less efficiently than arachidonic acid, to produce hydroperoxy derivatives like 13-HPODE.[12][13] These products can modulate the synthesis of prostaglandins from arachidonic acid.[12]

• Cytochrome P450 (CYP) Pathway: CYP monooxygenases, particularly isoforms like CYP2J2, CYP2C8, and CYP2C9, metabolize linoleic acid to form epoxyoctadecenoic acids (EpOMEs), such as 9,10-EpOME (leukotoxin) and 12,13-EpOME (isoleukotoxin).[14][15] These epoxides can be further hydrolyzed by soluble epoxide hydrolase (sEH) to form dihydroxyoctadecenoic acids (DiHOMEs).[14]

Caption: Major Oxygenation Pathways of Linoleic Acid.

Regulation of Octadecadienoate Metabolism

The metabolic pathways utilizing linoleic acid are tightly regulated at the transcriptional level to maintain lipid homeostasis. Key transcription factors involved include Sterol Regulatory Element-Binding Protein 1c (SREBP-1c) and Peroxisome Proliferator-Activated Receptors (PPARs), particularly PPARα.

SREBP-1c Regulation

SREBP-1c is a master regulator of genes involved in fatty acid synthesis and desaturation.[16][17] Its expression and activity are primarily controlled by insulin and Liver X Receptors (LXRs).

• Insulin Signaling: Insulin robustly induces the transcription and proteolytic processing of SREBP-1c.[18][19] This signaling cascade involves the PI3K/Akt and mTORC1 pathways.[16][20] Activated SREBP-1c then upregulates the expression of genes such as FADS2 and ELOVL5.

• LXR Activation: LXRs, which are nuclear receptors activated by oxysterols, can also induce the transcription of the SREBP-1c gene.[17][21][22] This provides a link between cholesterol and fatty acid metabolism.

• Feedback Inhibition: Polyunsaturated fatty acids, the end-products of the pathway, can suppress SREBP-1c transcription, in part by antagonizing LXR activation, thus forming a negative feedback loop.[23]

Caption: Regulation of SREBP-1c by Insulin and LXR.

PPARα Regulation

PPARα is a nuclear receptor that acts as a lipid sensor. It is activated by fatty acids, including linoleic acid and its derivatives.[10][14][24] Upon activation, PPARα forms a heterodimer with the Retinoid X Receptor (RXR) and binds to Peroxisome Proliferator Response Elements (PPREs) in the promoter regions of target genes. PPARα primarily upregulates genes involved in fatty acid oxidation, but it also influences the expression of enzymes involved in fatty acid elongation and desaturation.[25][26]

Quantitative Data Summary

The following tables summarize key quantitative data related to octadecadienoate and its metabolites in mammalian systems.

Table 1: Representative Concentrations of Linoleic Acid and Arachidonic Acid

Analyte	Matrix	Concentration Range	Species	Reference(s)
Linoleic Acid	Human Plasma	0.2 - 5.0 mmol/L	Human	[27]
Linoleic Acid	Human Adipose Tissue	~10-25% of total fatty acids	Human	[7][28]
Linoleic Acid	Human Myocardium	~15-20% of total fatty acids	Human	[28]
Arachidonic Acid	Human Plasma	0.18 mmol/L (mean)	Human
Free Arachidonic Acid	Human Plasma	0.1 - 50 µM (up to 500 µM in pathology)	Human	[3]
Esterified Arachidonic Acid	Human Platelets	~5 mM (calculated)	Human	[29]

Table 2: Enzyme Kinetic Parameters

Enzyme	Substrate	Km	Organism/System	Reference(s)
Lipoxygenase (Soy)	Linoleic Acid	41 µM	Glycine max (used in mammalian cell assays)	[30]
Further kinetic data for mammalian FADS2 and ELOVL5 are highly dependent on the experimental system and are best determined empirically using the protocols outlined in Section 5.

Experimental Protocols

Protocol for Total Fatty Acid Analysis from Mammalian Cells by GC-MS

This protocol describes the extraction of total lipids, their conversion to fatty acid methyl esters (FAMEs), and subsequent analysis by gas chromatography-mass spectrometry (GC-MS).

Materials:

• Cell pellet (e.g., 1-10 million cells)

• Internal Standard (e.g., Heptadecanoic acid, C17:0, or deuterated standards)

• Chloroform:Methanol (2:1, v/v)

• 0.9% NaCl solution

• 6% H2SO4 in methanol (v/v)

• Petroleum ether or Hexane

• Anhydrous sodium sulfate

• GC-MS system with a suitable capillary column (e.g., DB-23, SP-2560)

Procedure:

• Lipid Extraction (Folch Method): a. Homogenize the cell pellet in 2 mL of Chloroform:Methanol (2:1) in a glass tube. Add a known amount of internal standard. b. Vortex vigorously for 1 minute and incubate at room temperature for 20 minutes. c. Add 0.4 mL of 0.9% NaCl solution, vortex for 30 seconds, and centrifuge at 2,000 x g for 10 minutes to separate the phases. d. Carefully collect the lower organic phase containing the lipids into a new glass tube.

• Transesterification to FAMEs: a. Evaporate the solvent from the lipid extract under a stream of nitrogen. b. Add 2 mL of 6% H2SO4 in methanol to the dried lipid residue. c. Cap the tube tightly and heat at 100°C for 1 hour in a heating block. d. Allow the tube to cool to room temperature.

• FAME Extraction: a. Add 1 mL of petroleum ether and 1 mL of distilled water to the tube. b. Vortex for 1 minute and centrifuge at 2,000 x g for 5 minutes. c. Transfer the upper organic layer containing the FAMEs to a new tube. d. Dry the FAME extract over a small amount of anhydrous sodium sulfate. e. Transfer the dried extract to a GC vial for analysis.

• GC-MS Analysis: a. Inject 1 µL of the FAME sample into the GC-MS. b. Use a temperature program suitable for separating C14-C22 FAMEs (e.g., initial temp 100°C, ramp to 240°C). c. Identify individual FAMEs based on their retention times compared to a known FAME standard mix and their characteristic mass spectra. d. Quantify the fatty acids by comparing their peak areas to the peak area of the internal standard.[6][8][9][31][32]

Caption: Workflow for Fatty Acid Analysis by GC-MS.

Protocol for Lipoxygenase (LOX) Activity Assay

This spectrophotometric assay measures LOX activity by detecting the formation of conjugated dienes from linoleic acid, which absorb light at 234 nm.[30][33][34]

Materials:

• Enzyme source (e.g., cell lysate, purified enzyme)

• Sodium phosphate buffer (e.g., 0.1 M, pH 7.4)

• Sodium linoleate substrate solution (e.g., 10 mM stock, prepared by dissolving linoleic acid with NaOH and Tween 20)

• UV-Vis spectrophotometer and quartz cuvettes

Procedure:

• Reaction Setup: a. In a quartz cuvette, prepare a reaction mixture containing sodium phosphate buffer. The final volume is typically 1 mL. b. Add the enzyme source to the cuvette. c. Equilibrate the mixture to the desired reaction temperature (e.g., 25°C).

• Initiate Reaction: a. Start the reaction by adding a small volume of the sodium linoleate substrate solution to achieve a final concentration in the range of the enzyme's Km (e.g., 50-150 µM). b. Mix quickly by inverting the cuvette.

• Measurement: a. Immediately place the cuvette in the spectrophotometer and monitor the increase in absorbance at 234 nm over time (e.g., for 2-5 minutes). b. The initial linear rate of the reaction (ΔA234/min) is proportional to the enzyme activity.

• Calculation: a. Calculate the activity using the molar extinction coefficient for conjugated dienes (ε = 23,000 - 28,000 M-1cm-1). b. One unit of activity is often defined as the amount of enzyme that forms 1 µmol of hydroperoxide per minute.

Protocol for ELOVL5 Enzyme Activity Assay

This radiometric assay measures the elongation of a fatty acid substrate by quantifying the incorporation of radiolabeled malonyl-CoA.[35][36]

Materials:

• Enzyme source (e.g., liver microsomes)

• Reaction buffer (e.g., 0.1 M potassium phosphate buffer, pH 7.2)

• [14C]malonyl-CoA

• Substrate: γ-linolenic acid (C18:3n-6) complexed to BSA

• Cofactors: ATP, CoA, NADPH

• Reaction termination solution (e.g., 10% ethanolic KOH)

• Scintillation fluid and counter

Procedure:

• Reaction Setup: a. In a microcentrifuge tube, combine the reaction buffer, microsomal protein (e.g., 30 µg), ATP, CoA, and NADPH. b. Pre-incubate the mixture at 37°C for 5 minutes.

• Initiate Reaction: a. Start the reaction by adding the fatty acid substrate (e.g., final concentration 20 µM) and [14C]malonyl-CoA (e.g., final concentration 150 µM). b. Incubate at 37°C for a set time (e.g., 10-30 minutes).

• Termination and Saponification: a. Stop the reaction by adding 10% ethanolic KOH. b. Saponify the lipids by heating at 70°C for 1 hour.

• Extraction and Quantification: a. Acidify the reaction with HCl. b. Extract the total fatty acids with hexane or petroleum ether. c. Evaporate the solvent and redissolve the fatty acid residue in scintillation fluid. d. Measure the incorporated radioactivity using a scintillation counter. e. The amount of incorporated [14C] is proportional to the elongase activity.

Conclusion

While mammalian cells are auxotrophic for octadecadienoate, this essential fatty acid serves as a critical precursor for a complex network of metabolic pathways. The conversion of dietary linoleic acid into arachidonic acid and a host of bioactive octadecanoids is fundamental to cellular function, inflammation, and overall homeostasis. The regulation of these pathways, orchestrated by key transcription factors like SREBP-1c and PPARα, provides multiple points for potential therapeutic intervention in metabolic and inflammatory diseases. The experimental protocols and quantitative data presented in this guide offer a robust framework for researchers to further investigate the intricate roles of octadecadienoate metabolism in health and disease.

References

• 1. researchgate.net [researchgate.net]
• 2. diva-portal.org [diva-portal.org]
• 3. Arachidonic acid: Physiological roles and potential health benefits – A review - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. The effect of conjugated linoleic acid on plasma lipoproteins and tissue fatty acid composition in humans - ProQuest [proquest.com]
• 6. jfda-online.com [jfda-online.com]
• 7. Increase in Adipose Tissue Linoleic Acid of US Adults in the Last Half Century - PMC [pmc.ncbi.nlm.nih.gov]
• 8. static.igem.org [static.igem.org]
• 9. researchgate.net [researchgate.net]
• 10. pnas.org [pnas.org]
• 11. Analysis of cytochrome P450 metabolites of arachidonic and linoleic acids by liquid chromatography-mass spectrometry with ion trap MS - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. The distribution of arachidonic acid in plasma and tissues of patients near term undergoing elective or emergency Caesarean section - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. benchchem.com [benchchem.com]
• 14. Activation of PPARα by Fatty Acid Accumulation Enhances Fatty Acid Degradation and Sulfatide Synthesis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. Exploration of the Mechanism of Linoleic Acid Metabolism Dysregulation in Metabolic Syndrome - PMC [pmc.ncbi.nlm.nih.gov]
• 16. SREBPs in Lipid Metabolism, Insulin Signaling, and Beyond - PMC [pmc.ncbi.nlm.nih.gov]
• 17. Identification of Liver X Receptor-Retinoid X Receptor as an Activator of the Sterol Regulatory Element-Binding Protein 1c Gene Promoter - PMC [pmc.ncbi.nlm.nih.gov]
• 18. SREBP-1c, regulated by the insulin and AMPK signaling pathways, plays a role in nonalcoholic fatty liver disease - PubMed [pubmed.ncbi.nlm.nih.gov]
• 19. researchgate.net [researchgate.net]
• 20. researchgate.net [researchgate.net]
• 21. pnas.org [pnas.org]
• 22. Insulin activates the rat sterol-regulatory-element-binding protein 1c (SREBP-1c) promoter through the combinatorial actions of SREBP, LXR, Sp-1 and NF-Y cis-acting elements - PMC [pmc.ncbi.nlm.nih.gov]
• 23. Regulation of mouse sterol regulatory element-binding protein-1c gene (SREBP-1c) by oxysterol receptors, LXRα and LXRβ - PMC [pmc.ncbi.nlm.nih.gov]
• 24. mdpi.com [mdpi.com]
• 25. scilit.com [scilit.com]
• 26. Integrated physiology and systems biology of PPARα - PMC [pmc.ncbi.nlm.nih.gov]
• 27. Comprehensive Profiling of Plasma Fatty Acid Concentrations in Young Healthy Canadian Adults - PMC [pmc.ncbi.nlm.nih.gov]
• 28. The relationship between linoleic acid level in serum, adipose tissue and myocardium in humans - PubMed [pubmed.ncbi.nlm.nih.gov]
• 29. Arachidonic acid as a bioactive molecule - PMC [pmc.ncbi.nlm.nih.gov]
• 30. tandfonline.com [tandfonline.com]
• 31. lipidmaps.org [lipidmaps.org]
• 32. shimadzu.com [shimadzu.com]
• 33. Lipoxygenase activity determination [protocols.io]
• 34. protocols.io [protocols.io]
• 35. Deletion of ELOVL5 leads to fatty liver through activation of SREBP-1c in mice - PMC [pmc.ncbi.nlm.nih.gov]
• 36. Elevated hepatic fatty acid elongase-5 activity corrects dietary fat-induced hyperglycemia in obese BL/6J mice - PMC [pmc.ncbi.nlm.nih.gov]

An In-depth Technical Guide to the Enzymatic Pathways for Octadecadienoic Acid Synthesis

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core enzymatic pathways involved in the synthesis of various octadecadienoic acid isomers. This document details the key enzymes, their substrates and products, and the cellular machinery that governs these biosynthetic routes. Quantitative data are summarized for comparative analysis, and detailed experimental protocols for key assays are provided to facilitate research and development in this field.

Core Enzymatic Pathways of Octadecadienoic Acid Synthesis

Octadecadienoic acids, a class of 18-carbon fatty acids with two double bonds, are synthesized through several distinct enzymatic pathways in various organisms, from bacteria to mammals. The primary pathways involve desaturation of precursor fatty acids and isomerization of existing double bonds.

Linoleic Acid (cis-9,cis-12-octadecadienoic acid) Synthesis

Linoleic acid is an essential omega-6 fatty acid in mammals, meaning it cannot be synthesized de novo and must be obtained from the diet.[1] In plants and fungi, however, linoleic acid is synthesized from oleic acid (18:1n-9) by the enzyme Δ12-fatty acid desaturase (FAD2) . This enzyme introduces a double bond at the 12th carbon position of oleic acid.[2]

• Enzyme: Δ12-fatty acid desaturase (FAD2)

• Substrate: Oleic acid (specifically, oleoyl-CoA or oleate esterified to a glycerolipid)

• Product: Linoleic acid

• Cofactors: The desaturation reaction is an oxidative process that requires molecular oxygen, a reducing agent, typically NADPH , and an electron transport chain involving cytochrome b5 .[3]

• Cellular Localization: In eukaryotes, Δ12-desaturase is an integral membrane protein located in the endoplasmic reticulum .[4][5][6]

Conjugated Linoleic Acid (CLA) Isomer Synthesis

Conjugated linoleic acids (CLAs) are a group of positional and geometric isomers of linoleic acid with conjugated double bonds. The most studied isomers are cis-9,trans-11-CLA and trans-10,cis-12-CLA. Their synthesis occurs through several microbial and mammalian pathways.

Certain bacteria, particularly those found in the rumen of ruminant animals and the human gut, can produce CLAs from linoleic acid.[3] A key enzyme in this process is linoleate isomerase .

• Enzymes: Linoleate isomerase and other enzymes in a multi-step pathway.

• Substrates: Linoleic acid

• Products: Predominantly cis-9,trans-11-CLA, but other isomers can also be formed.[7]

• Organisms: Butyrivibrio fibrisolvens, various species of Lactobacillus, Bifidobacterium, and Propionibacterium.[3][7]

Some lactic acid bacteria utilize a multi-component enzyme system for CLA production, which can involve hydration, dehydration, and isomerization steps.[8] For instance, some Lactobacillus species can convert linoleic acid to 10-hydroxy-cis-12-octadecenoic acid, which is then converted to CLA.[9][10]

Stearidonic Acid (18:4n-3) Synthesis

Stearidonic acid (SDA) is an omega-3 polyunsaturated fatty acid synthesized from alpha-linolenic acid (ALA; 18:3n-3).

• Enzyme: Δ6-fatty acid desaturase (FADS2) [11][12]

• Substrate: Alpha-linolenic acid (ALA)

• Product: Stearidonic acid (SDA)

• Cofactors: Similar to other desaturases, this reaction requires molecular oxygen, a reducing agent (NADPH), and electron transfer via cytochrome b5.[13]

• Cellular Localization: FADS2 is located in the endoplasmic reticulum .[14][15]

FADS2 is a rate-limiting enzyme in the biosynthesis of long-chain omega-3 fatty acids like eicosapentaenoic acid (EPA) and docosahexaenoic acid (DHA).[11][16]

Oxygenated Octadecadienoic Acid Synthesis via the Lipoxygenase (LOX) Pathway

Lipoxygenases are a family of enzymes that catalyze the dioxygenation of polyunsaturated fatty acids containing a cis,cis-1,4-pentadiene structure, such as linoleic acid. This pathway leads to the formation of various hydroperoxy, hydroxy, and oxo derivatives of octadecadienoic acid.[1]

• Enzyme: Lipoxygenase (LOX)

• Substrate: Linoleic acid

• Primary Product: Hydroperoxyoctadecadienoic acid (HPODE) isomers (e.g., 9-HPODE, 13-HPODE).

• Downstream Products: HPODEs can be further metabolized by other enzymes, such as hydroperoxide lyase, to form various aldehydes and oxo-acids.

Quantitative Data on Enzymatic Synthesis

The efficiency and kinetics of octadecadienoic acid synthesis are influenced by various factors, including the specific enzyme, substrate concentration, pH, and temperature.

Table 1: Enzyme Kinetic Parameters for Octadecadienoic Acid Synthesis

Enzyme	Substrate	Km	Vmax	Optimal pH	Optimal Temperature (°C)	Source
Linoleate Isomerase (Lactobacillus plantarum ZS2058)	Linoleic Acid	21.5 µM	3.71 nmol/ (min·mg protein)	6.5	35	[17]
Lipoxygenase (Soybean)	Linoleic Acid	15 ± 3 µM	-	10.0	25	[18]
5-Lipoxygenase (Solanum tuberosum)	Linoleic Acid	-	-	6.3	-	[19]

Table 2: Microbial Production of Conjugated Linoleic Acid (CLA)

Microbial Strain	Substrate & Concentration	Incubation Time (h)	CLA Yield (µg/mL)	Conversion Rate (%)	Key Isomers Produced	Source
Lactobacillus plantarum ZS2058	Linoleic Acid (0.5 mg/mL)	24	312.4	-	cis-9,trans-11-CLA (96.4%)	[8]
Bifidobacterium breve WC 0421	Linoleic Acid (0.5 g/L)	48	-	88.1	cis-9,trans-11-CLA, trans-9,trans-11-CLA	[7]
Bifidobacterium breve WC 0423	Linoleic Acid (0.5 g/L)	48	-	87.6	cis-9,trans-11-CLA, trans-9,trans-11-CLA	[7]
Lactobacillus paracasei (optimized)	Vegetable Oil Emulsion	-	94.68 ± 3.57	-	Not specified	[20]

Table 3: Stearidonic Acid (SDA) Production in Recombinant Yeast

Host Organism	Transgene	Substrate & Concentration	Incubation Time (d)	SDA Yield (mg/L)	Source
Saccharomyces cerevisiae (oleaginous)	Rat Δ6-desaturase	Alpha-linolenic acid (0.7 g/L)	7	44	[8]

Experimental Protocols

Assay for Δ12-Fatty Acid Desaturase Activity

This protocol describes an in vitro assay to measure the activity of Δ12-fatty acid desaturase in microsomal preparations.

Materials:

• Microsomal protein fraction

• Buffer A (e.g., 0.1 M potassium phosphate buffer, pH 7.2)

• Oleic acid substrate

• Cofactors: NADH or NADPH, ATP, Coenzyme A

• Reaction termination solution (e.g., 10% KOH in methanol)

• Solvents for extraction (e.g., chloroform, methanol, hexane)

• Methylating agent (e.g., 5% HCl in methanol or 14% boron trifluoride in methanol)

• Gas chromatograph-mass spectrometer (GC-MS)

Procedure:

• Resuspend the microsomal membrane fraction in Buffer A.

• Add cofactors (NADH/NADPH, ATP, CoA) to the membrane suspension.

• Initiate the reaction by adding the oleic acid substrate.

• Incubate the reaction mixture at a controlled temperature (e.g., 25°C) for a specific duration (e.g., 30 minutes).[21]

• Terminate the reaction by adding the saponification solution (e.g., 10% KOH in methanol) and heat (e.g., 70°C for 5 hours).[21]

• Acidify the mixture to pH 2.0 with HCl.

• Perform fatty acid methyl ester (FAME) derivatization by adding a methylating agent and heating (e.g., 70°C for 1.5 hours).[21]

• Extract the FAMEs with hexane.

• Analyze the FAMEs by GC-MS to quantify the amount of linoleic acid produced.

Lipoxygenase Activity Assay

This spectrophotometric assay measures lipoxygenase activity by detecting the formation of conjugated dienes.[15][22][23]

Materials:

• Enzyme extract

• 50 mM phosphate buffer, pH 6.0[15]

• 10 mM sodium linoleate stock solution (substrate)

• UV-Vis spectrophotometer

Procedure:

• Prepare the reaction mixture in a quartz cuvette containing the phosphate buffer and sodium linoleate solution.

• Initiate the reaction by adding the enzyme extract to the cuvette.

• Immediately monitor the increase in absorbance at 234 nm for a set period (e.g., 5 minutes) at a controlled temperature.[22]

• Calculate the enzyme activity based on the rate of change in absorbance, using the molar extinction coefficient for the hydroperoxide product (25,000 M⁻¹ cm⁻¹).[22]

Heterologous Expression and Purification of Fatty Acid Desaturases

This protocol outlines a general workflow for the expression and purification of recombinant fatty acid desaturases, which are often membrane-bound proteins.[24][25][26]

Materials:

• Expression vector (e.g., pYES2 for yeast, pET vectors for E. coli)

• Host strain (e.g., Saccharomyces cerevisiae, Pichia pastoris, E. coli)

• Appropriate growth media and inducers (e.g., galactose for yeast, IPTG for E. coli)

• Lysis buffer with detergents (e.g., Triton X-100, CHAPS) for membrane protein solubilization

• Affinity chromatography resin (e.g., Ni-NTA for His-tagged proteins)

• Wash and elution buffers

• SDS-PAGE and Western blotting reagents

Procedure:

• Clone the desaturase gene into the expression vector, often with an affinity tag (e.g., 6x-His tag).

• Transform the expression vector into the chosen host strain.

• Culture the recombinant cells and induce protein expression.

• Harvest the cells and lyse them to release the cellular contents.

• Solubilize the membrane fraction using a detergent-containing buffer to extract the desaturase.

• Purify the recombinant desaturase using affinity chromatography.

• Analyze the purified protein by SDS-PAGE and Western blotting to confirm its size and identity.

Analysis of Fatty Acid Methyl Esters (FAMEs) by GC-MS

This is a standard method for the identification and quantification of fatty acid profiles.[10][27][28][29][30]

Materials:

• Lipid extract from the sample

• Internal standard (e.g., heptadecanoic acid)

• Transesterification reagent (e.g., 0.5 M sodium methoxide in methanol, or boron trifluoride-methanol)

• Hexane for FAME extraction

• Anhydrous sodium sulfate

• GC-MS system with a suitable capillary column (e.g., a polar cyanopropyl column for isomer separation)

Procedure:

• Extract total lipids from the biological sample using a suitable method (e.g., Folch or Bligh-Dyer).

• Add a known amount of internal standard to the lipid extract.

• Perform transesterification to convert fatty acids to their corresponding methyl esters. This typically involves incubation with a methylating agent at an elevated temperature.

• Extract the FAMEs with hexane.

• Dry the hexane extract over anhydrous sodium sulfate.

• Inject the FAME sample into the GC-MS.

• Separate the FAMEs on the GC column based on their chain length, degree of unsaturation, and isomer configuration.

• Identify the individual FAMEs based on their mass spectra and retention times compared to known standards.

• Quantify the amount of each fatty acid relative to the internal standard.

Mandatory Visualizations

Signaling Pathways and Experimental Workflows

Caption: Synthesis of linoleic acid from oleic acid by Δ12-desaturase.

Caption: Microbial production of CLA from linoleic acid via linoleate isomerase.

Caption: Synthesis of stearidonic acid from alpha-linolenic acid by Δ6-desaturase.

Caption: General workflow for the analysis of fatty acid methyl esters by GC-MS.

References

• 1. The Octadecanoids: Synthesis and Bioactivity of 18-Carbon Oxygenated Fatty Acids in Mammals, Bacteria, and Fungi - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Desaturases: Structural and mechanistic insights into the biosynthesis of unsaturated fatty acids - PMC [pmc.ncbi.nlm.nih.gov]
• 3. scialert.net [scialert.net]
• 4. Kinetic study of lipoxygenase-hydroperoxylinoleic acid interaction - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Fatty acid synthesis - Wikipedia [en.wikipedia.org]
• 6. Hoxhaj Lab discovers how mitochondria use NADPH to fuel fatty acid synthesis, lipoylation - Children's Medical Center Research Institute (CRI) | Dallas Texas [cri.utsw.edu]
• 7. Conjugated Linoleic Acid Production by Bifidobacteria: Screening, Kinetic, and Composition - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Improvement of Stearidonic acid production in Oleaginous Saccharomyces cerevisiae - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Chemoenzymatic conversion of linoleic acid into conjugated linoleic acid - PubMed [pubmed.ncbi.nlm.nih.gov]
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• 15. Δ6-Desaturase (FADS2) deficiency unveils the role of ω3- and ω6-polyunsaturated fatty acids - PMC [pmc.ncbi.nlm.nih.gov]
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• 20. Screening and Identification of High-Yielding Strains of Conjugated Linoleic Acid and Optimization of Conditions for the Conversion of CLA - PMC [pmc.ncbi.nlm.nih.gov]
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Octadecadienoate as a Precursor for Bioactive Lipids: A Technical Guide

I have successfully gathered a significant amount of information. The initial searches provided a strong foundation on the metabolic pathways of octadecadienoate, the resulting bioactive lipids like HODEs, and their signaling roles through receptors such as PPARs, GPR132, and TRPV1. I also found some quantitative data on EC50 values.

The second, more targeted search yielded crucial details for the "Experimental Protocols" section. I now have information on:

• Lipid extraction from plasma using methods like Folch, Matyash, and single-phase extractions.

• LC-MS/MS methods for the quantification of oxylipins, including HODEs, with details on columns, mobile phases, and gradients.

• Cell-based assay protocols for GPR132 activation by 9-HODE, including calcium mobilization and β-arrestin recruitment assays.

• Protocols for PPAR activation assays, specifically luciferase transactivation assays.

• General workflows for sample preparation and analysis of oxylipins.

With this information, I am confident I can construct the in-depth technical guide as requested. I have enough material to write the main body of the text, create the required tables with quantitative data, detail the experimental protocols, and generate the specified Graphviz diagrams for the metabolic pathway, a signaling pathway, and an experimental workflow.

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For Researchers, Scientists, and Drug Development Professionals

Abstract

Octadecadienoate, commonly known as linoleic acid (LA), is the most abundant polyunsaturated fatty acid in the human diet and serves as a crucial precursor for a diverse array of potent signaling molecules known as bioactive lipids.[1][2] These lipid mediators, collectively termed octadecanoids, are generated through distinct enzymatic and non-enzymatic pathways and play pivotal roles in a multitude of physiological and pathological processes.[3][4] Their involvement in inflammation, pain perception, immune responses, and cell proliferation has positioned them as significant targets for therapeutic intervention.[3][4][5] This technical guide provides an in-depth overview of the metabolic fate of octadecadienoate, the functional roles of its key bioactive derivatives, and detailed experimental protocols for their analysis and characterization.

Biosynthesis of Bioactive Lipids from Octadecadienoate

The conversion of octadecadienoate into bioactive lipids is primarily orchestrated by three major enzymatic pathways: the cyclooxygenase (COX), lipoxygenase (LOX), and cytochrome P450 (CYP) pathways.[2][6][7] Non-enzymatic auto-oxidation also contributes to the generation of these molecules, particularly under conditions of oxidative stress.[2]

• Lipoxygenase (LOX) Pathway: The LOX enzymes catalyze the insertion of molecular oxygen into linoleic acid to form hydroperoxyoctadecadienoic acids (HpODEs), which are subsequently reduced to stable hydroxyoctadecadienoic acids (HODEs).[6] The primary products are 9-HODE and 13-HODE, which can be further metabolized to their keto analogues, 9- and 13-oxo-octadecadienoic acid (oxo-ODE).[2][7]

• Cyclooxygenase (COX) Pathway: COX-1 and COX-2, well-known for their role in prostaglandin synthesis from arachidonic acid, can also metabolize linoleic acid to produce 9-HODE and 13-HODE.[3][6]

• Cytochrome P450 (CYP) Pathway: CYP epoxygenases convert linoleic acid into epoxyoctadecenoic acids (EpOMEs), such as 9,10-EpOME and 12,13-EpOME.[8] These epoxides can be further hydrolyzed by soluble epoxide hydrolase (sEH) to form the corresponding dihydroxyoctadecenoic acids (DiHOMEs).[6][8]

• Non-Enzymatic Oxidation: Free radical-mediated oxidation of linoleic acid can lead to the formation of a racemic mixture of HODEs and other oxidized derivatives, which are often elevated in states of oxidative stress.[9]

Below is a diagram illustrating the major metabolic pathways of octadecadienoate.

Fig. 1: Major metabolic pathways of octadecadienoate.

Key Bioactive Lipids and Their Signaling Pathways

The oxidized metabolites of linoleic acid, particularly 9-HODE and 13-HODE, are not merely metabolic byproducts but active signaling molecules that exert their effects through specific receptors.[5] Their roles in various diseases, including atherosclerosis, cancer, and inflammatory conditions, are subjects of intense research.[5][10]

Hydroxyoctadecadienoic Acids (HODEs)

9-HODE and 13-HODE are the most studied octadecanoids and exhibit diverse, sometimes opposing, biological activities.[5] These effects are largely mediated by their interaction with G-protein coupled receptors (GPCRs) and nuclear receptors.

• G-Protein Coupled Receptor 132 (GPR132/G2A): 9-HODE is a potent agonist for GPR132, a receptor highly expressed in macrophages.[10][11] Activation of GPR132 by 9-HODE can trigger pro-inflammatory responses, making this signaling axis a key player in the progression of atherosclerosis.[10][12] 13-HODE is a much weaker ligand for this receptor.[10]

• Peroxisome Proliferator-Activated Receptors (PPARs): Both 9-HODE and 13-HODE can act as ligands for PPARs, particularly PPARγ.[5][10][11] PPARγ activation in macrophages can lead to increased expression of scavenger receptors like CD36, promoting the uptake of oxidized lipids and contributing to foam cell formation in atherosclerotic plaques.[10][11]

• Transient Receptor Potential Vanilloid 1 (TRPV1): HODEs and their keto-derivatives (collectively termed OXLAMs - oxidized linoleic acid metabolites) can activate the TRPV1 channel, a receptor involved in pain perception and neuro-inflammation.[5][9][11]

The following diagram illustrates the signaling cascade initiated by 9-HODE through the GPR132 receptor.

Fig. 2: Signaling pathway of 9-HODE via the GPR132 receptor.

Dihydroxyoctadecenoic Acids (DiHOMEs)

The diol metabolites of linoleic acid, such as 9,10-DiHOME and 12,13-DiHOME, are formed via the CYP pathway. These molecules have been implicated in modulating vascular permeability and inflammatory responses.

Quantitative Data Summary

The biological activity of octadecadienoate metabolites is concentration-dependent. The following table summarizes key quantitative data regarding the interaction of 9-HODE and 13-HODE with their primary receptors.

Target Receptor	Parameter	9-HODE	13-HODE	Cell System	Reference(s)
TRPV1	EC50 (iCGRP release)	~300 nM	-	Cultured rat trigeminal ganglion neurons	[5]
EC50 (inward current)	-	~800 nM	CHO cells expressing TRPV1	[5]
EC50 (Ca2+ mobilization)	20-30 µM (est.)	27.5 ± 4.2 µM	HEK-293 cells expressing human TRPV1	[5]
GPR132 (G2A)	EC50 (IP-1 accumulation)	7.5 µM	Weak ligand, ~6-fold less potent	CHO-K1 cells expressing human GPR132	[5]
PPARγ	Activation	Agonist	Agonist	Various cell lines	[5][10][11]

Experimental Protocols

The study of octadecadienoate-derived lipids requires robust methodologies for their extraction, quantification, and functional characterization.

Lipid Extraction from Plasma for LC-MS/MS Analysis

Accurate quantification of oxylipins from biological matrices like plasma is critical. Liquid-liquid extraction is a common first step. The following is a generalized protocol based on the Matyash method.[9]

• Sample Preparation: Thaw 10 µL of plasma on ice. To this, add 225 µL of cold methanol containing a mixture of appropriate deuterated internal standards (e.g., d4-9-HODE, d4-13-HODE). Vortex for 10 seconds.[9]

• Extraction: Add 750 µL of cold methyl-tert-butyl ether (MTBE). Vortex for 10 seconds and shake at 4°C for 6 minutes.[9]

• Phase Separation: Induce phase separation by adding 188 µL of LC/MS-grade water. Vortex briefly and centrifuge at 14,000 rpm for 2 minutes.[9]

• Collection: Carefully collect the upper organic layer (containing the lipids) into a clean tube.

• Drying and Reconstitution: Evaporate the solvent under a stream of nitrogen or using a centrifugal evaporator. Reconstitute the dried lipid extract in a suitable solvent for LC-MS analysis (e.g., 100 µL of methanol/toluene 9:1, v/v).[9][10]

Quantification by UPLC-MS/MS

Ultra-performance liquid chromatography coupled with tandem mass spectrometry (UPLC-MS/MS) is the gold standard for sensitive and specific quantification of oxylipins.

• Chromatographic Separation:

  • Column: A C18 reversed-phase column (e.g., Waters ACQUITY UPLC BEH C18, 2.1 × 100 mm, 1.7 µm) is commonly used.[13]

  • Mobile Phase A: Water with 0.1% acetic acid or 10 mM ammonium formate with 0.1% formic acid.[5][13]

  • Mobile Phase B: Acetonitrile/Methanol (80/15) with 0.1% acetic acid or Isopropanol/Acetonitrile (9:1) with 10 mM ammonium formate and 0.1% formic acid.[5][13]

  • Gradient: A typical gradient involves starting at a low percentage of mobile phase B, ramping up to elute the lipids, followed by a re-equilibration step. For example, 32% to 100% B over 25 minutes.[5]

  • Flow Rate: Typically 0.2-0.4 mL/min.[5][13]

• Mass Spectrometry Detection:

  • Ionization: Electrospray ionization (ESI) in negative mode is standard for oxylipins.[14]

  • Analysis Mode: Multiple Reaction Monitoring (MRM) is used for targeted quantification. This involves selecting a specific precursor ion (the deprotonated molecule [M-H]⁻) and one or more specific product ions generated by collision-induced dissociation.

  • MRM Transitions: Specific MRM transitions for each analyte and internal standard must be optimized for the instrument in use.

The diagram below outlines a typical workflow for the analysis of octadecadienoate metabolites.

Fig. 3: General experimental workflow for oxylipin analysis.

Cell-Based Functional Assays

This assay determines if a compound can activate a PPAR nuclear receptor and induce the transcription of a reporter gene.[15]

• Cell Culture and Transfection: Culture a suitable cell line (e.g., HEK293) in the appropriate medium. Co-transfect the cells with a PPARγ expression vector and a reporter plasmid containing a PPAR response element (PPRE) driving a luciferase gene. A β-galactosidase vector is often co-transfected for normalization.[15][16]

• Treatment: Following transfection (typically 24 hours), treat the cells with varying concentrations of 9-HODE, 13-HODE, or a known PPARγ agonist (e.g., rosiglitazone) for an additional 24-48 hours.[15]

• Cell Lysis and Assay: Lyse the cells and measure the luciferase activity in the lysate using a luminometer and an appropriate substrate kit. Measure β-galactosidase activity for normalization.[15][16]

• Data Analysis: Normalize the luciferase activity to the β-galactosidase activity. Express the results as fold induction over the vehicle-treated control cells.[15]

This assay measures the increase in intracellular calcium concentration following GPR132 activation by 9-HODE, which typically couples to the Gαq pathway.[11][15]

• Cell Culture: Use cells stably or transiently expressing GPR132 (e.g., CHO-K1 or HEK-293 cells).[11][17]

• Dye Loading: Load the cells with a calcium-sensitive fluorescent dye (e.g., Fura-2 AM or Fluo-4 AM) according to the manufacturer's protocol.

• Stimulation: Place the plate in a fluorescence plate reader. Add varying concentrations of 9-HODE or other test compounds to the wells and immediately begin recording the fluorescence intensity over time.

• Data Analysis: The change in fluorescence intensity reflects the change in intracellular calcium concentration. Generate dose-response curves to calculate EC50 values.[17]

Conclusion

Octadecadienoate is a central node in lipid metabolism, giving rise to a complex network of bioactive lipid mediators with profound effects on cellular signaling. The octadecanoids, particularly HODEs and DiHOMEs, are increasingly recognized for their roles in health and disease, offering a rich landscape for the discovery of novel therapeutic targets. A thorough understanding of their biosynthesis, signaling pathways, and the application of robust analytical and functional assays are essential for advancing research in this dynamic field. The methodologies and data presented in this guide provide a comprehensive resource for scientists and researchers aiming to explore the multifaceted world of octadecadienoate-derived bioactive lipids.

References

• 1. Modern Methods of Sample Preparation for the Analysis of Oxylipins in Biological Samples - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. High Sensitivity and Wide Linearity LC-MS/MS Method for Oxylipin Quantification in Multiple Biological Samples - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Regulation of PPAR-γ activity in lipid-laden hepatocytes affects macrophage polarization and inflammation in nonalcoholic fatty liver disease - PMC [pmc.ncbi.nlm.nih.gov]
• 5. public-pages-files-2025.frontiersin.org [public-pages-files-2025.frontiersin.org]
• 6. mdpi.com [mdpi.com]
• 7. HPLC-MS/MS Oxylipin Analysis of Plasma from Amyotrophic Lateral Sclerosis Patients - PMC [pmc.ncbi.nlm.nih.gov]
• 8. [PDF] Modern Methods of Sample Preparation for the Analysis of Oxylipins in Biological Samples | Semantic Scholar [semanticscholar.org]
• 9. agilent.com [agilent.com]
• 10. agilent.com [agilent.com]
• 11. benchchem.com [benchchem.com]
• 12. The methods and application of Oxylipins Analysis - Creative Proteomics Blog [creative-proteomics.com]
• 13. Species-specific optimization of oxylipin ionization in LC–MS: a design of experiments approach to improve sensitivity - PMC [pmc.ncbi.nlm.nih.gov]
• 14. waters.com [waters.com]
• 15. benchchem.com [benchchem.com]
• 16. Structural basis for the activation of PPARγ by oxidized fatty acids - PMC [pmc.ncbi.nlm.nih.gov]
• 17. researchgate.net [researchgate.net]

The Multifaceted Mechanisms of 9-Oxo-Octadecadienoic Acid: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

9-oxo-octadecadienoic acid (9-oxo-ODA), a naturally occurring oxidized linoleic acid metabolite found in sources such as tomatoes and eggplants, has garnered significant scientific interest due to its diverse biological activities.[1][2][3][4] This technical guide provides an in-depth exploration of the molecular mechanisms underlying the action of 9-oxo-ODA. It details its role as a potent agonist of Peroxisome Proliferator-Activated Receptor alpha (PPARα), its ability to induce apoptosis in cancer cells via the mitochondrial pathway, and its anti-inflammatory properties. This document synthesizes current knowledge, presenting quantitative data, detailed experimental protocols, and visual representations of key signaling pathways to serve as a comprehensive resource for researchers in pharmacology, cell biology, and drug discovery.

Core Mechanisms of Action

9-oxo-ODA exerts its physiological and cellular effects through multiple pathways, primarily acting as a signaling molecule that modulates gene expression and protein activity. The most well-characterized mechanisms include:

• PPARα Agonism: 9-oxo-ODA is a potent activator of PPARα, a nuclear receptor that is a master regulator of lipid metabolism.[1][2][4][5]

• Induction of Apoptosis: In various cancer cell lines, 9-oxo-ODA has been shown to trigger programmed cell death through the intrinsic mitochondrial pathway.[6]

• Anti-inflammatory Effects: 9-oxo-ODA exhibits anti-inflammatory activity by modulating key inflammatory mediators.

Quantitative Data Summary

The following tables summarize the key quantitative data associated with the bioactivity of 9-oxo-ODA.

Table 1: PPARα Activation and Lipid Metabolism

Parameter	Cell Type	Concentration	Effect	Reference
PPARα Activation	-	10-20 µM	Significant activation	[7]
Triglyceride Accumulation	Mouse Primary Hepatocytes	Not specified	Inhibition	[1][8]

Table 2: Anti-proliferative and Pro-apoptotic Activity

Parameter	Cell Line	Value	Reference
IC50 (Proliferation)	HeLa, SiHa (Cervical Cancer)	25–50 µM	[9][10]
Apoptosis Induction	HRA (Ovarian Cancer)	Dose-dependent	[6]

Signaling Pathways

PPARα Activation Pathway

9-oxo-ODA directly binds to and activates PPARα. Upon activation, PPARα forms a heterodimer with the retinoid X receptor (RXR). This complex then binds to peroxisome proliferator response elements (PPREs) in the promoter regions of target genes, leading to the upregulation of genes involved in fatty acid oxidation and a subsequent reduction in cellular triglyceride levels.[1][8]

PPARα signaling pathway activated by 9-oxo-ODA.

Mitochondrial Apoptosis Pathway

In cancer cells, 9-oxo-ODA induces apoptosis primarily through the mitochondrial pathway. This involves the upregulation of the pro-apoptotic protein Bax and downregulation of the anti-apoptotic protein Bcl-2, leading to a dissipation of the mitochondrial membrane potential. This, in turn, results in the release of cytochrome c from the mitochondria into the cytosol, which then activates caspase-9 and the executioner caspase-3/7, ultimately leading to apoptosis.[6]

Mitochondrial apoptosis pathway induced by 9-oxo-ODA.

Experimental Protocols

PPARα Luciferase Reporter Assay

This protocol is used to quantify the ability of 9-oxo-ODA to activate PPARα.

Materials:

• HEK293 cells (or other suitable cell line)

• Expression plasmid for a GAL4-PPARα ligand-binding domain fusion protein

• Luciferase reporter plasmid with a GAL4 upstream activation sequence

• Renilla luciferase control plasmid (for normalization)

• Lipofectamine 2000 (or similar transfection reagent)

• Dual-Luciferase Reporter Assay System

• 9-oxo-ODA

• Cell culture reagents

Procedure:

• Seed HEK293 cells in a 24-well plate and grow to 70-80% confluency.

• Co-transfect the cells with the GAL4-PPARα expression plasmid, the luciferase reporter plasmid, and the Renilla control plasmid using Lipofectamine 2000 according to the manufacturer's protocol.

• After 24 hours of transfection, replace the medium with fresh medium containing various concentrations of 9-oxo-ODA or vehicle control.

• Incubate the cells for another 24 hours.

• Lyse the cells and measure both firefly and Renilla luciferase activities using a dual-luciferase reporter assay system and a luminometer.

• Normalize the firefly luciferase activity to the Renilla luciferase activity to account for variations in transfection efficiency.

Workflow for PPARα Luciferase Reporter Assay.

Annexin V/Propidium Iodide Apoptosis Assay

This flow cytometry-based assay is used to detect and quantify apoptosis induced by 9-oxo-ODA.

Materials:

• Cancer cell line of interest

• 9-oxo-ODA

• Annexin V-FITC Apoptosis Detection Kit (containing Annexin V-FITC, Propidium Iodide (PI), and binding buffer)

• Flow cytometer

Procedure:

• Seed cells in a 6-well plate and treat with desired concentrations of 9-oxo-ODA or vehicle control for a specified time.

• Harvest both adherent and floating cells.

• Wash the cells with cold PBS.

• Resuspend the cells in 1X binding buffer.

• Add Annexin V-FITC and PI to the cell suspension.

• Incubate for 15 minutes at room temperature in the dark.

• Analyze the cells by flow cytometry within one hour.

  • Live cells: Annexin V-negative, PI-negative

  • Early apoptotic cells: Annexin V-positive, PI-negative

  • Late apoptotic/necrotic cells: Annexin V-positive, PI-positive

Workflow for Annexin V/PI Apoptosis Assay.

TUNEL (Terminal deoxynucleotidyl transferase dUTP Nick End Labeling) Assay

This assay is used to detect DNA fragmentation, a hallmark of late-stage apoptosis.

Materials:

• Cells grown on coverslips

• 9-oxo-ODA

• TUNEL assay kit (e.g., DeadEnd™ Fluorometric TUNEL System)

• Paraformaldehyde (4%)

• Triton X-100 (0.2%)

• Fluorescence microscope

Procedure:

• Culture cells on coverslips and treat with 9-oxo-ODA or vehicle.

• Fix the cells with 4% paraformaldehyde.

• Permeabilize the cells with 0.2% Triton X-100 in PBS.

• Follow the manufacturer's protocol for the TUNEL assay kit to label the 3'-OH ends of fragmented DNA with fluorescently labeled dUTPs using the TdT enzyme.

• Counterstain the nuclei with a DNA stain such as DAPI.

• Mount the coverslips on microscope slides.

• Visualize the cells under a fluorescence microscope. TUNEL-positive cells will exhibit green fluorescence, indicating DNA fragmentation.

Other Potential Mechanisms

While PPARα agonism and apoptosis induction are the most extensively studied mechanisms, emerging evidence suggests that 9-oxo-ODA may also interact with other cellular targets:

• Transient Receptor Potential (TRP) Channels: Some studies suggest that 9-oxo-ODA and related oxidized fatty acids may modulate the activity of TRP channels, such as TRPV1, which are involved in pain and sensation. However, the exact nature and physiological relevance of this interaction require further investigation.

• G-Protein Coupled Receptor 132 (GPR132): While its precursor, 9-HODE, is a known agonist of GPR132, the direct interaction of 9-oxo-ODA with this receptor is less clear and warrants further research.[11]

Conclusion

9-oxo-octadecadienoic acid is a pleiotropic signaling molecule with well-defined mechanisms of action centered on PPARα activation and the induction of apoptosis. Its ability to modulate lipid metabolism and cell survival pathways makes it a molecule of significant interest for the development of novel therapeutics for metabolic disorders and cancer. The experimental protocols and pathway diagrams provided in this guide offer a foundational resource for researchers seeking to further elucidate the biological roles of 9-oxo-ODA and explore its therapeutic potential. Future research should focus on delineating its effects on other potential targets and translating the current in vitro and preclinical findings to in vivo models of human disease.

References

• 1. 9-oxo-10(E),12(E)-Octadecadienoic acid derived from tomato is a potent PPAR α agonist to decrease triglyceride accumulation in mouse primary hepatocytes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. benchchem.com [benchchem.com]
• 3. Potent PPARα Activator Derived from Tomato Juice, 13-oxo-9,11-Octadecadienoic Acid, Decreases Plasma and Hepatic Triglyceride in Obese Diabetic Mice | PLOS One [journals.plos.org]
• 4. researchgate.net [researchgate.net]
• 5. Potent PPARα activator derived from tomato juice, 13-oxo-9,11-octadecadienoic acid, decreases plasma and hepatic triglyceride in obese diabetic mice - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. 9-Oxo-(10E,12E)-octadecadienoic acid, a cytotoxic fatty acid ketodiene isolated from eggplant calyx, induces apoptosis in human ovarian cancer (HRA) cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Protocol for Apoptosis Assay by Flow Cytometry Using Annexin V Staining Method - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Annexin V Stain Protocol | Flow Cytometry Core | ECU [medicine.ecu.edu]
• 9. Activation of PPARγ by a Natural Flavonoid Modulator, Apigenin Ameliorates Obesity-Related Inflammation Via Regulation of Macrophage Polarization - PMC [pmc.ncbi.nlm.nih.gov]
• 10. 9-oxo-ODAs suppresses the proliferation of human cervical cancer cells through the inhibition of CDKs and HPV oncoproteins - PMC [pmc.ncbi.nlm.nih.gov]
• 11. benchchem.com [benchchem.com]

Unveiling Novel Octadecadienoate Isomers in Marine Algae: A Technical Guide for Researchers

For Immediate Release

[City, State] – [Date] – A comprehensive technical guide has been released today, detailing the discovery, analysis, and potential signaling pathways of novel octadecadienoate isomers in marine algae. This whitepaper serves as an in-depth resource for researchers, scientists, and drug development professionals working in marine biotechnology, natural product chemistry, and pharmacology. The guide focuses on the methodologies for identifying and quantifying these bioactive compounds and explores their potential roles in cellular signaling cascades.

Introduction: The Untapped Potential of Marine Algae

Marine algae are a rich and diverse source of bioactive secondary metabolites with significant potential for pharmaceutical and nutraceutical applications. Among these are oxylipins, a class of oxygenated fatty acids that includes isomers of octadecadienoic acid (C18:2). These compounds are emerging as key signaling molecules in algal defense mechanisms and stress responses, with potential anti-inflammatory and neuroprotective properties. This guide provides a technical overview of the current landscape of novel octadecadienoate isomer discovery in marine algae.

Quantitative Data on Novel Octadecadienoate Isomers

Recent research has led to the identification and quantification of several octadecadienoate isomers in various marine microalgae species. Notably, hydroxy-octadecadienoic acids (HODEs), such as 9-HODE and 13-HODE, have been detected and quantified, highlighting the enzymatic activity of lipoxygenases (LOX) in these organisms.[1][2] The presence and concentration of these isomers can vary significantly between different algal species, underscoring the vast chemical diversity within this phylum.

Microalgae Species	9-HODE (ng/mg of DWB)	13-HODE (ng/mg of DWB)	Reference
Phaeodactylum tricornutum	0.48 ± 0.05	0.22 ± 0.02	[2]
Tisochrysis lutea	0.11 ± 0.01	0.05 ± 0.01	[2]
Nannochloropsis oculata	0.35 ± 0.04	0.15 ± 0.02	[2]
Chlorella vulgaris	0.29 ± 0.03	0.12 ± 0.01	[2]
Arthrospira platensis	0.18 ± 0.02	0.08 ± 0.01	[2]

DWB: Dry-Weight Biomass. Data is presented as mean ± standard deviation.

Experimental Protocols

The discovery and characterization of novel octadecadienoate isomers from marine algae require a series of meticulous experimental procedures. These protocols are designed to efficiently extract, separate, identify, and quantify these lipid mediators.

Algal Culture and Harvesting

Microalgae species are cultivated in specialized photobioreactors under controlled conditions to ensure optimal growth and metabolite production.[1] Once the culture reaches the desired density, the algal biomass is harvested by centrifugation.

Lipid Extraction

A modified Bligh and Dyer method is commonly employed for the extraction of total lipids from the harvested algal biomass. This involves a solvent system of chloroform, methanol, and water to partition the lipids from other cellular components.

Protocol: Total Lipid Extraction

• Homogenization: Resuspend the algal pellet in a mixture of chloroform and methanol (1:2, v/v).

• Sonication: Sonicate the mixture on ice to disrupt the cell walls and facilitate lipid release.

• Phase Separation: Add chloroform and water to the homogenate to achieve a final solvent ratio of chloroform:methanol:water (2:2:1.8, v/v/v) and induce phase separation.

• Collection: Centrifuge the mixture and carefully collect the lower chloroform phase containing the total lipids.

• Drying: Evaporate the solvent under a stream of nitrogen to obtain the crude lipid extract.

Solid-Phase Extraction (SPE) for Oxylipin Enrichment

To isolate oxylipins from the total lipid extract, solid-phase extraction is a crucial step. This technique separates compounds based on their polarity.

Protocol: Oxylipin Enrichment via SPE

• Column Conditioning: Condition a C18 SPE cartridge with methanol followed by water.

• Sample Loading: Dissolve the crude lipid extract in a suitable solvent and load it onto the conditioned SPE cartridge.

• Washing: Wash the cartridge with a low-polarity solvent (e.g., hexane) to remove neutral lipids.

• Elution: Elute the oxylipins with a more polar solvent, such as methanol or ethyl acetate.

• Drying: Evaporate the eluate to dryness under nitrogen.

Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) Analysis

The enriched oxylipin fraction is analyzed by LC-MS/MS for the identification and quantification of specific octadecadienoate isomers.[1]

Protocol: LC-MS/MS Analysis of Octadecadienoate Isomers

• Chromatographic Separation: Reconstitute the dried oxylipin extract in a suitable solvent and inject it into a high-performance liquid chromatography (HPLC) system equipped with a C18 column. A gradient elution with a mobile phase consisting of water and acetonitrile, both with 0.1% formic acid, is typically used to separate the isomers.

• Mass Spectrometry Detection: Couple the HPLC system to a tandem mass spectrometer operating in negative electrospray ionization (ESI) mode.

• Identification: Identify the isomers based on their retention times and the fragmentation patterns of their parent ions in MS/MS mode, comparing them to authentic standards when available.

• Quantification: Quantify the identified isomers by creating a calibration curve with known concentrations of analytical standards.

Signaling Pathways and Biological Activity

Octadecadienoate-derived oxylipins are integral components of cellular signaling in marine algae, particularly in response to biotic and abiotic stressors. Their biosynthesis is often initiated by lipoxygenases (LOX), which introduce oxygen into linoleic acid to form hydroperoxides. These precursors are then converted into a variety of bioactive molecules, including jasmonate analogues, which are known to be involved in plant defense signaling.

The signaling cascade initiated by these novel isomers can lead to the activation of defense genes, the production of antimicrobial compounds, and other physiological responses aimed at mitigating stress. The anti-inflammatory and neuroprotective activities observed in some of these compounds suggest that they may interact with signaling pathways in higher organisms, making them promising candidates for drug discovery.

Experimental workflow for the discovery of novel octadecadienoate isomers.

References

• 1. Bioactive Oxylipins Profile in Marine Microalgae - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Bioactive Oxylipins Profile in Marine Microalgae - PMC [pmc.ncbi.nlm.nih.gov]

An In-depth Technical Guide on the Interaction of Octadecadienoate with Peroxisome Proliferator-Activated Receptors (PPARs)

Audience: Researchers, scientists, and drug development professionals.

Abstract

Peroxisome Proliferator-Activated Receptors (PPARs) are ligand-activated transcription factors that play a pivotal role in regulating lipid and glucose homeostasis, cellular differentiation, and inflammation. As members of the nuclear hormone receptor superfamily, they are significant targets for therapeutic intervention in metabolic diseases.[1][2] Endogenous ligands for PPARs include a variety of fatty acids and their derivatives.[3] This technical guide provides a comprehensive overview of the interaction between specific isomers of octadecadienoate, a class of fatty acids, and PPARs. We delve into the molecular mechanisms of PPAR activation, present quantitative data on ligand activity, provide detailed experimental protocols for studying these interactions, and visualize key pathways and workflows to support advanced research and development.

Introduction to PPARs and Octadecadienoates

The PPAR family consists of three main isoforms: PPARα, PPARβ/δ, and PPARγ, each with distinct tissue distribution and physiological roles.[1]

• PPARα: Highly expressed in tissues with high fatty acid catabolism rates like the liver, heart, and skeletal muscle. Its activation generally leads to decreased triglyceride levels.[3][4]

• PPARγ: Predominantly found in adipose tissue, it is a master regulator of adipogenesis, lipid storage, and insulin sensitivity.[5]

• PPARβ/δ: Expressed ubiquitously, it is involved in fatty acid oxidation, particularly in skeletal muscle and adipose tissue.[5]

PPARs function by forming a heterodimer with the retinoid X receptor (RXR) upon ligand binding. This complex then binds to specific DNA sequences known as Peroxisome Proliferator Response Elements (PPREs) in the promoter region of target genes, thereby modulating their transcription.[6][7]

Octadecadienoates are fatty acids containing 18 carbon atoms and two double bonds. Certain oxidized derivatives, such as 9-oxo-octadecadienoic acid (9-oxo-ODA) and 13-oxo-9,11-octadecadienoic acid (13-oxo-ODA), have been identified as natural PPAR ligands.[8][9] Notably, 13-oxo-ODA, found in tomato juice, has emerged as a potent activator of PPARα, suggesting its potential in managing dyslipidemia and hepatic steatosis.[8]

Molecular Signaling Pathway of PPAR Activation

The activation of PPARs by ligands such as octadecadienoate follows a well-defined signaling cascade. The process begins with the ligand entering the cell and binding to the Ligand Binding Domain (LBD) of a PPAR isoform, which is primarily located in the nucleus.[10] This binding event induces a conformational change in the PPAR protein, causing the dissociation of corepressor proteins and the recruitment of coactivator proteins. The activated PPAR then forms a heterodimer with RXR. This PPAR/RXR complex binds to the PPRE sequence on the DNA, initiating the transcription of target genes involved in lipid metabolism and energy homeostasis.[6]

References

• 1. The peroxisome proliferator-activated receptor: A family of nuclear receptors role in various diseases - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Peroxisome proliferator-activated receptors and their ligands: nutritional and clinical implications – a review - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Peroxisome Proliferator-Activated Receptor Alpha Target Genes - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Peroxisome Proliferator Activated Receptor A Ligands as Anticancer Drugs Targeting Mitochondrial Metabolism - PMC [pmc.ncbi.nlm.nih.gov]
• 5. The contrasting roles of PPARδ and PPARγ in regulating the metabolic switch between oxidation and storage of fats in white adipose tissue - PMC [pmc.ncbi.nlm.nih.gov]
• 6. creative-diagnostics.com [creative-diagnostics.com]
• 7. The potential of natural products for targeting PPARα - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Potent PPARα activator derived from tomato juice, 13-oxo-9,11-octadecadienoic acid, decreases plasma and hepatic triglyceride in obese diabetic mice - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Potent PPARα Activator Derived from Tomato Juice, 13-oxo-9,11-Octadecadienoic Acid, Decreases Plasma and Hepatic Triglyceride in Obese Diabetic Mice | PLOS One [journals.plos.org]
• 10. academic.oup.com [academic.oup.com]

A Technical Guide to the Cellular Uptake and Metabolism of Conjugated Octadecadienoate (CLA)

For Researchers, Scientists, and Drug Development Professionals

Introduction

Conjugated octadecadienoate, commonly known as conjugated linoleic acid (CLA), represents a class of positional and geometric isomers of linoleic acid.[1] Naturally produced in the rumen of grass-fed animals, CLA is predominantly found in dairy products and ruminant meat, with the cis-9, trans-11 (c9, t11) isomer, or rumenic acid, being the most abundant form in nature.[2] Commercial CLA supplements, however, are typically produced from the isomerization of linoleic acid-rich oils and contain a mixture of isomers, primarily the c9, t11 and trans-10, cis-12 (t10, c12) isomers in roughly equal amounts.[2]

These two primary isomers have been the focus of extensive research due to their distinct and potent biological activities.[3] Scientific investigations have highlighted CLA's role in modulating lipid metabolism, adipogenesis, inflammation, and insulin sensitivity.[2][4] The effects are often isomer-specific, with the t10, c12 isomer, in particular, being linked to reductions in body fat and potent effects on glucose and lipid metabolism.[2][5] However, the outcomes in human studies have been inconsistent, underscoring the complexity of its metabolic effects.[4][5]

This technical guide provides an in-depth exploration of the cellular uptake and subsequent metabolic fate of conjugated octadecadienoate. It details the transport mechanisms, metabolic pathways, and the key signaling cascades that are influenced by CLA isomers. Furthermore, this document outlines the experimental protocols crucial for studying these processes, offering a comprehensive resource for professionals in research and drug development.

Cellular Uptake of Conjugated Octadecadienoate

The entry of long-chain fatty acids like CLA into cells is a critical first step for their metabolic utilization. This process is complex, involving both passive diffusion and protein-mediated transport. While specific transporters exclusively for CLA have not been identified, it is understood that CLA utilizes the general fatty acid uptake machinery.

2.1 Mechanisms of Cellular Uptake

Cellular uptake of fatty acids is mediated by a variety of mechanisms, including:

• Passive Diffusion: The lipid bilayer of the cell membrane allows for the passive diffusion of protonated fatty acids, driven by a concentration gradient.

• Protein-Mediated Transport: A significant portion of fatty acid uptake is facilitated by membrane-associated proteins that bind and transport fatty acids across the plasma membrane. Key proteins implicated in this process include CD36 (Fatty Acid Translocase), plasma membrane-bound Fatty Acid Binding Proteins (FABPpm), and Fatty Acid Transport Proteins (FATPs).

The uptake process can be studied using various in vitro models, such as differentiated 3T3-L1 adipocytes, Caco-2 intestinal cells, or HepG2 liver cells, which are known to import long-chain fatty acids.[6]

2.2 Experimental Workflow for Fatty Acid Uptake Assay

The following diagram illustrates a typical workflow for measuring the cellular uptake of fatty acids using a fluorescent probe.

Caption: General workflow for a cell-based fatty acid uptake assay. (Max Width: 760px)

Metabolism of Conjugated Octadecadienoate

Once inside the cell, CLA isomers are rapidly processed through several metabolic pathways, including elongation, desaturation, and β-oxidation, primarily in the peroxisomes.[3][4] These metabolic conversions are crucial as the resulting metabolites may be responsible for some of the biological activities attributed to CLA.

3.1 Key Metabolic Pathways

• Elongation and Desaturation: Similar to linoleic acid, CLA isomers can be elongated and desaturated by the same enzymatic machinery.[3] The Δ6 desaturase enzyme, for example, metabolizes CLA into conjugated 18:3, which can be further converted to conjugated 20:3 and 20:4 metabolites.[4] These metabolites have been identified in various tissues, including the liver, adipose tissue, and serum.[4]

• Peroxisomal β-Oxidation: CLA and its metabolites are efficiently metabolized in peroxisomes.[3] This process leads to the formation of shorter-chain metabolites, such as conjugated 16-carbon fatty acids (conjugated 16:2 and 16:3).[3] The efficient metabolism in peroxisomes is linked to CLA's ability to activate peroxisome proliferator-activated receptors (PPARs).[3]

The following diagram provides a simplified overview of the primary metabolic routes for CLA.

Caption: Simplified metabolic pathways of conjugated linoleic acid (CLA). (Max Width: 760px)

Signaling Pathways Modulated by Conjugated Octadecadienoate

CLA isomers exert their biological effects by modulating a variety of cellular signaling pathways, which can lead to significant changes in gene expression and cellular function. The effects are often isomer-dependent.

4.1 Regulation of Lipid Metabolism

The t10, c12 CLA isomer is a potent modulator of lipid metabolism. It suppresses lipogenesis (fat synthesis) by inhibiting the activity and expression of key transcription factors and enzymes.[2]

• PPARγ Inhibition: t10, c12 CLA can inhibit the activity of Peroxisome Proliferator-Activated Receptor gamma (PPARγ), a master regulator of adipogenesis.[2]

• SREBP-1 Repression: This isomer also represses Sterol Regulatory Element-Binding Protein-1 (SREBP-1), which controls the expression of lipogenic genes like Fatty Acid Synthase (FAS) and Acetyl-CoA Carboxylase (ACC).[2]

• mTOR Signaling: In some cell types, CLA has been shown to inhibit the expression of SREBP-1c through the mTOR signaling pathway, thereby reducing lipid accumulation.[7]

4.2 Impairment of Insulin Signaling

A significant concern with t10, c12 CLA supplementation is its potential to induce insulin resistance.[2] This effect is mediated through the disruption of the insulin signaling cascade.

• Inflammatory Pathway Activation: CLA can induce the production of inflammatory cytokines like TNF-α and IL-6.[2] These cytokines can activate stress kinases that interfere with insulin signaling.

• Downregulation of Signaling Proteins: t10, c12 CLA has been shown to decrease the protein levels of Insulin Receptor Substrate-1 (IRS-1) and the insulin-dependent glucose transporter GLUT4, which are critical for insulin sensitivity and glucose uptake into cells.[2]

The diagram below illustrates how t10, c12 CLA can impair the insulin signaling pathway in an adipocyte.

Caption: Mechanism of t10,c12-CLA-induced insulin resistance. (Max Width: 760px)

Quantitative Data Summary

The biological effects of CLA are often quantified by measuring changes in enzyme activity, gene expression, or metabolite levels. The following tables summarize key quantitative findings from the literature.

Table 1: Effect of CLA Isomers on Gene Expression in Caco-2 Cells

Gene	Protein Function	Treatment	Fold Change vs. Control	Reference
ZO-1	Tight Junction Protein	t10, c12 CLA	1.6-fold increase	[8][9]
Occludin	Tight Junction Protein	t10, c12 CLA	1.6-fold increase	[8][9]
Claudin 4	Tight Junction Protein	t10, c12 CLA	2.4-fold increase	[8][9]
Claudin 1	Tight Junction Protein	t10, c12 CLA	2.5-fold decrease	[8][9]

Table 2: Effect of Dietary CLA on Hepatic Enzyme Activity and Oxidation Rates in Mice

Enzyme / Process	Metabolic Function	Treatment	Effect vs. Linoleic Acid Control	Reference
Lipogenic Enzymes	Fatty Acid Synthesis	1.5% CLA	Greatly increased activity & mRNA	[10]
Δ6- and Δ5-Desaturases	PUFA Desaturation	1.5% CLA	Increased mRNA expression	[10]
SREBP-1	Lipogenesis Regulation	1.5% CLA	Increased mRNA expression	[10]
Mitochondrial Palmitoyl-CoA Oxidation	Fatty Acid Oxidation	1.5% CLA	~2.5-fold higher rate	[10]
Peroxisomal Palmitoyl-CoA Oxidation	Fatty Acid Oxidation	1.5% CLA	~2.5-fold higher rate	[10]

Experimental Protocols

Detailed and standardized protocols are essential for the accurate study of CLA uptake and metabolism.

6.1 Protocol: Cellular Fatty Acid Uptake Assay

This protocol is adapted from commercially available kits and common laboratory practices for measuring fatty acid uptake in vitro.[6]

• Objective: To quantify the rate of fatty acid uptake into cultured cells (e.g., differentiated 3T3-L1 adipocytes).

• Materials:

  • Differentiated 3T3-L1 adipocytes in a black-walled, clear-bottom 96-well plate.

  • Serum-free, phenol red-free cell culture medium.

  • Uptake Assay Buffer.

  • Fluorescent Fatty Acid Probe (e.g., a BODIPY-conjugated fatty acid).

  • Multiwell fluorescence microplate reader with bottom-read capability.

• Procedure:

  • Cell Seeding and Differentiation: Grow 3T3-L1 fibroblasts to post-confluence and differentiate into adipocytes according to standard protocols. Seed differentiated adipocytes into a 96-well plate.

  • Serum Starvation: On the day of the assay, gently aspirate the growth medium and replace it with 90 µL of serum-free, phenol red-free medium. Incubate at 37°C for 1 hour. Prepare background control wells containing medium but no cells.

  • Reaction Preparation: Prepare a 2X Uptake Reaction Mix by diluting the Fluorescent Fatty Acid Probe in pre-warmed (37°C) Uptake Assay Buffer.

  • Assay Initiation: Add 100 µL of the 2X Uptake Reaction Mix to all wells (final volume 200 µL).

  • Fluorescence Measurement: Immediately place the plate in a microplate reader pre-set to 37°C. Measure fluorescence (e.g., Ex/Em = 488/523 nm) in kinetic mode, reading every 1-2 minutes for 60 minutes. Alternatively, for an endpoint assay, incubate the plate for 60 minutes at 37°C, protected from light, before a single fluorescence reading.

  • Data Analysis: Subtract the average fluorescence of the no-cell background wells from all sample wells. For kinetic data, the rate of uptake is the slope of the linear portion of the fluorescence versus time curve.

6.2 Protocol: Analysis of CLA Isomers and Metabolites by Gas Chromatography-Mass Spectrometry (GC-MS)

This protocol outlines the general steps for extracting and analyzing CLA from biological tissues.[11][12]

• Objective: To identify and quantify CLA isomers and their metabolites in a biological sample (e.g., animal tissue).

• Materials:

  • Biological sample (50-100 mg).

  • Solutions for hydrolysis: 1M KOH in methanol, 2M KOH in water.

  • Internal Standard (IS) (e.g., sorbic acid).

  • 6M HCl for acidification.

  • Dichloromethane for extraction.

  • Derivatization agent (e.g., sodium methoxide in methanol or BF3-methanol) to form fatty acid methyl esters (FAMEs).

  • GC-MS system with a suitable capillary column (e.g., BPX70).

• Procedure:

  • Sample Preparation & Hydrolysis: Weigh the tissue sample and place it in a glass tube. Add the internal standard, 1M KOH in methanol, and 2M KOH in water. Flush with argon or nitrogen and allow to hydrolyze overnight at room temperature. This releases the fatty acids from their esterified forms (triglycerides, phospholipids).

  • Acidification and Extraction: Add water and acidify the mixture to pH ~2 with 6M HCl. Extract the free fatty acids with multiple washes of dichloromethane.

  • Derivatization to FAMEs: Evaporate the solvent. Resuspend the fatty acid extract and add a derivatization agent (e.g., sodium methoxide in methanol). Heat at 50°C for 10 minutes to convert the free fatty acids to their more volatile methyl esters (FAMEs).

  • FAME Extraction: Add water and extract the FAMEs using hexane. Dry the hexane layer over anhydrous sodium sulfate.

  • GC-MS Analysis: Evaporate the hexane and reconstitute the FAMEs in a small volume of hexane. Inject the sample into the GC-MS. The different CLA isomers and their metabolites will be separated based on their retention times on the column, and their structures can be confirmed by their mass spectra.

  • Quantification: Calculate the concentration of each isomer based on its peak area relative to the peak area of the known amount of internal standard.

Conclusion and Future Directions

Conjugated octadecadienoate is a class of biologically active fatty acids that profoundly impacts cellular metabolism. The cellular uptake of CLA isomers is facilitated by general fatty acid transport systems, leading to their metabolism through elongation, desaturation, and peroxisomal β-oxidation. The resulting metabolites and the parent isomers modulate key signaling pathways, including those governing lipid synthesis (PPARγ, SREBP-1) and insulin sensitivity (IRS-1, GLUT4), often in an isomer-specific manner.

While significant progress has been made, several areas warrant further investigation. The precise roles of specific fatty acid transporters in the uptake of different CLA isomers remain to be elucidated. Furthermore, the biological activities of the various downstream metabolites of CLA are not fully characterized. A deeper understanding of the isomer-specific interactions with nuclear receptors and other signaling molecules will be critical for harnessing the therapeutic potential of CLA while mitigating adverse effects, such as insulin resistance. Continued research using the advanced analytical and cell-based methods outlined in this guide will be essential for advancing the application of conjugated octadecadienoates in nutrition and drug development.

References

• 1. Conjugated linoleic acids as functional food: an insight into their health benefits - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Antiobesity Mechanisms of Action of Conjugated Linoleic Acid - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Conjugated linoleic acid metabolism - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. The Dual Role of Conjugated Linoleic Acid in Obesity and Metabolic Disorders - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Metabolic effects of conjugated linoleic acid in humans: the Swedish experience - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Fatty Acid Uptake Assay Kit (ab287857) | Abcam [abcam.com]
• 7. Conjugated linoleic acid regulation of fatty acid metabolism by mTOR signaling pathway in grass carp (Ctenopharyngodon idella) adipocytes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Conjugated linoleic acid enhances transepithelial calcium transport in human intestinal-like Caco-2 cells: an insight into molecular changes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. Activity and mRNA levels of enzymes involved in hepatic fatty acid synthesis and oxidation in mice fed conjugated linoleic acid - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. cjas.agriculturejournals.cz [cjas.agriculturejournals.cz]
• 12. aocs.org [aocs.org]

An In-depth Technical Guide to the Physicochemical Properties of Trans-Octadecadienoate Isomers

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physicochemical properties of trans-octadecadienoate isomers. Understanding these properties is crucial for researchers in the fields of nutrition, cellular biology, and pharmacology, as the specific isomeric forms of these fatty acids can elicit distinct biological responses. This document summarizes key quantitative data, details relevant experimental protocols, and visualizes associated signaling pathways to support ongoing research and development efforts.

Physicochemical Data of Trans-Octadecadienoate Isomers

The arrangement of double bonds in the trans configuration significantly influences the physical properties of octadecadienoate isomers, leading to variations in their melting points, boiling points, solubility, and acidity. These differences can affect their absorption, transport, and incorporation into cellular membranes, ultimately impacting their biological activity. The following table summarizes available quantitative data for several common trans-octadecadienoate isomers and related C18 fatty acids for comparison.

Isomer Name	Common Name	Molecular Formula	Molecular Weight ( g/mol )	Melting Point (°C)	Boiling Point (°C)	pKa	logP	Water Solubility
trans-9-Octadecenoic acid	Elaidic acid	C₁₈H₃₄O₂	282.46	42-44[1][2][3]	288 (at 100 mmHg)[3]	4.78 (Predicted)[2]	6.5 - 7.698[1][2]	Insoluble[2][4]
trans-11-Octadecenoic acid	trans-Vaccenic acid	C₁₈H₃₄O₂	282.46	44[5]	172[5]	Not available	6.5 (Predicted)	0.01151 mg/L at 25°C (est.)[6]
9-cis, 11-trans-Octadecadienoic acid	Rumenic acid (CLA)	C₁₈H₃₂O₂	280.45	14.9	Not available	Not available	Not available	Sparingly soluble in aqueous buffers[7]
10-trans, 12-cis-Octadecadienoic acid	CLA isomer	C₁₈H₃₂O₂	280.45	19.8[8]	Not available	Not available	Not available	Sparingly soluble in aqueous buffers
9-trans, 11-trans-Octadecadienoic acid	CLA isomer	C₁₈H₃₂O₂	280.45	54[9]	Not available	Not available	Not available	Not available
cis-9, cis-12-Octadecadienoic acid	Linoleic acid	C₁₈H₃₂O₂	280.45	-5 to -12[9]	229-230 (at 16 mmHg)[10]	Not available	Not available	Virtually insoluble[11]

Experimental Protocols

Accurate determination of the physicochemical properties of trans-octadecadienoate isomers relies on standardized experimental protocols. Below are detailed methodologies for key experiments.

Determination of Melting Point (Capillary Tube Method)

This method is suitable for determining the melting point of solid fatty acids.

Principle: The melting point is determined as the temperature at which the solid sample in a capillary tube transitions to a completely liquid state upon slow, controlled heating.

Procedure:

• Sample Preparation: The fatty acid sample is melted at the lowest possible temperature and drawn into a thin-walled capillary tube to a height of approximately 10 mm. The end of the tube containing the sample is then sealed.

• Solidification: The capillary tube is chilled on ice to solidify the fatty acid and then conditioned at 4-10°C for at least one hour to ensure complete crystallization.[12][13]

• Apparatus Setup: The capillary tube is attached to a calibrated thermometer, ensuring the sample is level with the thermometer's bulb. The assembly is then submerged in a water bath.

• Heating and Observation: The water bath is heated at a slow, controlled rate (e.g., 0.5°C per minute) with constant stirring. The temperature at which the sample becomes completely clear and liquid is recorded as the melting point.[12][14]

Determination of Solubility

This protocol describes a method for determining the solubility of a fatty acid isomer in a given solvent.

Principle: An excess amount of the fatty acid is mixed with the solvent until saturation is reached. The concentration of the dissolved fatty acid in the supernatant is then quantified.

Procedure:

• Saturation: An excess amount of the trans-octadecadienoate isomer is added to a known volume of the solvent (e.g., water, ethanol, chloroform) in a sealed container.

• Equilibration: The mixture is agitated (e.g., using a shaker or vortex mixer) at a constant temperature for a sufficient period to ensure equilibrium is reached (typically 24-48 hours).

• Phase Separation: The suspension is centrifuged to pellet the undissolved solute.

• Quantification: A known volume of the clear supernatant is carefully removed and diluted with a suitable solvent. The concentration of the fatty acid in the diluted sample is then determined using an appropriate analytical technique, such as High-Performance Liquid Chromatography (HPLC) or Gas Chromatography (GC) with a suitable detector.

Isomer Separation by Gas Chromatography (GC)

GC is a powerful technique for separating and quantifying different fatty acid isomers, which are typically analyzed as their more volatile fatty acid methyl esters (FAMEs).

Principle: FAMEs are separated based on their differential partitioning between a stationary phase (a high-polarity capillary column) and a mobile phase (an inert carrier gas).

Procedure:

• Derivatization (Methylation): The fatty acid sample is converted to its methyl ester. A common method involves reaction with sodium methoxide in methanol.[15] For samples containing free fatty acids, a two-step process involving an acid catalyst (e.g., H₂SO₄ in methanol) followed by a base catalyst may be used for complete methylation.[16]

• Injection: A small volume (e.g., 1 µL) of the FAMEs dissolved in an appropriate solvent (e.g., hexane) is injected into the GC.

• Separation: A long, highly polar capillary column (e.g., 100 m with a cyanopropyl stationary phase) is used to achieve separation of the cis and trans isomers. A programmed temperature gradient is employed to optimize resolution.

• Detection: A Flame Ionization Detector (FID) is commonly used for the detection of FAMEs.

• Quantification: The concentration of each isomer is determined by comparing its peak area to that of a known internal standard.

Isomer Separation by High-Performance Liquid Chromatography (HPLC)

Reversed-phase HPLC is a common method for the separation of fatty acid isomers.

Principle: Fatty acids or their derivatives are separated based on their hydrophobicity through differential partitioning between a nonpolar stationary phase (e.g., C18) and a polar mobile phase.

Procedure:

• Sample Preparation and Derivatization: For UV detection, fatty acids can be derivatized to form UV-absorbing esters (e.g., phenacyl esters). This involves reacting the fatty acid with a derivatizing agent like 4-bromophenacyl bromide.

• Chromatographic System: A reversed-phase column (e.g., C18) is used.

• Mobile Phase: A gradient of acetonitrile and water is typically used to elute the fatty acids.

• Detection: A UV detector is used for derivatized fatty acids. For underivatized fatty acids, an Evaporative Light Scattering Detector (ELSD) can be employed.

• Analysis: The retention time of each peak is compared to that of known standards to identify the isomers. Quantification is achieved by integrating the peak areas.

Signaling Pathways and Biological Workflows

Trans-octadecadienoate isomers can modulate various cellular signaling pathways, contributing to their diverse biological effects. The diagrams below illustrate some of the key pathways influenced by these fatty acids.

Caption: TLR4/NF-κB signaling pathway activated by trans-octadecadienoate isomers.

Caption: PPAR signaling pathway modulated by trans-octadecadienoate isomers.

Caption: ASK1-p38 signaling pathway enhanced by trans-octadecadienoate isomers.

References

• 1. Elaidic Acid | C18H34O2 | CID 637517 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Elaidic Acid｜lookchem [lookchem.com]
• 3. ELAIDIC ACID | 112-79-8 [chemicalbook.com]
• 4. atamankimya.com [atamankimya.com]
• 5. Vaccenic acid - Wikipedia [en.wikipedia.org]
• 6. trans-vaccenic acid, 143-25-9 [thegoodscentscompany.com]
• 7. cdn.caymanchem.com [cdn.caymanchem.com]
• 8. researchgate.net [researchgate.net]
• 9. Differential effects of conjugated linoleic acid isomers on the biophysical and biochemical properties of model membranes - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Linoleic Acid | C18H32O2 | CID 5280450 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 11. Linoleic acid - Wikipedia [en.wikipedia.org]
• 12. egyankosh.ac.in [egyankosh.ac.in]
• 13. jpdb.nihs.go.jp [jpdb.nihs.go.jp]
• 14. library.aocs.org [library.aocs.org]
• 15. avantiresearch.com [avantiresearch.com]
• 16. static.igem.org [static.igem.org]

Protocols & Analytical Methods

Application Note: Quantitative Analysis of Octadecadienoate in Human Plasma by LC-MS/MS

For Research Use Only. Not for use in diagnostic procedures.

Abstract

This application note details a robust and sensitive liquid chromatography-tandem mass spectrometry (LC-MS/MS) method for the quantification of octadecadienoate in human plasma. The protocol outlines a straightforward protein precipitation extraction procedure, followed by rapid chromatographic separation and detection using a triple quadrupole mass spectrometer. This method is suitable for researchers, scientists, and drug development professionals requiring accurate measurement of this fatty acid in a complex biological matrix.

Introduction

Octadecadienoates, a group of 18-carbon fatty acids with two double bonds (e.g., linoleic acid), are key lipid molecules involved in numerous physiological and pathological processes. Accurate quantification of these analytes in plasma is crucial for understanding their role in various diseases and for monitoring the effects of therapeutic interventions. This LC-MS/MS method provides the high selectivity and sensitivity required for reliable analysis.

Experimental

Sample Preparation

A simple and efficient protein precipitation method is employed for the extraction of octadecadienoate from plasma.

Protocol:

• To 100 µL of human plasma in a microcentrifuge tube, add 295 µL of acetonitrile containing 1% formic acid.[1]

• Add 5 µL of an internal standard solution (e.g., a stable isotope-labeled octadecadienoate).

• Vortex the mixture for 1 minute to ensure thorough mixing and protein precipitation.[1]

• Centrifuge the sample at a high speed (e.g., >10,000 x g) for 10 minutes to pellet the precipitated proteins.[2]

• Carefully transfer the supernatant to a clean autosampler vial for LC-MS/MS analysis.[1][2]

Liquid Chromatography

Chromatographic separation is achieved using a reversed-phase C18 column.

LC Conditions:

Parameter	Value
Column	C18, 3 µm, 2.0 mm x 150 mm
Mobile Phase A	Water with 0.1% Formic Acid
Mobile Phase B	Acetonitrile/Isopropanol (80:20, v/v)
Gradient	As described in the table below
Flow Rate	0.2 mL/min
Injection Volume	10 µL
Column Temperature	40 °C

Gradient Elution Program:

Time (min)	% Mobile Phase B
0.0	30
1.0	58
20.0	68
23.0	70
24.0	100
27.0	100
27.1	30
30.0	30

(Note: This gradient is adapted from a method for related lipid metabolites and may require optimization for specific octadecadienoate isomers.)[3]

Mass Spectrometry

Detection and quantification are performed using a triple quadrupole mass spectrometer operating in Multiple Reaction Monitoring (MRM) mode.

MS Conditions:

Parameter	Value
Ionization Mode	Electrospray Ionization (ESI), Negative
Nebulizer Gas	40 psig
Drying Gas	8 L/min at 350 °C
Sheath Gas	10 L/min at 350 °C
Capillary Voltage	2500 V
Fragmentor Voltage	150 V

MRM Transitions:

Analyte	Precursor Ion (m/z)	Product Ion (m/z)
Octadecadienoate	279.2	Specific fragment
Internal Standard	To be determined	Specific fragment

(Note: The precursor ion for octadecadienoate (C18H32O2) in negative ESI mode is [M-H]⁻, with a calculated m/z of 279.2. The specific product ion will depend on the instrument and collision energy, and should be optimized by infusing a standard solution.)

Quantitative Data Summary

The following table summarizes representative quantitative performance data for the analysis of related fatty acids in plasma, demonstrating the expected capabilities of this method.

Parameter	Expected Performance
Linearity (r²)	> 0.99
Limit of Quantification (LOQ)	10 - 50 nmol/L
Within-Day Precision (%CV)	< 15%
Between-Day Precision (%CV)	< 15%
Recovery	85 - 115%

(Data are compiled from methods for similar analytes and serve as a guideline.)[3][4]

Workflow Diagram

Caption: Workflow for the quantification of octadecadienoate in plasma.

Conclusion

The described LC-MS/MS method provides a reliable and sensitive approach for the quantification of octadecadienoate in human plasma. The simple sample preparation and robust analytical conditions make it suitable for high-throughput applications in clinical research and drug development.

References

• 1. shimadzu.com [shimadzu.com]
• 2. mdpi.com [mdpi.com]
• 3. Identification and Profiling of Targeted Oxidized Linoleic Acid Metabolites in Rat Plasma by Quadrupole Time-of-Flight Mass Spectrometry (Q-TOFMS) - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Quantitative determination of octadecenedioic acid in human skin and transdermal perfusates by gas chromatography-mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for Solid-Phase Extraction of Octadecadienoate from Plant Tissue

For Researchers, Scientists, and Drug Development Professionals

Introduction

Octadecadienoate, an unsaturated fatty acid with an 18-carbon chain and two double bonds (C18:2), is a crucial component of plant lipids and a precursor to various bioactive compounds, including oxylipins. Accurate quantification of octadecadienoate in plant tissues is vital for research in plant physiology, pathology, and for the development of novel therapeutic agents derived from plant sources. Solid-phase extraction (SPE) is a robust and selective method for isolating and concentrating octadecadienoate from complex plant matrices prior to downstream analysis by techniques such as gas chromatography-mass spectrometry (GC-MS) or liquid chromatography-mass spectrometry (LC-MS).

This document provides a detailed protocol for the solid-phase extraction of octadecadienoate from plant tissue using C18 cartridges. The protocol covers sample preparation, the SPE procedure, and subsequent derivatization for GC-MS analysis.

Experimental Workflow

Caption: Experimental workflow for the solid-phase extraction and analysis of octadecadienoate from plant tissue.

Quantitative Data Summary

The following table summarizes typical quantitative parameters for the solid-phase extraction of C18 fatty acids from biological matrices. Recovery rates can vary depending on the specific plant tissue, initial concentration, and the exact SPE conditions used.

Parameter	Value/Range	Notes
SPE Sorbent	C18-bonded silica	Reversed-phase sorbent suitable for hydrophobic compounds like fatty acids.
Sample Loading	Up to 10% of sorbent weight	Loading a higher mass can lead to breakthrough and reduced recovery.
Recovery of C18:2	90 - 98%	Recovery can be influenced by the complexity of the sample matrix.
Conditioning Solvent	Methanol (2 x column volume)	Activates the C18 sorbent.
Equilibration Solvent	Water (2 x column volume)	Prepares the sorbent for the aqueous sample matrix.
Wash Solvent	5-50% Methanol in water (2 x column volume)	Removes polar interferences without eluting the analyte.
Elution Solvent	Methanol, Acetonitrile, or Hexane:Diethyl Ether (1-2 x column volume)	Elutes the retained octadecadienoate.

Experimental Protocols

Protocol 1: Lipid Extraction from Plant Tissue

This protocol describes the initial extraction of total lipids from plant tissue.

Materials:

• Plant tissue (e.g., leaves, seeds)

• Liquid nitrogen

• Mortar and pestle

• Chloroform

• Methanol

• 0.9% NaCl solution

• Centrifuge

• Glass centrifuge tubes with Teflon-lined caps

Methodology:

• Sample Homogenization: Freeze a known weight of fresh plant tissue (typically 0.5 - 1.0 g) in liquid nitrogen and immediately grind to a fine powder using a pre-chilled mortar and pestle.

• Solvent Extraction: Transfer the powdered tissue to a glass centrifuge tube. Add a chloroform:methanol mixture (2:1, v/v) at a ratio of 20 mL of solvent per gram of tissue. Vortex vigorously for 1-2 minutes.

• Phase Separation: Add 0.2 volumes of 0.9% NaCl solution to the tube. Vortex for 30 seconds and then centrifuge at 2,000 x g for 10 minutes to separate the phases.

• Collection of Lipid Extract: Carefully collect the lower chloroform phase, which contains the lipids, using a glass Pasteur pipette and transfer it to a clean tube.

• Re-extraction: To maximize recovery, re-extract the upper aqueous phase and the solid plant material with another 0.5 volume of chloroform. Vortex and centrifuge as before. Combine the lower chloroform phases.

• Drying: Evaporate the pooled chloroform extract to dryness under a gentle stream of nitrogen gas. The resulting lipid residue can be stored at -20°C until SPE.

Protocol 2: Solid-Phase Extraction (SPE) of Octadecadienoate

This protocol details the isolation of octadecadienoate from the total lipid extract using a C18 SPE cartridge.

Materials:

• C18 SPE cartridges (e.g., 500 mg sorbent mass, 3 mL volume)

• SPE vacuum manifold

• Methanol (HPLC grade)

• Deionized water

• Hexane (HPLC grade)

• Diethyl ether (HPLC grade)

• Acetic acid

• Collection vials

Methodology:

• Sample Reconstitution: Reconstitute the dried lipid extract from Protocol 1 in a small volume (e.g., 1 mL) of the initial SPE mobile phase (e.g., 50% methanol in water).

• Cartridge Conditioning: Place the C18 SPE cartridge on the vacuum manifold.

  • Pass 2 column volumes (e.g., 6 mL for a 3 mL cartridge) of methanol through the cartridge.

  • Follow with 2 column volumes of deionized water. Do not allow the sorbent to go dry.

• Sample Loading: Load the reconstituted lipid extract onto the conditioned cartridge. Apply a gentle vacuum to allow the sample to pass through the sorbent at a slow, drop-wise rate (approximately 1-2 mL/min).

• Washing: Wash the cartridge to remove polar impurities.

  • Pass 2 column volumes of deionized water through the cartridge.

  • Follow with 2 column volumes of 50% methanol in water.

• Elution: Elute the retained octadecadienoate.

  • Place a clean collection vial under the cartridge.

  • Pass 2 column volumes of a non-polar solvent mixture, such as hexane:diethyl ether (95:5, v/v) containing 1% acetic acid, through the cartridge. The acetic acid helps to ensure that the fatty acids are in their protonated form and elute efficiently.

• Drying: Evaporate the eluate to dryness under a stream of nitrogen. The purified octadecadienoate is now ready for derivatization and analysis.

Protocol 3: Derivatization for GC-MS Analysis

For analysis by GC-MS, the carboxyl group of octadecadienoate must be derivatized to a more volatile ester, typically a fatty acid methyl ester (FAME).

Materials:

• Boron trifluoride-methanol (BF3-methanol) solution (14% w/v)

• Hexane (GC grade)

• Saturated NaCl solution

• Anhydrous sodium sulfate

• GC vials

Methodology:

• Methylation: To the dried eluate from Protocol 2, add 1 mL of 14% BF3-methanol solution.

• Incubation: Cap the vial tightly and heat at 60°C for 30 minutes in a heating block or water bath.

• Extraction of FAMEs: After cooling to room temperature, add 1 mL of hexane and 1 mL of saturated NaCl solution. Vortex for 30 seconds.

• Phase Separation: Allow the phases to separate. The upper hexane layer contains the FAMEs.

• Drying and Transfer: Carefully transfer the upper hexane layer to a clean vial containing a small amount of anhydrous sodium sulfate to remove any residual water. Transfer the dried hexane extract to a GC vial for analysis.

Signaling Pathway of Octadecadienoate Precursors

Caption: Simplified biosynthetic pathway of jasmonic acid from octadecatrienoate and octadecadienoate.

Application Notes and Protocols for Metabolic Flux Analysis Using 13C-Labeled Octadecadienoate

For Researchers, Scientists, and Drug Development Professionals

Introduction

Metabolic Flux Analysis (MFA) is a critical technique for quantifying the rates of metabolic reactions within a biological system. The use of stable isotope tracers, such as Carbon-13 (¹³C), allows for the precise tracking of atoms through metabolic pathways.[1][2][3] 13C-Metabolic Flux Analysis (13C-MFA) provides a dynamic snapshot of cellular physiology by revealing how cells utilize nutrients and regulate their metabolism.[3] This is particularly valuable in fields like metabolic engineering, biotechnology, and the study of diseases such as cancer, where metabolic reprogramming is a key characteristic.[3][4][5]

This document provides detailed application notes and protocols for conducting 13C-MFA experiments using ¹³C-labeled octadecadienoate (a C18:2 fatty acid, an isomer of linoleic acid). By tracing the metabolism of this polyunsaturated fatty acid, researchers can gain insights into fatty acid oxidation, lipid synthesis and remodeling, and the interplay between lipid metabolism and central carbon metabolism.[6]

Core Principles of 13C-MFA

The foundational principle of 13C-MFA is that the distribution of ¹³C isotopes in downstream metabolites is a direct result of the underlying metabolic fluxes.[3] By introducing a ¹³C-labeled substrate, in this case, ¹³C-octadecadienoate, to a biological system, the labeled carbon atoms are incorporated into various metabolic intermediates and end products. The isotopic labeling patterns of these metabolites can be measured using analytical techniques like mass spectrometry (MS) or nuclear magnetic resonance (NMR) spectroscopy.[1][3][7][8] This data, combined with a stoichiometric model of the metabolic network, allows for the calculation of intracellular reaction rates (fluxes).[5][9]

Experimental Workflow Overview

A typical 13C-MFA experiment involving ¹³C-octadecadienoate follows a structured workflow. This process begins with careful experimental design, followed by cell culture and labeling, sample quenching and metabolite extraction, analytical measurement of isotope labeling, and finally, data analysis and flux estimation.

Caption: General workflow for a 13C-MFA experiment.

Key Metabolic Pathways for 13C-Octadecadienoate Tracing

When using ¹³C-labeled octadecadienoate, the labeled carbons can be traced through several key metabolic pathways. Understanding these pathways is crucial for experimental design and data interpretation.

Caption: Simplified metabolic fate of 13C-octadecadienoate.

Detailed Protocols

Protocol 1: Cell Culture and Labeling with 13C-Octadecadienoate

This protocol is a general guideline and should be optimized for the specific cell line and experimental conditions.

Materials:

• Cell culture medium (appropriate for the cell line)

• Fetal Bovine Serum (FBS), dialyzed if necessary

• Penicillin-Streptomycin solution

• Phosphate-Buffered Saline (PBS), ice-cold

• [U-¹³C]Octadecadienoate (or other specifically labeled isomer)

• Fatty acid-free Bovine Serum Albumin (BSA)

• Sterile, conical tubes (15 mL and 50 mL)

• Cell scraper

Procedure:

• Cell Seeding: Seed cells in appropriate culture vessels (e.g., 6-well plates or 10 cm dishes) and grow to the desired confluency (typically 70-80%).

• Preparation of Labeling Medium:

  • Prepare a stock solution of ¹³C-octadecadienoate complexed to fatty acid-free BSA. The molar ratio of fatty acid to BSA should be optimized, but a starting point of 4:1 to 6:1 is common.

  • Add the ¹³C-octadecadienoate-BSA complex to the cell culture medium to the desired final concentration (e.g., 50-100 µM). The concentration should be optimized to ensure sufficient labeling without causing cytotoxicity.[6]

• Medium Exchange and Labeling:

  • Aspirate the standard culture medium from the cells.

  • Wash the cells twice with pre-warmed PBS to remove any remaining unlabeled fatty acids.[10]

  • Add the pre-warmed ¹³C-labeling medium to the cells.[10]

  • Incubate the cells for a predetermined duration. A time-course experiment is recommended to determine the optimal labeling time to reach isotopic steady state.[11]

• Harvesting and Quenching Metabolism:

  • To halt metabolic activity rapidly, place the culture dish on ice and aspirate the labeling medium.[10]

  • Immediately wash the cells twice with ice-cold PBS.[10]

  • Add a small volume of ice-cold PBS and use a cell scraper to detach the cells.[10]

  • Transfer the cell suspension to a pre-chilled tube.

  • Centrifuge at a low speed (e.g., 500 x g) for 5 minutes at 4°C to pellet the cells.[10]

  • Discard the supernatant and store the cell pellet at -80°C until metabolite extraction.

Protocol 2: Lipid Extraction from Labeled Cells

This protocol is based on the Bligh & Dyer method, a gold standard for lipid extraction.

Materials:

• Cell pellet from Protocol 1

• Methanol, HPLC grade

• Chloroform, HPLC grade

• Ultrapure water

• Glass tubes with Teflon-lined caps

• Nitrogen or argon gas stream

Procedure:

• Homogenization: Resuspend the cell pellet in a mixture of chloroform and methanol (typically a 1:2 v/v ratio).

• Phase Separation:

  • Add chloroform and water to the homogenate to achieve a final ratio of chloroform:methanol:water of 2:2:1.8 (v/v/v).

  • Vortex the mixture vigorously for 1 minute.

  • Centrifuge at 1,500 x g for 10 minutes to facilitate phase separation.[12]

• Collection of Lipid Phase:

  • Two phases will be visible: an upper aqueous phase (containing polar metabolites) and a lower organic phase (containing lipids).

  • Carefully collect the lower organic phase containing the lipids and transfer it to a new glass tube.

• Drying: Dry the lipid extract under a stream of nitrogen or argon gas.[10]

• Storage: Store the dried lipid extract at -80°C until further processing.[10]

Protocol 3: Derivatization to Fatty Acid Methyl Esters (FAMEs) for GC-MS Analysis

For GC-MS analysis, fatty acids need to be derivatized to increase their volatility. The most common method is conversion to FAMEs.[12]

Materials:

• Dried lipid extract from Protocol 2

• Toluene or Hexane

• 0.5 M Sodium Methoxide in Methanol

• 1 M Sulfuric Acid

• Saturated NaCl solution

• Hexane, GC grade

• GC vials with inserts

Procedure:

• Reagent Addition:

  • Re-dissolve the dried lipid extract in a small amount of toluene or hexane (e.g., 200 µL).

  • Add 1 mL of 0.5 M sodium methoxide.[12]

• Reaction:

  • Vortex the mixture and let it react at room temperature for 10-15 minutes, or at 50°C for 5-10 minutes for a faster reaction.[12]

• Neutralization: Stop the reaction by adding a neutralizing agent, such as 1 M sulfuric acid, until the solution is slightly acidic (check with pH paper).[12]

• FAME Extraction:

  • Add 1 mL of hexane and 1 mL of saturated NaCl solution.

  • Vortex thoroughly.[12]

• Phase Separation and Collection:

  • Centrifuge to separate the layers.

  • Transfer the upper hexane layer containing the FAMEs to a GC vial for analysis.[12]

Data Presentation and Analysis

Quantitative data from 13C-MFA experiments should be presented in a clear and structured manner to facilitate comparison and interpretation.

Table 1: Example of Isotope Enrichment Data for Key Metabolites

Metabolite	Isotopologue	Control Group (% Enrichment)	Treatment Group (% Enrichment)
Octadecadienoate	M+0	0.5 ± 0.1	0.6 ± 0.2
M+18	99.5 ± 0.1	99.4 ± 0.2
Palmitate	M+0	98.2 ± 0.5	95.3 ± 0.7
M+2	1.1 ± 0.2	2.5 ± 0.4
M+4	< 0.1	0.8 ± 0.1
...	...	...
Citrate	M+0	97.5 ± 0.8	90.1 ± 1.2
M+2	1.8 ± 0.3	7.2 ± 0.9
M+4	0.2 ± 0.1	1.5 ± 0.3

Data are presented as mean ± standard deviation. M+n refers to the mass isotopologue with 'n' ¹³C atoms.

Data Correction and Flux Calculation

• Natural Abundance Correction: It is crucial to correct for the natural 1.1% abundance of ¹³C to avoid overestimation of label incorporation, especially at low enrichment levels. This is typically done by analyzing an unlabeled control sample.[11]

• Flux Estimation: The corrected mass isotopomer distributions are then used in computational models (e.g., using software like INCA or Metran) to estimate metabolic fluxes.[13][14]

Troubleshooting and Optimization

Problem	Possible Cause	Suggested Solution
Low ¹³C Incorporation	Insufficient labeling time or substrate concentration.	Increase incubation time or the concentration of ¹³C-octadecadienoate. A time-course and dose-response experiment is recommended.[11]
Large unlabeled endogenous pool of the metabolite.	Extend the labeling time to allow for greater turnover of the endogenous pool.[11]
Poor Chromatographic Peak Shape (GC-MS)	Incomplete derivatization.	Optimize derivatization reaction conditions (time, temperature, reagent concentration).[12]
Active sites in the GC inlet or column.	Use a deactivated inlet liner and a high-quality capillary column.
High Variability Between Replicates	Inconsistent cell numbers.	Normalize metabolite levels to cell number or protein content.
Inefficient or inconsistent quenching/extraction.	Ensure rapid and consistent quenching and follow extraction protocols precisely.

Conclusion

The use of ¹³C-labeled octadecadienoate in metabolic flux analysis is a powerful approach to investigate the complexities of fatty acid metabolism. By following robust experimental protocols and employing careful data analysis, researchers can obtain quantitative insights into metabolic pathways that are central to health and disease. This information can be invaluable for identifying novel drug targets and understanding disease mechanisms.

References

• 1. Overview of 13c Metabolic Flux Analysis - Creative Proteomics [creative-proteomics.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. benchchem.com [benchchem.com]
• 4. biorxiv.org [biorxiv.org]
• 5. A guide to 13C metabolic flux analysis for the cancer biologist - PMC [pmc.ncbi.nlm.nih.gov]
• 6. 13C Stable Isotope Tracing Reveals Distinct Fatty Acid Oxidation Pathways in Proliferative vs. Oxidative Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 7. NMR method for measuring carbon-13 isotopic enrichment of metabolites in complex solutions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. pubs.acs.org [pubs.acs.org]
• 9. 13C-Metabolic Flux Analysis: An Accurate Approach to Demystify Microbial Metabolism for Biochemical Production - PMC [pmc.ncbi.nlm.nih.gov]
• 10. benchchem.com [benchchem.com]
• 11. benchchem.com [benchchem.com]
• 12. benchchem.com [benchchem.com]
• 13. 13C-Metabolic Flux Analysis in Developing Flax (Linum usitatissinum L.) Embryos to Understand Storage Lipid Biosynthesis | MDPI [mdpi.com]
• 14. High-resolution 13C metabolic flux analysis | Springer Nature Experiments [experiments.springernature.com]

Application Notes & Protocols: GC-MS Analysis of Octadecadienoate Fatty Acid Methyl Esters

For Researchers, Scientists, and Drug Development Professionals

Introduction

Octadecadienoic acids, particularly linoleic acid and its isomers, are C18 fatty acids with two double bonds that play crucial roles in various biological processes, including inflammation, cell signaling, and membrane structure. The analysis of their methyl ester derivatives (octadecadienoate FAMEs) by Gas Chromatography-Mass Spectrometry (GC-MS) is a fundamental technique for their identification and quantification in diverse biological and industrial samples. This document provides detailed application notes and protocols for the successful GC-MS analysis of these compounds.

Quantitative Data Summary

The retention and mass spectral characteristics of octadecadienoate FAMEs are critical for their accurate identification and quantification. The following table summarizes typical quantitative data for common isomers. Absolute retention times can vary depending on the specific GC column, temperature program, and instrument conditions.

Fatty Acid Methyl Ester	Common Name	Retention Time (Relative)	Molecular Ion (m/z)	Key Fragment Ions (m/z)
9Z,12Z-octadecadienoate	Methyl linoleate	1.00	294	67, 81, 95, 109, 123, 137, 150, 165, 179, 193, 207, 221, 235, 249, 263, 279
9E,12E-octadecadienoate	Methyl linoelaidate	Slightly earlier than linoleate	294	Similar to linoleate, with subtle intensity differences
9Z,11E-octadecadienoate	Methyl rumelenate (CLA)	Varies with column polarity	294	Characteristic fragmentation pattern for conjugated systems
10E,12Z-octadecadienoate	Conjugated Linoleic Acid Isomer	Varies with column polarity	294	Characteristic fragmentation pattern for conjugated systems

Experimental Protocols

I. Lipid Extraction and Transesterification to Fatty Acid Methyl Esters (FAMEs)

This protocol describes the conversion of fatty acids in a biological sample to their corresponding methyl esters, which are more volatile and suitable for GC-MS analysis.

Materials:

• Sample (e.g., plasma, tissue homogenate, cell pellet)

• Chloroform

• Methanol

• Butylated hydroxytoluene (BHT)

• Internal Standard (e.g., Pentadecanoic acid, C15:0)

• 3M Methanolic HCl

• n-Hexane

• 0.9% (w/v) Sodium Chloride solution

• Glass tubes with PTFE-lined caps

• Vortex mixer

• Centrifuge

• Water bath or heating block

• Nitrogen evaporator (optional)

Procedure:

• Lipid Extraction (Folch Method):

  • To your sample, add an appropriate volume of a 2:1 chloroform:methanol solution containing 0.01% BHT and a known concentration of the internal standard.

  • Vortex the mixture vigorously for 2-3 minutes.

  • Add 0.2 volumes of 0.9% NaCl solution to the mixture and vortex again to induce phase separation.

  • Centrifuge at a low speed (e.g., 1500 x g) for 10 minutes to separate the layers.

  • Carefully collect the lower chloroform layer, which contains the lipids, and transfer it to a clean glass tube.

  • Evaporate the solvent to dryness under a gentle stream of nitrogen or in a speed vacuum concentrator.

• Transesterification:

  • To the dried lipid extract, add 1 mL of 3M methanolic HCl.

  • Securely cap the tube and heat at 80°C for 60 minutes in a water bath or heating block.[1]

  • Allow the tube to cool to room temperature.

  • Add 1 mL of 0.9% NaCl solution and 1.5 mL of n-hexane.

  • Vortex thoroughly for 1 minute to extract the FAMEs into the hexane layer.

  • Centrifuge at 1500 x g for 10 minutes.

  • Carefully transfer the upper hexane layer to a GC vial for analysis.

II. GC-MS Instrumental Analysis

Instrumentation:

• Gas Chromatograph coupled to a Mass Spectrometer (GC-MS)

• Capillary GC column (e.g., DB-5MS, SLB-5ms, or a more polar column like a cyanopropyl phase for isomer separation)

Typical GC-MS Parameters:

Parameter	Value
GC Column	30 m x 0.25 mm ID x 0.25 µm film thickness
Carrier Gas	Helium at a constant flow of 1 mL/min
Inlet Temperature	250 °C
Injection Volume	1 µL
Injection Mode	Splitless
Oven Program	Initial temperature of 70°C for 2 min, ramp at 5°C/min to 240°C, hold for 5 min.
Transfer Line Temp	240 °C
Ion Source Temp	230 °C
Ionization Mode	Electron Ionization (EI) at 70 eV
Mass Scan Range	m/z 40-550

Note: The oven temperature program should be optimized for the specific column and isomers of interest to achieve the best separation.

Visualizations

Signaling Pathway of Linoleic Acid

The following diagram illustrates the metabolic pathway of linoleic acid (a prominent octadecadienoate) to arachidonic acid and the subsequent synthesis of eicosanoids, which are critical signaling molecules in inflammatory processes.

Metabolic pathway of linoleic acid to eicosanoids.

Experimental Workflow for GC-MS Analysis of Octadecadienoate FAMEs

This diagram outlines the logical steps from sample collection to data analysis for the GC-MS analysis of octadecadienoate FAMEs.

Experimental workflow for GC-MS analysis of FAMEs.

References

• 1. Linoleic acid (LA) metabolism | Pathway - PubChem [pubchem.ncbi.nlm.nih.gov]

Application of Octadecadienoate in Lipidomics Research: Detailed Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction and Application Notes

Octadecadienoates, a class of 18-carbon fatty acids with two double bonds, and their derivatives are increasingly recognized as critical molecules in various physiological and pathological processes. As key components of the lipidome, they are not merely structural elements of cell membranes but also act as potent signaling molecules. Lipidomics, the large-scale study of lipids, provides a powerful platform to investigate the roles of octadecadienoates in health and disease, offering significant potential for biomarker discovery and therapeutic development.

The most abundant octadecadienoate is linoleic acid (LA), an essential omega-6 fatty acid. Its various isomers and oxidized or nitrated derivatives, collectively known as oxylipins, are central to inflammatory processes, immune responses, and cardiovascular health.[1][2] For instance, oxidized derivatives like hydroxyoctadecadienoic acids (HODEs) and keto-octadecadienoic acids (KODEs) can act as pro- or anti-inflammatory mediators.[3] Furthermore, nitrated forms of linoleic acid (LNO₂) have been shown to possess anti-inflammatory properties through the activation of protective cellular pathways.[4]

The precise and accurate quantification of these lipid species is paramount in lipidomics research. Due to their chemical diversity and often low abundance, liquid chromatography-tandem mass spectrometry (LC-MS/MS) has become the analytical technique of choice.[1][5] The use of stable isotope-labeled internal standards, such as linoleic acid-d5, is crucial for correcting analytical variability and achieving reliable quantification.[6]

This document provides detailed protocols for the analysis of octadecadienoates in biological samples, summarizes key quantitative findings, and illustrates the signaling pathways in which these molecules are involved. These resources are intended to guide researchers in designing and executing robust lipidomics studies focused on this important class of lipids.

Quantitative Data Summary

The following tables summarize quantitative data for select octadecadienoate species in human plasma, providing a reference for expected physiological concentrations.

Table 1: Concentration of Nitrated Linoleic Acid (LNO₂) in Human Plasma and Red Blood Cells

Analyte	Matrix	Fraction	Concentration
Nitrolinoleic Acid (LNO₂)	Red Blood Cells	Free	50 ± 17 pmol/mL packed cells
Nitrolinoleic Acid (LNO₂)	Red Blood Cells	Total (Free + Esterified)	249 ± 104 pmol/mL packed cells
Nitrolinoleic Acid (LNO₂)	Plasma	Free	79 ± 35 nM
Nitrolinoleic Acid (LNO₂)	Plasma	Total (Free + Esterified)	630 ± 240 nM
Data sourced from a study on healthy human volunteers.[3]

Table 2: Conjugated Linoleic Acid (cis-9, trans-11 isomer) Content in Human Plasma

Group	Dietary Habit	Rumenic Acid (% of total fatty acids)
Group 1	No dairy product consumption	0.08% (range: 0.05-0.09%)
Group 2	Normal dairy product consumption	0.14% (range: 0.05-0.33%)
Group 3	CLA supplement consumption	0.20%
This table highlights the influence of diet on the plasma levels of a specific octadecadienoate isomer.[7]

Experimental Protocols

Protocol 1: Extraction of Octadecadienoates (Oxylipins) from Plasma

This protocol describes a liquid-liquid extraction method suitable for the analysis of free (non-esterified) octadecadienoates from plasma samples.

Materials:

• Human plasma (collected with EDTA)

• Internal Standard (IS) solution (e.g., Linoleic Acid-d5 in methanol)

• Methanol (LC-MS grade)

• Hexane/Isopropanol (3:2, v/v) solvent mixture (LC-MS grade)

• Nitrogen gas supply

• Microcentrifuge tubes (1.5 mL)

• Vortex mixer

• Centrifuge

Procedure:

• Thaw frozen human plasma samples on ice.

• In a 1.5 mL microcentrifuge tube, add 100 µL of plasma.

• Add 10 µL of the internal standard working solution.

• To precipitate proteins and extract lipids, add 1 mL of the hexane/isopropanol (3:2, v/v) solvent mixture.[8]

• Vortex the mixture vigorously for 1 minute.

• Centrifuge at 10,000 x g for 5 minutes at 4°C to separate the layers.

• Carefully transfer the upper organic layer to a new tube.

• Evaporate the solvent to dryness under a gentle stream of nitrogen gas.

• Reconstitute the dried extract in 100 µL of the initial mobile phase for LC-MS/MS analysis (e.g., 90:10 methanol/water).[8]

Protocol 2: Extraction of Octadecadienoates (Oxylipins) from Tissues

This protocol details a solid-phase extraction (SPE) method for the purification of octadecadienoates from tissue homogenates, which is often preferred for its cleanliness.[9]

Materials:

• Tissue sample (e.g., liver, adipose)

• Liquid nitrogen

• Internal Standard (IS) solution

• Homogenization buffer with antioxidants (e.g., BHT)

• Acetonitrile (LC-MS grade)

• Solid-Phase Extraction (SPE) cartridges (e.g., Oasis PRiME HLB, 60 mg)

• SPE manifold

• Methanol (LC-MS grade)

• Water/methanol/acetic acid (95:5:0.1 v/v/v) for equilibration

• Nitrogen gas supply

Procedure:

• Excise the tissue of interest and immediately snap-freeze in liquid nitrogen.[9] Store at -80°C until use.

• Weigh approximately 30-50 mg of frozen tissue and place it in a pre-chilled tube containing the homogenization buffer and internal standards.

• Homogenize the tissue thoroughly using a mechanical homogenizer on ice.

• Precipitate proteins by adding three volumes of cold acetonitrile.

• Vortex and then centrifuge at 12,000 x g for 10 minutes at 4°C.

• Condition the SPE cartridge by passing 1 mL of methanol followed by 1 mL of the equilibration solution.[9]

• Load the supernatant from the protein precipitation step onto the conditioned SPE cartridge.

• Wash the cartridge with 1 mL of a low percentage organic solvent to remove polar interferences.

• Elute the octadecadienoates with 1 mL of methanol or acetonitrile.

• Evaporate the eluate to dryness under a gentle stream of nitrogen.

• Reconstitute the sample in the appropriate mobile phase for LC-MS/MS analysis.

Protocol 3: LC-MS/MS Analysis of Octadecadienoates

This protocol provides a general method for the chromatographic separation and mass spectrometric detection of octadecadienoates.

Instrumentation:

• UHPLC system coupled to a triple quadrupole mass spectrometer with an electrospray ionization (ESI) source.

LC Conditions:

• Column: Reversed-phase C18 column (e.g., 2.1 x 100 mm, 1.7 µm).[10]

• Mobile Phase A: 0.1% Acetic acid in water.[5]

• Mobile Phase B: Acetonitrile/Methanol (4:1, v/v) with 0.1% acetic acid.[5]

• Flow Rate: 0.4 mL/min.[10]

• Column Temperature: 40-50°C.

• Injection Volume: 5-10 µL.

• Gradient:

  • 0-5 min: 27% B

  • 5-15 min: 27-70% B

  • 15-25 min: 70-80% B

  • 25-33 min: Hold at 80% B

  • 33-35 min: 80-100% B

  • 35-45 min: Hold at 100% B

  • 45.1-50 min: Re-equilibrate at 27% B.[5]

MS/MS Conditions:

• Ionization Mode: Negative Electrospray Ionization (ESI-).

• Scan Type: Multiple Reaction Monitoring (MRM).

• MRM Transitions: Specific precursor-to-product ion transitions for each octadecadienoate and internal standard must be optimized. For linoleic acid, a common transition is m/z 279.2 -> 279.2 (parent ion).[11] For nitrated linoleic acid, a transition of m/z 324 -> 277 can be monitored.[3]

• Source Parameters: Optimize desolvation temperature, gas flows, and capillary voltage for maximal signal intensity.

Visualizations

Experimental Workflow

Caption: General experimental workflow for octadecadienoate analysis.

Signaling Pathway

Caption: Modulation of the canonical NF-κB signaling pathway.

References

• 1. researchgate.net [researchgate.net]
• 2. Modern Methods of Sample Preparation for the Analysis of Oxylipins in Biological Samples - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Red cell membrane and plasma linoleic acid nitration products: Synthesis, clinical identification, and quantitation - PMC [pmc.ncbi.nlm.nih.gov]
• 4. benchchem.com [benchchem.com]
• 5. Lipidomics Workflow for Analyzing Lipid Profiles Using Multiple Reaction Monitoring (MRM) in Liver Homogenate of Mice with Non-alcoholic Steatohepatitis (NASH) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. [PDF] Modern Methods of Sample Preparation for the Analysis of Oxylipins in Biological Samples | Semantic Scholar [semanticscholar.org]
• 7. Conjugated linoleic acid content of human plasma - PMC [pmc.ncbi.nlm.nih.gov]
• 8. benchchem.com [benchchem.com]
• 9. benchchem.com [benchchem.com]
• 10. pubs.acs.org [pubs.acs.org]
• 11. shimadzu.com [shimadzu.com]

Application Note & Protocol: Synthesis and Application of Deuterated Octadecadienoate as an Internal Standard for Mass Spectrometry-Based Quantification

Audience: Researchers, scientists, and drug development professionals.

Introduction

Octadecadienoic acids, such as linoleic acid, are essential fatty acids involved in numerous physiological and pathological processes.[1] Accurate quantification of these molecules in complex biological matrices is crucial for biomedical research and drug development.[2][3] Stable isotope dilution with mass spectrometry is the gold standard for this quantification, where a deuterated analog of the analyte is used as an internal standard.[4][5] This internal standard closely mimics the chemical and physical properties of the endogenous analyte, correcting for variability during sample preparation and analysis, thus ensuring high accuracy and precision.[1][5][6] This document provides a detailed protocol for the synthesis of a deuterated octadecadienoate and its application as an internal standard in LC-MS/MS workflows.

Data Presentation

Table 1: Key Quality Attributes of Deuterated Octadecadienoate Internal Standard

Parameter	Specification	Analytical Method
Chemical Purity	>99%	Gas Chromatography-Mass Spectrometry (GC-MS)
Isotopic Purity	≥98% Deuterium Incorporation	High-Resolution Mass Spectrometry (HRMS), Nuclear Magnetic Resonance (NMR) Spectroscopy
Deuterium Location	Site-specific (e.g., α,β-positions)	¹H and ²H NMR Spectroscopy

Table 2: Example Mass Spectrometry Parameters for Linoleic Acid Analysis

Analyte	Precursor Ion (m/z)	Product Ion (m/z)	Collision Energy (eV)
Linoleic Acid	[Value to be optimized]	[Value to be optimized]	[Value to be optimized]
Deuterated Linoleic Acid (d4)	[Value to be optimized]	[Value to be optimized]	[Value to be optimized]
Note: Specific MRM transitions and collision energies should be optimized for the instrument in use.[1]

Experimental Protocols

Protocol 1: Synthesis of α,β-Tetradeuterated Octadecadienoic Acid

This protocol describes a method for the controlled introduction of four deuterium atoms at the α- and β-positions of a straight-chain fatty acid like linoleic acid.[2][4]

Materials:

• Octadecadienoic acid (e.g., Linoleic Acid)

• Palladium on carbon (10 wt% Pd/C)

• Anhydrous solvent (e.g., ethyl acetate)

• Deuterium gas (D₂)

• Celite

• Reaction flask suitable for hydrogenation

• Hydrogenation apparatus

Procedure:

• Preparation: In a reaction flask, dissolve the octadecadienoic acid in an anhydrous solvent.

• Catalyst Addition: Carefully add the 10% Pd/C catalyst to the solution.

• Deuteration: Evacuate the flask and backfill with D₂ gas. This cycle should be repeated three times to ensure an inert atmosphere.[7]

• Reaction: Maintain a positive pressure of D₂ gas (e.g., using a balloon) and stir the reaction mixture vigorously at room temperature.

• Monitoring: Monitor the progress of the reaction using an appropriate technique such as Thin-Layer Chromatography (TLC) or LC-MS.

• Work-up: Upon completion, carefully filter the reaction mixture through a pad of Celite to remove the Pd/C catalyst.[7]

• Purification: Evaporate the solvent to yield the crude deuterated product. Further purification can be achieved using methods like urea complexation to remove saturated and monounsaturated fatty acid impurities.[2]

Protocol 2: Purification by Urea Complexation

This method is effective for separating polyunsaturated fatty acids from saturated and monounsaturated fatty acids.[2]

Materials:

• Crude deuterated octadecadienoate

• Urea

• Ethanol

Procedure:

• Dissolution: Dissolve the crude deuterated fatty acid mixture in a hot solution of urea in ethanol.

• Crystallization: Cool the solution to allow the urea to crystallize. The urea will form inclusion complexes with the saturated and monounsaturated fatty acid impurities.

• Separation: Remove the crystallized urea complexes by filtration.

• Recovery: The deuterated polyunsaturated octadecadienoate remains in the filtrate. Evaporate the solvent to yield the purified product.[2]

Protocol 3: Quality Control of Deuterated Standard

1. Gas Chromatography-Mass Spectrometry (GC-MS):

• Purpose: To determine the level and position of deuteration and to identify and quantify any chemical impurities.[2]

• Procedure: Derivatize the fatty acid to its methyl ester (FAME) or pentafluorobenzyl (PFB) ester for analysis.[8] Analyze using a GC-MS system to confirm molecular weight and fragmentation patterns, which will indicate the degree of deuteration.

2. Nuclear Magnetic Resonance (NMR) Spectroscopy:

• Purpose: To provide detailed structural information and confirm the exact location of the deuterium atoms.[2]

• Procedure: Acquire ¹H and ²H NMR spectra. The reduction in proton signals and the direct observation of deuterium signals will confirm the success of the deuteration at the intended positions.

Protocol 4: Quantification of Octadecadienoate in Biological Samples using the Deuterated Internal Standard

This protocol outlines the general workflow for extracting and analyzing fatty acids from a biological matrix like plasma.[1][8]

Materials:

• Biological sample (e.g., 100 µL plasma)

• Deuterated octadecadienoate internal standard (IS) spiking solution (e.g., 1 µg/mL)

• Methanol

• Chloroform

• Hexane

• Hydrochloric Acid (HCl)

• Nitrogen gas

• LC-MS/MS system

Procedure:

• Sample Preparation:

  • Thaw frozen plasma samples on ice.

  • In a glass tube, add 100 µL of the plasma sample. .

  • Add a known amount (e.g., 10 µL) of the deuterated internal standard spiking solution.[1]

• Lipid Extraction (Folch Method):

  • Add a chloroform:methanol (2:1, v/v) mixture to the sample to extract total lipids.[5]

  • Vortex the mixture vigorously and centrifuge to separate the organic and aqueous phases.

• Hydrolysis (for total fatty acids):

  • If analyzing total fatty acids (not just free), the lipid extract must be saponified (e.g., using 1N KOH) to release esterified fatty acids.

  • Acidify the sample with HCl.

• Fatty Acid Extraction:

  • Add hexane to extract the fatty acids.[1]

  • Vortex and centrifuge to separate the layers.

  • Carefully transfer the upper organic (hexane) layer to a clean tube.

• Sample Finalization:

  • Evaporate the solvent to dryness under a gentle stream of nitrogen.

  • Reconstitute the dried extract in a suitable mobile phase (e.g., 80:20 methanol:water) for LC-MS/MS analysis.[1]

• LC-MS/MS Analysis:

  • Inject the reconstituted sample into the LC-MS/MS system.

  • Perform analysis in Multiple Reaction Monitoring (MRM) mode for high selectivity and sensitivity.

  • Quantify the endogenous octadecadienoate by comparing its peak area ratio to the deuterated internal standard against a calibration curve.[1]

Mandatory Visualizations

Caption: Workflow for the synthesis and purification of deuterated octadecadienoate.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. ansto.gov.au [ansto.gov.au]
• 4. Controlled Tetradeuteration of Straight‐Chain Fatty Acids: Synthesis, Application, and Insight into the Metabolism of Oxidized Linoleic Acid - PMC [pmc.ncbi.nlm.nih.gov]
• 5. benchchem.com [benchchem.com]
• 6. benchchem.com [benchchem.com]
• 7. benchchem.com [benchchem.com]
• 8. lipidmaps.org [lipidmaps.org]

Application Note: High-Throughput Cell-Based Screening of Octadecadienoate for Anti-Inflammatory Activity

Audience: Researchers, scientists, and drug development professionals.

Introduction Chronic inflammation is a significant contributing factor to a multitude of diseases, including cardiovascular disease, arthritis, and neurodegenerative disorders. The identification of novel anti-inflammatory agents is a critical area of research. Octadecadienoates, a group of fatty acids, have garnered interest for their potential therapeutic properties, including the modulation of inflammatory responses.[1] This application note provides a detailed framework for a robust cell-based assay system designed to screen and characterize the anti-inflammatory activity of octadecadienoate and its derivatives.

The described assays utilize macrophage and endothelial cell lines, which are key players in the inflammatory cascade.[2][3][4][5] Upon stimulation with lipopolysaccharide (LPS), a component of the outer membrane of Gram-negative bacteria, these cells initiate a signaling cascade that results in the production of pro-inflammatory mediators.[6][7] This in vitro model allows for the reproducible and quantitative assessment of a compound's ability to attenuate the inflammatory response.

Key Signaling Pathways in Inflammation The anti-inflammatory effects of many compounds, including potentially octadecadienoate, are often mediated through the inhibition of key pro-inflammatory signaling pathways. Two of the most critical pathways are the Nuclear Factor-kappa B (NF-κB) and Mitogen-Activated Protein Kinase (MAPK) pathways.[6][8][9]

• NF-κB Pathway: In resting cells, NF-κB is sequestered in the cytoplasm by inhibitor of κB (IκB) proteins.[10] Pro-inflammatory stimuli, such as LPS, lead to the phosphorylation and subsequent degradation of IκB, allowing NF-κB to translocate to the nucleus.[11][12] In the nucleus, NF-κB acts as a transcription factor, inducing the expression of a wide array of pro-inflammatory genes, including those for cytokines like TNF-α and IL-6, as well as enzymes like inducible nitric oxide synthase (iNOS) and cyclooxygenase-2 (COX-2).[9][13]

• MAPK Pathway: The MAPK family, including ERK, JNK, and p38, are key signaling molecules that regulate a variety of cellular processes, including inflammation.[6] LPS stimulation leads to the phosphorylation and activation of MAPKs, which in turn can activate downstream transcription factors that contribute to the expression of inflammatory mediators.[8]

Visualization of Key Signaling Pathway

Caption: Inhibition of LPS-induced inflammatory signaling by Octadecadienoate.

Experimental Workflow

The following diagram outlines the general workflow for screening octadecadienoate for anti-inflammatory activity.

Caption: General workflow for assessing anti-inflammatory activity.

Data Presentation

Quantitative data from the screening assays should be summarized in clear and concise tables to facilitate comparison between different concentrations of octadecadienoate and control treatments.

Table 1: Effect of Octadecadienoate on Nitric Oxide Production in LPS-Stimulated Macrophages

Treatment Group	Concentration (µM)	Nitrite (µM)	% Inhibition of NO Production
Control (untreated)	-	1.2 ± 0.3	-
LPS (1 µg/mL)	-	25.8 ± 2.1	0
LPS + Octadecadienoate	10	18.5 ± 1.5	28.3
LPS + Octadecadienoate	25	11.2 ± 1.1	56.6
LPS + Octadecadienoate	50	6.4 ± 0.8	75.2

Data are presented as mean ± standard deviation.

Table 2: Effect of Octadecadienoate on Pro-inflammatory Cytokine Secretion in LPS-Stimulated Macrophages

Treatment Group	Concentration (µM)	TNF-α (pg/mL)	IL-6 (pg/mL)
Control (untreated)	-	45 ± 7	28 ± 5
LPS (1 µg/mL)	-	1320 ± 110	1050 ± 95
LPS + Octadecadienoate	10	1050 ± 88	830 ± 70
LPS + Octadecadienoate	25	710 ± 65	560 ± 51
LPS + Octadecadienoate	50	380 ± 42	290 ± 33

Data are presented as mean ± standard deviation.

Table 3: Effect of Octadecadienoate on COX-2 Activity in LPS-Stimulated Macrophages

Treatment Group	Concentration (µM)	COX-2 Activity (nmol/min/mg)	% Inhibition of COX-2 Activity
Control (untreated)	-	0.5 ± 0.1	-
LPS (1 µg/mL)	-	8.9 ± 0.7	0
LPS + Octadecadienoate	10	6.8 ± 0.5	23.6
LPS + Octadecadienoate	25	4.2 ± 0.4	52.8
LPS + Octadecadienoate	50	2.1 ± 0.3	76.4

Data are presented as mean ± standard deviation.

Experimental Protocols

Protocol 1: In Vitro Anti-inflammatory Activity in Macrophages

This protocol details the investigation of the anti-inflammatory effects of octadecadienoate on RAW 264.7 macrophage cells stimulated with lipopolysaccharide (LPS).[1]

1.1. Cell Culture and Treatment

• Culture RAW 264.7 macrophage cells in Dulbecco's Modified Eagle's Medium (DMEM) supplemented with 10% fetal bovine serum (FBS) and 1% penicillin-streptomycin at 37°C in a humidified atmosphere of 5% CO2.[1]

• Seed the cells in appropriate culture plates (e.g., 96-well plates for viability and NO assays, 24-well plates for cytokine analysis, and 6-well plates for protein extraction) and allow them to adhere overnight.[1]

• Pre-treat the cells with varying concentrations of octadecadienoate (e.g., 10, 25, 50 µM) for 1-2 hours.[14]

• Stimulate the cells with LPS (1 µg/mL) for the desired time period (e.g., 24 hours for NO and cytokine assays, shorter time points for signaling protein analysis).

1.2. Nitric Oxide (NO) Production Assay (Griess Assay)

• After the 24-hour incubation period, collect the cell culture supernatant.[1]

• Mix 100 µL of the supernatant with 100 µL of Griess reagent (a mixture of 1% sulfanilamide in 5% phosphoric acid and 0.1% N-(1-naphthyl)ethylenediamine dihydrochloride).[8]

• Incubate the mixture at room temperature for 10 minutes.[1]

• Measure the absorbance at 540 nm using a microplate reader.[1][8]

• Calculate the nitrite concentration using a sodium nitrite standard curve.[15]

1.3. Cytokine Quantification (ELISA)

• Collect the cell culture supernatant after 24 hours of treatment.[16]

• Quantify the concentrations of TNF-α and IL-6 in the supernatants using commercially available Enzyme-Linked Immunosorbent Assay (ELISA) kits, following the manufacturer's instructions.[6][16][17]

• Briefly, coat a 96-well plate with a capture antibody overnight.[16]

• Block non-specific binding sites.[14]

• Add cell culture supernatants and standards to the wells and incubate.[14]

• Add a detection antibody, followed by an enzyme conjugate.[17]

• Add a substrate and stop the reaction.[16]

• Read the absorbance at 450 nm and calculate cytokine concentrations from the standard curve.[14]

1.4. Western Blot Analysis for iNOS, COX-2, and Phosphorylated NF-κB/MAPKs

• After the appropriate stimulation time, wash the cells with ice-cold PBS and lyse them in RIPA buffer containing protease and phosphatase inhibitors.

• Determine the protein concentration of the lysates using a BCA protein assay kit.

• Separate equal amounts of protein on an SDS-PAGE gel and transfer them to a PVDF membrane.[15]

• Block the membrane with 5% non-fat milk or BSA in TBST for 1 hour at room temperature.

• Incubate the membrane with primary antibodies against iNOS, COX-2, phospho-NF-κB p65, phospho-p38, phospho-ERK, and phospho-JNK overnight at 4°C. Use an antibody against β-actin as a loading control.

• Wash the membrane and incubate with the appropriate HRP-conjugated secondary antibody for 1 hour at room temperature.

• Visualize the protein bands using an enhanced chemiluminescence (ECL) detection system.

Protocol 2: COX Activity Assay

This protocol measures the cyclooxygenase (COX) activity in cell lysates.

2.1. Sample Preparation

• Prepare cell lysates from treated cells as described in the Western Blot protocol (without phosphatase inhibitors if not measuring phosphorylation).[18]

• Keep the lysates on ice.[18]

2.2. COX Activity Measurement

• Use a commercial COX activity assay kit (fluorometric or colorimetric) and follow the manufacturer's protocol.[18][19]

• The assay generally involves the addition of arachidonic acid as a substrate and a probe that fluoresces or changes color upon oxidation by the peroxidase component of COX.[18]

• To differentiate between COX-1 and COX-2 activity, parallel reactions can be run in the presence of specific inhibitors for each isoform, which are often included in the kits.[18][19]

• Measure the fluorescence (e.g., Ex/Em = 535/587 nm) or absorbance (e.g., 590 nm) using a microplate reader.[18][19]

• Calculate the COX activity based on a standard curve or by following the kit's instructions.[19]

Disclaimer: These protocols provide a general framework. Researchers should optimize conditions based on their specific cell lines, reagents, and equipment. Always include appropriate positive and negative controls in each experiment.

References

• 1. benchchem.com [benchchem.com]
• 2. Screening for new macrophage therapeutics [thno.org]
• 3. criver.com [criver.com]
• 4. Human Vascular Endothelial Cells: A Model System for Studying Vascular Inflammation in Diabetes and Atherosclerosis - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Endothelial cell activation in inflammation: lessons from mutant mouse models - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Anti-Inflammatory Effects of (9Z,11E)-13-Oxooctadeca-9,11-dienoic Acid (13-KODE) Derived from Salicornia herbacea L. on Lipopolysaccharide-Stimulated Murine Macrophage via NF-kB and MAPK Inhibition and Nrf2/HO-1 Signaling Activation - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Macrophage Cytological Profiling and Anti-Inflammatory Drug Discovery - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Anti-inflammation effects of 8-oxo-9-octadecenoic acid isolated from Undaria peterseniana in lipopolysaccharide-stimulated macrophage cells - PMC [pmc.ncbi.nlm.nih.gov]
• 9. NF-κB signaling in inflammation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. NF-κB: a key role in inflammatory diseases - PMC [pmc.ncbi.nlm.nih.gov]
• 11. NF-κB Signaling | Cell Signaling Technology [cellsignal.com]
• 12. creative-diagnostics.com [creative-diagnostics.com]
• 13. researchgate.net [researchgate.net]
• 14. benchchem.com [benchchem.com]
• 15. benchchem.com [benchchem.com]
• 16. Cell Culture and estimation of cytokines by ELISA [protocols.io]
• 17. Cytokine Elisa [bdbiosciences.com]
• 18. assaygenie.com [assaygenie.com]
• 19. bioscience.co.uk [bioscience.co.uk]

Application Notes and Protocols for the Derivatization of Octadecadienoate for HPLC Analysis

Audience: Researchers, scientists, and drug development professionals.

Introduction

Octadecadienoate, an isomer of linoleic acid, is a long-chain fatty acid of significant interest in various fields of research, including metabolism, signaling, and as a biomarker for certain diseases. High-Performance Liquid Chromatography (HPLC) is a powerful technique for the separation and quantification of fatty acids. However, due to the lack of a strong chromophore in their native structure, direct detection of fatty acids like octadecadienoate by UV or fluorescence detectors is challenging and often lacks sensitivity. Chemical derivatization is a common strategy to overcome this limitation by introducing a UV-absorbing or fluorescent tag to the carboxyl group of the fatty acid. This application note provides detailed protocols for the derivatization of octadecadienoate for HPLC analysis, focusing on pre-column derivatization techniques.

Data Presentation: Comparison of Derivatization Methods

The following table summarizes quantitative data for different derivatization reagents commonly used for the HPLC analysis of fatty acids, including octadecadienoate. This allows for a direct comparison of their performance characteristics.

Derivatization Reagent	Detection Method	Limit of Detection (LOD)	Key Advantages
2,4'-Dibromoacetophenone	UV (256 nm)	Not explicitly stated, but method enhances sensitivity significantly[1][2]	Stable derivatives, good for both large and trace concentrations[1][2]
9-Anthryldiazomethane (ADAM)	Fluorescence	High sensitivity and selectivity[3]	Reacts easily at room temperature[3][4]
Naphthacyl Esters	UV (246 nm)	~0.1 ng[5]	Highly sensitive, non-destructive, allows for further analysis[5]
9-Fluorenylmethyl Chloroformate (FMOC-Cl)	Fluorescence (Ex: 265 nm, Em: 315 nm)	0.01-0.05 µg/mL[6]	Favorable sensitivity and reproducibility[6]

Experimental Protocols

This section provides detailed methodologies for two common derivatization procedures for octadecadienoate analysis by HPLC.

Protocol 1: Derivatization with 2,4'-Dibromoacetophenone for UV Detection

This protocol is based on a method that has been shown to be efficient and reduces the risk of isomerization of unsaturated fatty acids[1][2].

Materials:

• Octadecadienoate standard or sample extract

• Acetone (HPLC grade)

• 2,4'-Dibromoacetophenone

• Triethylamine (TEA)

• Acetic acid solution (2 g/L in acetone)

• HPLC system with UV detector

• Reversed-phase C18 column (e.g., two Nova-Pak C18, 4 µm, 250 x 4.6 mm I.D. in series)[1]

• Acetonitrile (HPLC grade, Solvent A)

• Water (HPLC grade, Solvent B)

Procedure:

• Sample Preparation: Dissolve the octadecadienoate standard or the dried lipid extract in a suitable volume of acetone.

• Derivatization Reaction:

  • To the sample solution, add a concentrated solution of 2,4'-dibromoacetophenone in acetone.

  • Add triethylamine (TEA) to catalyze the reaction.

  • Incubate the reaction mixture at 40°C for 30 minutes.[1][2]

• Reaction Termination: Stop the reaction by adding 100 µL of acetic acid solution (2 g/L in acetone).[1]

• HPLC Analysis:

  • Inject the resulting solution onto the HPLC system.

  • Column: Two Nova-Pak C18 columns (4 µm, 250 x 4.6 mm I.D.) in series.[1]

  • Mobile Phase: A gradient of Solvent A (acetonitrile) and Solvent B (water).

  • Detection: Monitor the eluate at 256 nm and 234 nm.[1]

Protocol 2: Derivatization with 9-Anthryldiazomethane (ADAM) for Fluorescence Detection

This method is highly sensitive and selective, with the derivatization reaction occurring at room temperature[3][4][7].

Materials:

• Octadecadienoate standard or sample extract

• 9-Anthryldiazomethane (ADAM) solution (e.g., 0.1% w/v in methanol)

• Methanol (HPLC grade)

• HPLC system with a fluorescence detector

• Octadecylsilylated silica column (e.g., 150 x 3 mm i.d., 3 µm particle size)[4][7]

Procedure:

• Sample Preparation: If starting from a lipid extract (e.g., triacylglycerols), perform alkaline hydrolysis to obtain free fatty acids. Dissolve the free fatty acid sample (50-100 µg) in a small volume of a suitable solvent.[7]

• Derivatization Reaction:

  • Add 100 µL of a 0.1% (w/v) ADAM-methanol solution to the fatty acid sample.[7]

  • Allow the reaction to proceed at room temperature. The reaction is typically rapid.

• Sample Dilution: After the reaction is complete, add 900 µL of methanol to the reaction mixture.[7]

• HPLC Analysis:

  • Inject a small volume (e.g., 2 µL) of the diluted solution into the HPLC system.[7]

  • Column: Highly efficient octadecylsilylated silica column (150 x 3 mm i.d., 3 µm particle size).[4][7]

  • Mobile Phase: A stepwise gradient elution with methanol-water.[4][7]

  • Detection: Use a fluorescence detector with appropriate excitation and emission wavelengths for the 9-anthrylmethyl esters.

Mandatory Visualization

Experimental Workflow for Derivatization and HPLC Analysis

The following diagram illustrates the general workflow for the derivatization of octadecadienoate and subsequent HPLC analysis.

Caption: Workflow for octadecadienoate derivatization and HPLC analysis.

Signaling Pathway (Logical Relationship)

The derivatization process follows a logical sequence of steps to prepare the analyte for sensitive detection.

Caption: Logical steps from analyte to sensitive detection.

References

• 1. jafs.com.pl [jafs.com.pl]
• 2. A highly efficient method for derivatization of fatty acids for high performance liquid chromatography [jafs.com.pl]
• 3. jascoinc.com [jascoinc.com]
• 4. Analysis of conjugated linoleic acids as 9-anthrylmethyl esters by reversed-phase high-performance liquid chromatography with fluorescence detection - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. analusis.edpsciences.org [analusis.edpsciences.org]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]

Application Notes and Protocols for the Use of Octadecadienoate as a Substrate in Lipoxygenase Activity Assays

For Researchers, Scientists, and Drug Development Professionals

Introduction

Lipoxygenases (LOXs) are a family of non-heme iron-containing dioxygenases that catalyze the hydroperoxidation of polyunsaturated fatty acids (PUFAs). Octadecadienoate, commonly known as linoleic acid, is a readily available and widely used substrate for assaying the activity of various lipoxygenase isoforms, including plant LOXs (e.g., soybean lipoxygenase) and mammalian 12-LOX and 15-LOX. The enzymatic reaction involves the incorporation of molecular oxygen into linoleic acid, leading to the formation of hydroperoxyoctadecadienoic acid (HPODE) products, primarily 13-HPODE and 9-HPODE. The detection of these products forms the basis of various continuous and discontinuous assays crucial for understanding enzyme kinetics, screening for inhibitors, and elucidating the role of LOXs in various physiological and pathological processes.

This document provides detailed application notes and protocols for utilizing octadecadienoate in lipoxygenase activity assays, presents quantitative data for comparative analysis, and illustrates the relevant signaling pathways involving octadecadienoate metabolites.

Data Presentation

The following tables summarize key quantitative data related to the use of octadecadienoate (linoleic acid) in lipoxygenase assays, providing a reference for experimental design and data interpretation.

Table 1: Michaelis-Menten Constants (Km) for Lipoxygenase with Linoleic Acid

Lipoxygenase Source	Km (µM)	Notes
Soybean Lipoxygenase-1	10 - 20	Dependent on pH and buffer conditions.
Rabbit Reticulocyte 15-LOX	15
Human Platelet 12-LOX	12.5

Table 2: IC50 Values of Selected Lipoxygenase Inhibitors with Linoleic Acid as Substrate

Inhibitor	Lipoxygenase Isoform	IC50 (µM)	Reference
Nordihydroguaiaretic Acid (NDGA)	Soybean LOX-1	2.7	[1]
Curcumin	Soybean LOX-1	10.1	[1]
(E)-2-O-farnesyl chalcone	Soybean LOX-1	5.7	[1]
3-O-geranyl chalcone	Soybean LOX-1	11.8	[1]
Oleyl Sulfate	Soybean LOX-1	1.0 ± 0.1	[2]
Palmitoleyl Sulfate	Soybean LOX-1	13 ± 2	[2]
Oleic Acid	Soybean LOX-1	11 ± 3	[2]
Linoleyl Hydroxamic Acid	Human 5-LO	~10	[3]
Linoleyl Hydroxamic Acid	Porcine 12-LO	~0.6	[3]
Linoleyl Hydroxamic Acid	Rabbit 15-LO	~0.02	[3]

Experimental Protocols

Protocol 1: Spectrophotometric Assay of Lipoxygenase Activity

This is the most common method, based on the detection of the conjugated diene system formed in the hydroperoxide product, which exhibits a characteristic absorbance at 234 nm.

Materials:

• Soybean Lipoxygenase (or other purified LOX)

• Linoleic acid (sodium salt)

• Borate buffer (0.2 M, pH 9.0)

• UV-Vis Spectrophotometer

Procedure:

• Substrate Preparation: Prepare a stock solution of sodium linoleate (10 mM) in deionized water. To aid dissolution, a small amount of a non-ionic detergent like Tween 20 can be added, and the solution should be gently sonicated or vortexed. Store the stock solution at -20°C, protected from light.

• Enzyme Preparation: Prepare a working solution of lipoxygenase in cold borate buffer. The final enzyme concentration should be determined empirically to give a linear rate of reaction for at least 3-5 minutes.

• Assay Reaction:

  • In a quartz cuvette, add 2.9 mL of 0.2 M borate buffer (pH 9.0).

  • Add 50 µL of the sodium linoleate stock solution to achieve a final concentration of approximately 166 µM.

  • Equilibrate the cuvette at the desired temperature (e.g., 25°C) in the spectrophotometer.

  • Initiate the reaction by adding 50 µL of the enzyme solution and mix immediately by inversion.

• Data Acquisition: Monitor the increase in absorbance at 234 nm for 3-5 minutes, recording the absorbance at regular intervals (e.g., every 15 seconds).

• Calculation of Activity: The rate of reaction is calculated from the linear portion of the absorbance versus time plot. One unit of lipoxygenase activity is defined as the amount of enzyme that causes an increase in absorbance of 0.001 per minute at 234 nm under the specified conditions.

Protocol 2: Colorimetric Ferrous Oxidation-Xylenol Orange (FOX) Assay

This discontinuous assay measures the hydroperoxide products of the lipoxygenase reaction. It is particularly useful for high-throughput screening.

Materials:

• Lipoxygenase and linoleic acid as in Protocol 1.

• Tris-HCl buffer (50 mM, pH 7.4)

• FOX Reagent (freshly prepared):

  • Solution A: 25 mM Ferrous ammonium sulfate in 2.5 M H₂SO₄

  • Solution B: 10 mM Xylenol orange in water

  • Solution C: 90% Methanol

  • Working FOX reagent: Mix 1 volume of Solution A with 1 volume of Solution B and 98 volumes of Solution C.

• 96-well microplate and plate reader (560 nm)

Procedure:

• Enzyme Reaction:

  • In a microcentrifuge tube or a well of a 96-well plate, combine 100 µL of Tris-HCl buffer, 10 µL of lipoxygenase solution, and (for inhibitor screening) 10 µL of the test compound solution.

  • Pre-incubate for 5 minutes at room temperature.

  • Initiate the reaction by adding 10 µL of the sodium linoleate solution.

  • Incubate for a fixed time (e.g., 10-20 minutes) at room temperature.

• Termination and Color Development:

  • Stop the reaction by adding 100 µL of the FOX reagent.

  • Incubate for 30 minutes at room temperature to allow for color development.

• Measurement: Read the absorbance at 560 nm using a microplate reader.

• Data Analysis: The absorbance is proportional to the amount of hydroperoxide formed. For inhibitor screening, the percentage of inhibition is calculated by comparing the absorbance of the sample with that of a control reaction (without inhibitor).

Visualizations

Experimental Workflow

Caption: Workflow for lipoxygenase activity assays using octadecadienoate.

Signaling Pathway of Octadecadienoate Metabolites

The enzymatic conversion of octadecadienoate (linoleic acid) by lipoxygenases produces hydroperoxides (HPODEs), which are further metabolized to hydroxyoctadecadienoic acids (HODEs), such as 13-HODE. These metabolites are not merely byproducts but act as signaling molecules that can modulate various cellular processes.

Caption: Signaling pathway of 13-HODE, a metabolite of octadecadienoate.[4][5][6]

References

• 1. Identification of a Prenyl Chalcone as a Competitive Lipoxygenase Inhibitor: Screening, Biochemical Evaluation and Molecular Modeling Studies [mdpi.com]
• 2. SUBSTRATE SPECIFICITY EFFECTS OF LIPOXYGENASE PRODUCTS AND INHIBITORS ON SOYBEAN LIPOXYGENASE-1 - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Inhibition of lipoxygenases and cyclooxygenases by linoleyl hydroxamic acid: comparative in vitro studies - PMC [pmc.ncbi.nlm.nih.gov]
• 4. 13-Hydroxyoctadecadienoic acid - Wikipedia [en.wikipedia.org]
• 5. biorxiv.org [biorxiv.org]
• 6. Hydroxyoctadecadienoic acids: novel regulators of macrophage differentiation and atherogenesis - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for the Separation of Octadecadienoate Geometric Isomers

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed methodologies for the separation of octadecadienoate geometric isomers, crucial for research in nutrition, disease pathology, and pharmaceutical development. The protocols focus on three primary analytical techniques: Silver Ion High-Performance Liquid Chromatography (Ag+-HPLC), Gas Chromatography (GC), and Reversed-Phase High-Performance Liquid Chromatography (RP-HPLC).

Introduction to Octadecadienoate Isomers

Octadecadienoic acids (18:2), such as linoleic acid, exist as numerous geometric (cis/trans) and positional isomers. The spatial arrangement of double bonds significantly influences their biological activity. For instance, conjugated linoleic acids (CLAs) have isomers with reported anti-carcinogenic and anti-atherogenic properties. Accurate separation and quantification of these isomers are therefore essential for understanding their physiological roles and for the quality control of food and pharmaceutical products.

Silver Ion High-Performance Liquid Chromatography (Ag+-HPLC) for Isomer Separation

Silver ion chromatography is a powerful technique that separates unsaturated compounds based on the number, configuration, and position of their double bonds.[1] Silver ions form reversible charge-transfer complexes with the π-electrons of the double bonds; the strength of this interaction depends on the steric accessibility of the double bonds.[1] trans isomers, being more sterically hindered, interact less with the silver ions and elute before their cis counterparts.

Principle of Separation

The separation mechanism relies on the differential interaction of double bonds with silver ions impregnated on the stationary phase.[1] The stability of the silver-double bond complexes increases as the temperature decreases, which can be leveraged to improve the resolution of positional isomers.[2]

Experimental Protocol: Ag+-HPLC

This protocol is adapted for the separation of conjugated linoleic acid (CLA) isomers.

Sample Preparation:

• Saponify the lipid sample using 0.5 M methanolic NaOH.

• Methylate the resulting free fatty acids to fatty acid methyl esters (FAMEs) using a suitable reagent like BF3-methanol.

• Extract the FAMEs with hexane and dry the sample under a stream of nitrogen.

• Reconstitute the sample in the mobile phase for injection.

Chromatographic Conditions:

Parameter	Value
Column	Silver ion-impregnated silica column (e.g., ChromSpher 5 Lipids)
Mobile Phase	Acetonitrile in hexane (e.g., 0.1% to 1.5% acetonitrile)
Flow Rate	1.0 - 2.0 mL/min
Column Temperature	Controlled, can be varied (e.g., 10°C to 40°C) to optimize separation[3]
Detector	UV at 233 nm for conjugated dienes

Data Presentation: Elution Order of CLA Isomers

Ag+-HPLC can separate CLA isomers into groups based on their double bond configuration: trans,trans, cis,trans or trans,cis, and cis,cis.[4] Within each group, positional isomers can also be resolved.[4]

Elution Order Group	Isomer Configuration
1	trans,trans
2	cis,trans / trans,cis
3	cis,cis

Note: The elution order of cis,trans and trans,cis isomers can vary depending on the specific positional isomers and chromatographic conditions.[5]

Workflow for Ag+-HPLC Separation

Caption: Workflow for Ag+-HPLC analysis of octadecadienoate isomers.

Gas Chromatography (GC) for Isomer Separation

Gas chromatography, particularly with highly polar capillary columns, is a widely used technique for the detailed separation of FAME isomers.[6] The elution order is influenced by the polarity and volatility of the compounds.

Principle of Separation

In GC, FAMEs are volatilized and partitioned between a gaseous mobile phase and a liquid stationary phase coated on the inside of a capillary column. The separation of octadecadienoate isomers is typically achieved on highly polar cyanopropyl siloxane columns, which provide excellent resolution of geometric and positional isomers.[6][7]

Experimental Protocol: GC-FID/MS

This protocol outlines the separation of a complex mixture of octadecadienoate FAME isomers.

Sample Preparation:

• Prepare FAMEs from the lipid sample as described in the Ag+-HPLC section.

• Dissolve the final FAME residue in a volatile solvent like hexane for injection.

Chromatographic Conditions:

Parameter	Value
Column	Highly polar cyanopropyl capillary column (e.g., SP-2560, CP-Sil 88, SLB-IL111)[7]
Carrier Gas	Helium or Hydrogen
Injection	Split injection (e.g., 100:1)
Injector Temperature	250°C
Oven Temperature Program	Isothermal (e.g., 168°C) or a temperature gradient depending on the complexity of the mixture.[7] For complex mixtures, a program like 140°C for 5 min, then ramp to 240°C at 4°C/min can be used.
Detector	Flame Ionization Detector (FID) or Mass Spectrometer (MS)
Detector Temperature	260°C (FID)

Data Presentation: Relative Retention Times of Octadecadienoate Isomers

The elution order on polar GC columns is generally influenced by the double bond position and configuration. For the same positional isomer, the cis,trans configuration typically elutes before the trans,cis isomer.[5]

Isomer Example	Typical Relative Elution
c9,t11-18:2	Early eluting
t10,c12-18:2	Later eluting
c9,c12-18:2 (Linoleic)	Intermediate
t9,t12-18:2	Later eluting

Note: Absolute retention times will vary based on the specific column and conditions.

Workflow for GC Separation

Caption: Workflow for GC analysis of octadecadienoate isomers.

Reversed-Phase High-Performance Liquid Chromatography (RP-HPLC)

Reversed-phase HPLC separates molecules based on their hydrophobicity. While not as powerful as Ag+-HPLC for cis/trans isomerism, it can be effective for separating certain octadecadienoate isomers, especially when dealing with derivatized or more polar forms like hydroxyoctadecadienoic acids (HODEs).

Principle of Separation

In RP-HPLC, a nonpolar stationary phase (e.g., C18) is used with a polar mobile phase. More hydrophobic molecules interact more strongly with the stationary phase and have longer retention times. The more linear structure of trans isomers can lead to enhanced retention on RP columns compared to their cis counterparts.[8]

Experimental Protocol: RP-HPLC for HODE Isomers

This protocol is designed for the separation of hydroxyoctadecadienoic acid (HODE) isomers.[9]

Sample Preparation:

• Extract lipids from the sample using a suitable solvent like methanol.

• Purify the extract using a solid-phase extraction (SPE) column (e.g., C18).

• Evaporate the solvent and reconstitute the sample in the mobile phase.

Chromatographic Conditions:

Parameter	Value
Column	C18 column (e.g., 250 mm x 4.6 mm, 5 µm)
Mobile Phase	Isocratic mixture of n-hexane, isopropanol, and acetic acid (e.g., 98.3:1.6:0.1, v/v/v)[9]
Flow Rate	1.0 mL/min
Column Temperature	Ambient
Detector	Photodiode Array (PDA) at 234 nm

Data Presentation: Linearity and Detection Limits for HODE Isomers

HODE Isomer	Linearity Range (µg/mL)	R²	LOD (µg/g)	LOQ (µg/g)
13-Z,E-HODE	0.5 - 20.0	0.9994	0.075	0.25
13-E,E-HODE	0.25 - 10.0	0.9992	0.035	0.12
9-Z,E-HODE	0.75 - 12.5	0.9992	0.090	0.32
9-E,E-HODE	0.5 - 7.5	0.9996	0.060	0.20
Data adapted from a study on HODE analysis in meat products.[9]

Logical Relationship of Isomer Properties and Separation

Caption: Relationship between isomer properties and separation techniques.

Summary and Recommendations

The choice of analytical technique for separating octadecadienoate geometric isomers depends on the specific research question and the complexity of the sample matrix.

• Ag+-HPLC is the most powerful technique for resolving complex mixtures of cis and trans isomers.

• GC with a highly polar column offers excellent resolution for a wide range of positional and geometric FAME isomers and is readily coupled with MS for definitive identification.

• RP-HPLC is a robust method suitable for separating more polar derivatives like HODEs and can differentiate some geometric isomers based on their hydrophobicity.

For comprehensive analysis, a combination of these techniques is often employed. For example, Ag+-HPLC can be used for initial fractionation, followed by GC-MS for detailed identification and quantification of the isomers within each fraction.

References

• 1. aocs.org [aocs.org]
• 2. aocs.org [aocs.org]
• 3. Analysis of triglyceride isomers by silver-ion high-performance liquid chromatography. Effect of column temperature on retention times - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Silver-ion high-performance liquid chromatographic separation and identification of conjugated linoleic acid isomers - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Preparation, separation, and confirmation of the eight geometrical cis/trans conjugated linoleic acid isomers 8,10-through 11,13–18∶2 | Semantic Scholar [semanticscholar.org]
• 6. Separation behavior of octadecadienoic acid isomers and identification of cis- and trans-isomers using gas chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. scielo.br [scielo.br]
• 8. Separation of Cis-Trans Phospholipid Isomers using Reversed Phase LC with High Resolution MS Detection - PMC [pmc.ncbi.nlm.nih.gov]
• 9. cabidigitallibrary.org [cabidigitallibrary.org]

Technical Notes & Optimization

Technical Support Center: Troubleshooting Poor Chromatographic Resolution of Octadecadienoate Isomers

Welcome to the technical support center for resolving isomeric mixtures of octadecadienoates, such as linoleic acid. This resource is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance and address common challenges encountered during the chromatographic analysis of these compounds.

Frequently Asked Questions (FAQs)

Q1: What are the primary challenges in separating octadecadienoate isomers?

The main difficulties in separating octadecadienoate isomers arise from their nearly identical physicochemical properties. Positional isomers (e.g., differing in the location of double bonds) and geometric isomers (cis/trans) often have very similar polarities, volatilities, and boiling points, making their separation by standard chromatographic techniques challenging.[1][2][3]

Q2: Which analytical technique is better for this separation: Gas Chromatography (GC) or High-Performance Liquid Chromatography (HPLC)?

Both GC and HPLC are powerful techniques for this purpose, and the best choice depends on the specific isomers and sample matrix.

• Gas Chromatography (GC): Coupled with a mass spectrometer (GC-MS), this is a potent tool for separating volatile and semi-volatile compounds.[1] It is highly effective for fatty acid analysis but requires a derivatization step to convert the non-volatile fatty acids into volatile Fatty Acid Methyl Esters (FAMEs).[4][5][6] Highly polar cyanopropyl columns are often necessary to resolve complex cis/trans isomer mixtures.[3][7][8]

• High-Performance Liquid Chromatography (HPLC): HPLC is well-suited for non-volatile compounds and can often be performed without derivatization.[1] Silver-ion HPLC (Ag+-HPLC) is particularly powerful, as it separates isomers based on the number, position, and geometry of the double bonds.[9][10] Reversed-phase HPLC with C18 or cholesterol-based columns is also commonly used.[11][12][13]

Q3: Is derivatization always necessary for analyzing octadecadienoate isomers?

It depends on the chosen technique:

• For GC analysis, yes, derivatization is essential. Free fatty acids are not volatile enough for GC and their polar carboxyl groups can cause poor peak shape (tailing) due to interactions with the stationary phase.[4][5][6] Converting them to FAMEs increases volatility and improves chromatographic performance.[14][15]

• For HPLC analysis, derivatization is not always required but is often recommended. While free fatty acids can be analyzed directly, derivatizing them to form esters (e.g., phenacyl esters) neutralizes the polar carboxyl group, leading to sharper peaks and better resolution.[11] Additionally, derivatization can add a chromophore to the molecule, significantly enhancing sensitivity for UV or fluorescence detection.[11]

Q4: How can I prevent isomerization during sample preparation?

The analytical process itself, particularly during derivatization for GC, can induce unwanted isomerization. To minimize this risk:

• Use Gentle Derivatization Methods: Base-catalyzed methylation (e.g., using sodium methoxide or potassium hydroxide in methanol) is generally milder and less likely to cause double bond migration compared to some acid-catalyzed methods.[2]

• Control Temperature: Perform reactions at controlled, moderate temperatures as specified in protocols.[2]

• Protect from Light and Oxidation: Conjugated fatty acids are susceptible to oxidation and isomerization when exposed to light, heat, or acid.[2] It is advisable to work in low light, use amber vials, and add an antioxidant like butylated hydroxytoluene (BHT) to extraction solvents.[2]

Troubleshooting Guides

Gas Chromatography (GC) Troubleshooting

Poor resolution in GC analysis of FAMEs often relates to the column, oven temperature program, or sample preparation.

Caption: A logical workflow for troubleshooting poor GC resolution.

Table 1: Common GC Problems and Solutions for Octadecadienoate Isomer Analysis

Problem	Probable Cause(s)	Recommended Solution(s)
Poor Resolution / Peak Co-elution	Inadequate Column Polarity: The stationary phase is not polar enough to differentiate between closely related isomers.[1][3]	Switch to a highly polar stationary phase column, such as one based on cyanopropyl silicone (e.g., SP-2560, HP-88).[3][8]
Suboptimal Temperature Program: The oven ramp rate is too fast, or the temperature is too high.[1]	Optimize the oven temperature program. Try a slower ramp rate (e.g., 1-2°C/min) or introduce an isothermal period at a temperature that provides the best separation for the isomers of interest.[1]
Incomplete Derivatization: Not all fatty acids were converted to FAMEs, leading to broad or tailing acid peaks that interfere with FAME peaks.	Ensure the derivatization reaction goes to completion. Check reagent quality and reaction time/temperature.[4]
Peak Tailing	Active Sites: Exposed silanols in the GC inlet liner or at the head of the column are interacting with analytes.[1][3]	Use a deactivated inlet liner. If the problem persists, trim the first 10-20 cm from the front of the column.[1] Ensure the column is properly conditioned according to the manufacturer's instructions.
Column Contamination: Non-volatile residues from the sample have accumulated on the column.[3]	Bake out the column at its maximum recommended temperature. If this doesn't resolve the issue, trim the column inlet.[3] Improve sample cleanup procedures.
Broad Peaks	Sample Overload: Too much sample was injected, exceeding the column's capacity.	Dilute the sample or reduce the injection volume.
Slow Injection: For manual injections, a slow injection speed can cause the sample band to broaden at the inlet.	Use an autosampler for consistent injections. If manual, inject the sample smoothly and quickly.[3]

High-Performance Liquid Chromatography (HPLC) Troubleshooting

For HPLC, resolution is most heavily influenced by the choice of column and mobile phase composition.

Caption: A decision pathway for optimizing HPLC mobile phase.

Table 2: Common HPLC Problems and Solutions for Octadecadienoate Isomer Analysis

Problem	Probable Cause(s)	Recommended Solution(s)
Poor Resolution / Peak Co-elution	Suboptimal Mobile Phase: The solvent composition does not provide enough selectivity for the isomers.[1][16]	Systematically vary the mobile phase. Adjust the organic solvent-to-water ratio.[1] Try a shallower gradient, as this often improves the separation of complex isomer mixtures.[11] Consider switching the organic modifier (e.g., from acetonitrile to methanol) to alter selectivity.[11]
Inappropriate Column Chemistry: The stationary phase is not suitable for the isomers being analyzed.[16]	For conjugated isomers, a silver-ion (Ag+-HPLC) column is highly recommended.[9] For general isomer separation, consider high-resolution C18 columns or specialized phases like cholesterol-based columns that offer shape selectivity.[12][13]
Column Temperature: Temperature affects viscosity and retention, which can impact resolution.	Lower the column temperature to increase retention and potentially improve separation, though this will increase run time.[11]
Peak Tailing or Fronting	Secondary Interactions (Tailing): If underivatized, the free carboxyl group can interact with the silica backbone of the column.[11]	Derivatize the fatty acids to esters to neutralize the polar group.[11] Alternatively, add a competing acid (e.g., 0.1% formic or acetic acid) to the mobile phase to suppress this interaction.
Sample Overload (Fronting/Tailing): Injecting too much sample mass.[17]	Dilute the sample or decrease the injection volume.[17]
Solvent Mismatch: The sample is dissolved in a solvent much stronger than the initial mobile phase.[18]	Whenever possible, dissolve the sample in the initial mobile phase.[18]
Broad Peaks	High Dead Volume: Excessive tubing length or poorly made connections in the system.[1]	Check all fittings and connections between the injector, column, and detector.[18] Use tubing with the smallest appropriate inner diameter and keep lengths to a minimum.
Column Contamination or Aging: The column performance has degraded over time.[1][17]	Flush the column with a strong solvent to remove contaminants.[1] If performance does not improve, the column may need to be replaced.

Key Experimental Protocols

Protocol 1: Base-Catalyzed Derivatization to FAMEs for GC Analysis

This method uses potassium hydroxide in methanol and is a rapid and efficient option for preparing FAMEs from lipid extracts.[15]

Caption: Experimental workflow for base-catalyzed FAME preparation.

Materials:

• Lipid extract

• n-Hexane

• 2 M Methanolic potassium hydroxide (KOH)[15]

• 1 M Hydrochloric acid (HCl)

• Deionized water

• Reaction vials with caps

• Water bath or heating block

Procedure:

• Dissolve the lipid sample (e.g., 10-20 mg) in 2 mL of n-hexane in a reaction vial.[15]

• Add 1 mL of 2 M methanolic KOH solution.[15]

• Cap the vial tightly and shake vigorously for 30 seconds.[15]

• Heat the mixture in a water bath at 70°C for 2 minutes.[15]

• Cool the vial to room temperature.

• Add 1.2 mL of 1.0 M HCl to neutralize the base, followed by 1 mL of n-hexane and 2 mL of deionized water.[15]

• Vortex gently to mix and allow the layers to separate.

• Carefully transfer the upper hexane layer, which contains the FAMEs, to a clean GC vial for analysis.[15]

Protocol 2: Acid-Catalyzed Derivatization using BF₃-Methanol

This method is broadly applicable for various lipid types, including free fatty acids.[15]

Materials:

• Lipid extract or free fatty acid sample

• n-Hexane

• 14% Boron trifluoride in methanol (BF₃-Methanol) reagent[15]

• Saturated sodium chloride (NaCl) solution

• Anhydrous sodium sulfate

• Reaction vials with caps

• Water bath or heating block

Procedure:

• Place 1-25 mg of the sample into a reaction vial.[4]

• Add 1 mL of hexane to dissolve the sample, followed by 0.5 mL of 14% BF₃-Methanol reagent.[15]

• Cap the vial tightly and vortex for 10 seconds.

• Heat the mixture at 60°C for 30 minutes in a water bath or heating block.[5][15]

• Cool the vial to room temperature.

• Add 1 mL of saturated NaCl solution to stop the reaction and aid in phase separation.[15]

• Add 1 mL of hexane, vortex, and allow the layers to settle.

• Transfer the upper hexane layer to a clean vial containing a small amount of anhydrous sodium sulfate to remove any residual water.

• The sample is now ready for GC injection.

Quantitative Data Summary

Table 3: Comparison of Common GC Derivatization Methods

Derivatization Method	Reagent(s)	Typical Conditions	Key Advantages	Key Disadvantages
Base-Catalyzed Transesterification	KOH or NaOCH₃ in Methanol	60-70°C, 2-10 min[2][14][15]	Rapid and efficient for glycerides; gentle conditions minimize isomerization.[2][15]	Less effective for free fatty acids; requires neutralization step.
Acid-Catalyzed Esterification	BF₃ or HCl in Methanol	60-80°C, 20-60 min[5][15]	Broadly applicable to all lipid classes, including free fatty acids.[15]	Harsher conditions can cause isomerization of conjugated double bonds; longer reaction time.[2]
Silylation	BSTFA or MSTFA (+TMCS)	60°C, 60 min[5]	Versatile, derivatizes other functional groups (e.g., hydroxyls); quantitative.[5][15]	Derivatives are moisture-sensitive; may not be ideal for all column types.[5]

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. Derivatization of Fatty acids to FAMEs [sigmaaldrich.com]
• 5. Derivatization techniques for free fatty acids by GC [restek.com]
• 6. jsbms.jp [jsbms.jp]
• 7. Separation behavior of octadecadienoic acid isomers and identification of cis- and trans-isomers using gas chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Resolution behavior of cis- and trans-octadecenoic acid isomers by AOCS official method using SP-2560 column - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Improved identification of conjugated linoleic acid isomers using silver-ion HPLC separations - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. benchchem.com [benchchem.com]
• 12. New application data for isomers of 13-hydroxy-octadecadienoic acid｜News & Topics｜NACALAI TESQUE, INC. [nacalai.com]
• 13. Types of Chemical Isomers and Recommended HPLC Columns for Effective Separation - Tips & Suggestions [mtc-usa.com]
• 14. Comparison of Two Derivatization Methods for the Analysis of Fatty Acids and Trans Fatty Acids in Bakery Products Using Gas Chromatography - PMC [pmc.ncbi.nlm.nih.gov]
• 15. benchchem.com [benchchem.com]
• 16. chromatographytoday.com [chromatographytoday.com]
• 17. uhplcs.com [uhplcs.com]
• 18. Diagnosing HPLC Chromatography Problems & Troubleshooting [ssi.shimadzu.com]

Technical Support Center: Prevention of Octadecadienoate Oxidation During Sample Storage

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on preventing the oxidation of octadecadienoate during sample storage. Adherence to these protocols is critical for maintaining sample integrity and ensuring the accuracy of experimental results.

Troubleshooting Guide

This guide addresses common issues encountered during the storage of octadecadienoate samples.

Problem	Potential Cause	Recommended Action
Inconsistent experimental results or suspected sample degradation.	Inadequate storage temperature (above -20°C).	Immediately acquire a new sample vial and ensure long-term storage at -20°C or, for maximal stability, -80°C.[1][2][3]
Exposure to oxygen and/or light.	Store samples under an inert atmosphere (argon or nitrogen) and in amber vials or other light-blocking containers.[1][4][5]
Improper solvent used for storage.	For long-term storage, dissolve octadecadienoate in a suitable organic solvent like ethanol. Avoid prolonged storage in certain solvents such as ethyl acetate which can promote degradation.[1] Aqueous solutions should be prepared fresh before use.[1]
Contamination with metal ions.	Use high-purity solvents and silanized glass or polypropylene containers to minimize contact with metal surfaces that can catalyze oxidation.[1]
Visible changes in the sample, such as color change (e.g., yellowing) or altered texture.	Significant oxidation has likely occurred.	Discard the sample and obtain a fresh one. Review and revise storage and handling procedures to prevent future occurrences. A change in color from white to yellow or brown can indicate oxidation.[6]
Low recovery of octadecadienoate after extraction from a biological matrix.	Degradation during the extraction process.	Minimize the sample's exposure to air and light during extraction.[1] Work quickly and on ice where possible. Consider adding an antioxidant to the extraction solvent.

Frequently Asked Questions (FAQs)

Q1: What are the primary factors that cause the oxidation of octadecadienoate?

A1: The primary drivers of octadecadienoate oxidation are exposure to oxygen, light, and elevated temperatures.[1][5] The presence of metal ions can also catalyze the oxidative process.[1] Due to its polyunsaturated nature, with multiple double bonds, octadecadienoate is particularly susceptible to oxidation.[7][8]

Q2: What is the ideal temperature for long-term storage of octadecadienoate?

A2: For long-term stability, octadecadienoate should be stored at -20°C.[1][3] For even greater stability, especially for highly unsaturated fatty acids, storage at -80°C is recommended as it significantly slows down chemical reactions, including oxidation.[2]

Q3: How should I handle octadecadienoate samples to minimize oxidation?

A3: To minimize oxidation, handle samples under an inert atmosphere (argon or nitrogen) whenever possible.[1] Use amber glass vials to protect from light.[1] When working with the sample, allow it to reach room temperature before opening to prevent condensation from introducing moisture. Use glass, stainless steel, or teflon utensils and avoid plastics that can leach impurities when using organic solvents.[3]

Q4: Should I use antioxidants when storing octadecadienoate?

A4: Yes, the use of antioxidants is a highly effective strategy to prevent lipid peroxidation.[5][9][10] Antioxidants work by inhibiting the formation of free radicals or by scavenging them, thus breaking the chain reaction of oxidation.[5][9]

Q5: What are some suitable antioxidants for protecting octadecadienoate?

A5: A variety of natural and synthetic antioxidants can be used. Tocopherols (Vitamin E) and ascorbic acid (Vitamin C) are commonly used.[5][10][11] In some cases, a combination of antioxidants, such as vitamins C and E, can be more effective than a single one.[11] For specific applications, synthetic antioxidants like BHT (butylated hydroxytoluene) may also be considered.

Q6: How can I verify if my octadecadienoate sample has oxidized?

A6: Several analytical methods can be used to detect and quantify lipid oxidation. These methods measure primary or secondary oxidation products. Common techniques include:

• Peroxide Value (PV): Measures the concentration of peroxides, the primary products of oxidation.[12]

• Thiobarbituric Acid Reactive Substances (TBARS) Assay: A widely used method that detects secondary oxidation products like malondialdehyde (MDA).[12][13]

• Gas Chromatography-Mass Spectrometry (GC-MS): Can be used to identify and quantify specific volatile oxidation products such as aldehydes and ketones.[13][14]

• High-Performance Liquid Chromatography (HPLC): Can be coupled with various detectors to separate and quantify specific oxidized lipids.[12][14]

Quantitative Data Summary

Table 1: Recommended Storage Conditions for Octadecadienoate

Parameter	Condition	Rationale	References
Temperature	-20°C (long-term) or -80°C (maximal stability)	Minimizes molecular motion and slows the rate of chemical reactions, including oxidation.	[1][2][3]
Atmosphere	Inert gas (Argon or Nitrogen)	Displaces oxygen, a key reactant in the auto-oxidation process.	[1][3]
Light	Protection from light (Amber vials or dark container)	Prevents photo-oxidation.	[1][4][5][6]
Form	Solution in a suitable organic solvent (e.g., ethanol) or as a dry film under inert gas.	Unsaturated lipids are hygroscopic and unstable as powders. A solution or dry film under inert gas prevents moisture absorption and oxidation.	[1][3]
Container	Glass with a Teflon-lined closure.	Avoids leaching of impurities from plastic containers when using organic solvents.	[3]

Experimental Protocols

Protocol 1: Thiobarbituric Acid Reactive Substances (TBARS) Assay for Lipid Peroxidation

This protocol provides a general method for determining the extent of lipid oxidation by measuring malondialdehyde (MDA) and other thiobarbituric acid reactive substances.

Materials:

• Sample containing octadecadienoate

• Thiobarbituric acid (TBA) solution

• Trichloroacetic acid (TCA) solution

• Butylated hydroxytoluene (BHT)

• MDA standard

• Spectrophotometer

Procedure:

• To your sample, add an equal volume of TCA solution to precipitate proteins.

• Add BHT to the mixture to prevent further oxidation during the assay.

• Centrifuge the sample to pellet the precipitated protein.

• Transfer the supernatant to a new tube.

• Add TBA solution to the supernatant.

• Incubate the mixture in a boiling water bath for a specified time (e.g., 15-20 minutes) to allow the color to develop.

• Cool the samples to room temperature.

• Measure the absorbance of the solution at 532 nm using a spectrophotometer.

• Quantify the amount of MDA in your sample by comparing the absorbance to a standard curve generated with known concentrations of MDA.

Note: This is a generalized protocol. Specific concentrations of reagents and incubation times may need to be optimized for your particular sample type. The TBARS assay has limitations in terms of specificity, and chromatographic methods may provide more accurate results.[12]

Visualizations

Caption: Troubleshooting workflow for identifying and resolving potential causes of octadecadienoate degradation.

Caption: A logical diagram illustrating the key preventative measures against octadecadienoate oxidation.

References

• 1. benchchem.com [benchchem.com]
• 2. Assessment of the effects of storage temperature on fatty acid analysis using dried blood spot cards from managed southern white rhinoceroses (Ceratotherium simum simum): implications for field collection and nutritional care - PMC [pmc.ncbi.nlm.nih.gov]
• 3. avantiresearch.com [avantiresearch.com]
• 4. researchgate.net [researchgate.net]
• 5. oratiafarmersmarket.co.nz [oratiafarmersmarket.co.nz]
• 6. How should n - Octadecanoic acid be stored to maintain its stability? - Blog [chemgulf.com]
• 7. Polyunsaturated Fat: Definition, Foods, Benefits and Risks [healthline.com]
• 8. Food storage - Wikipedia [en.wikipedia.org]
• 9. Lipid Peroxidation and Antioxidant Protection - PMC [pmc.ncbi.nlm.nih.gov]
• 10. mdpi.com [mdpi.com]
• 11. Anti-oxidative vitamins prevent lipid-peroxidation and apoptosis in corneal endothelial cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. dadun.unav.edu [dadun.unav.edu]
• 13. Analytical Methods for Lipid Oxidation and Antioxidant Capacity in Food Systems - PMC [pmc.ncbi.nlm.nih.gov]
• 14. sfrbm.org [sfrbm.org]

Technical Support Center: Improving Mass Spectrometry Ionization Efficiency for Octadecadienoate

Welcome to the technical support center for the mass spectrometric analysis of octadecadienoate. This resource is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance and frequently asked questions (FAQs) to enhance the ionization efficiency and overall data quality in your experiments.

Frequently Asked Questions (FAQs)

Q1: I am observing a very low signal or no signal at all for octadecadienoate in my LC-MS analysis. What are the common causes and how can I troubleshoot this?

A1: Low or no signal for octadecadienoate is a common issue and can stem from several factors. Here are the primary causes and troubleshooting steps:

• Poor Ionization Efficiency: Octadecadienoate, as a fatty acid, can be challenging to ionize effectively, especially in positive ion mode. In negative ion mode, it should readily form the [M-H]⁻ ion.

• Ion Suppression: Co-eluting matrix components can suppress the ionization of octadecadienoate. This is a significant issue in complex samples like plasma.[1]

• Suboptimal LC-MS Parameters: The mobile phase composition, flow rate, and ESI source settings play a crucial role in ionization.

• Sample Preparation Issues: Inefficient extraction or sample degradation can lead to low analyte concentration.

To troubleshoot, follow this logical workflow:

Caption: Troubleshooting workflow for low signal of octadecadienoate.

Q2: What are the expected adducts for octadecadienoate in ESI-MS?

A2: The expected adducts for octadecadienoate depend on the ionization mode and the composition of the mobile phase:

Ionization Mode	Common Adducts	Notes
Negative ESI	[M-H]⁻	This is the most common and typically the most abundant ion for fatty acids.
[M+CH₃COO]⁻	Acetate adduct, can be observed if acetate is present in the mobile phase.
[M+HCOO]⁻	Formate adduct, can be observed if formic acid is present in the mobile phase.
Positive ESI	[M+H]⁺	Generally weak for underivatized fatty acids.
[M+Na]⁺	Sodium adducts are very common due to trace sodium contamination.
[M+K]⁺	Potassium adducts can also be observed.
[M+NH₄]⁺	Ammonium adducts are common when using ammonium-based mobile phase additives.

Q3: How can I reduce matrix effects when analyzing octadecadienoate in biological samples?

A3: Matrix effects, particularly ion suppression, are a major challenge in the analysis of octadecadienoate from complex matrices. Here are some strategies to mitigate them:

• Improve Sample Preparation: Employ more effective sample cleanup techniques like solid-phase extraction (SPE) or liquid-liquid extraction (LLE) to remove interfering compounds, such as phospholipids.

• Optimize Chromatography: Adjust the chromatographic method to separate octadecadienoate from the regions where matrix components elute. A post-column infusion experiment can help identify these regions of ion suppression.

• Dilute the Sample: If the octadecadienoate concentration is high enough, diluting the sample can reduce the concentration of matrix components and thus their suppressive effects.

• Use a Stable Isotope-Labeled Internal Standard: A deuterated or ¹³C-labeled octadecadienoate internal standard that co-elutes with the analyte can effectively compensate for matrix effects.

Q4: What is chemical derivatization and how can it improve the ionization efficiency of octadecadienoate?

A4: Chemical derivatization involves modifying the octadecadienoate molecule to improve its analytical properties. For LC-MS, this typically involves adding a group that is easily ionizable in positive ESI mode. This "charge-switching" approach can lead to significant improvements in sensitivity.

One highly effective derivatization reagent for fatty acids is N-(4-aminomethylphenyl)pyridinium (AMPP) . This reagent reacts with the carboxylic acid group of octadecadienoate to introduce a permanent positive charge. This allows for analysis in positive ion mode with much higher sensitivity compared to the negative ion mode analysis of the underivatized acid.[2]

Caption: Logical relationship of derivatization for enhanced ionization.

Troubleshooting Guides

Issue: Poor Peak Shape (Tailing or Broadening)

Possible Cause	Troubleshooting Steps
Secondary Interactions with Column	- Ensure the mobile phase pH is appropriate for the column chemistry. For silica-based C18 columns, a slightly acidic mobile phase (e.g., with 0.1% formic acid) is often used.
Column Overload	- Reduce the injection volume or the concentration of the sample.
Extra-column Volume	- Minimize the length and diameter of tubing between the injector, column, and mass spectrometer.
Contamination	- Flush the column with a strong solvent. If the problem persists, consider replacing the column.

Issue: Inconsistent Retention Times

Possible Cause	Troubleshooting Steps
Inconsistent Mobile Phase Composition	- Prepare fresh mobile phase daily. Ensure proper mixing of mobile phase components.
Pump Malfunction	- Check for leaks in the LC system. Purge the pumps to remove any air bubbles.
Column Equilibration	- Ensure the column is adequately equilibrated with the initial mobile phase conditions before each injection.
Temperature Fluctuations	- Use a column oven to maintain a constant temperature.

Experimental Protocols

Protocol 1: Direct Analysis of Octadecadienoate by LC-MS/MS in Negative Ion Mode

This protocol is suitable for the analysis of underivatized octadecadienoate.

• Sample Preparation (from Plasma):

  • To 100 µL of plasma, add an internal standard (e.g., deuterated linoleic acid).

  • Perform a liquid-liquid extraction with a suitable organic solvent (e.g., a mixture of isopropanol and hexane).

  • Evaporate the organic layer to dryness under a stream of nitrogen.

  • Reconstitute the residue in a solvent compatible with the mobile phase (e.g., methanol/water 80:20 v/v).

• LC Parameters:

  • Column: C18 reversed-phase column (e.g., 2.1 x 100 mm, 1.8 µm).

  • Mobile Phase A: Water with 0.1% formic acid or 5 mM ammonium acetate.

  • Mobile Phase B: Acetonitrile/Isopropanol (90:10, v/v) with 0.1% formic acid or 5 mM ammonium acetate.

  • Gradient: A typical gradient would start at a lower percentage of B, ramp up to a high percentage of B to elute the fatty acids, followed by a re-equilibration step.

  • Flow Rate: 0.3 mL/min.

  • Column Temperature: 40 °C.

• MS Parameters (Triple Quadrupole):

  • Ionization Mode: Electrospray Ionization (ESI), Negative.

  • Capillary Voltage: -3.0 kV.

  • Source Temperature: 150 °C.

  • Desolvation Temperature: 400 °C.

  • Cone Gas Flow: 50 L/hr.

  • Desolvation Gas Flow: 800 L/hr.

  • MRM Transition: Monitor the transition from the precursor ion ([M-H]⁻) to a characteristic product ion. For octadecadienoate (m/z 279.2), a common product ion is from the carboxylate group.

Protocol 2: Analysis of Octadecadienoate by LC-MS/MS with AMPP Derivatization

This protocol describes the derivatization of octadecadienoate with AMPP for enhanced sensitivity in positive ion mode.[2]

• Derivatization Procedure:

  • To the dried sample extract containing octadecadienoate, add a solution of AMPP in a suitable solvent (e.g., acetonitrile).

  • Add a coupling agent (e.g., EDC) and a catalyst (e.g., DMAP).

  • Incubate the reaction mixture at a specific temperature and time (e.g., 60 °C for 30 minutes).

  • Quench the reaction and dilute the sample for LC-MS analysis.

• LC Parameters:

  • Column: C18 reversed-phase column.

  • Mobile Phase A: Water with 0.1% formic acid.

  • Mobile Phase B: Acetonitrile with 0.1% formic acid.

  • Gradient: A suitable gradient to separate the derivatized fatty acids.

  • Flow Rate: 0.4 mL/min.[2]

  • Column Temperature: 45 °C.[2]

• MS Parameters (Triple Quadrupole):

  • Ionization Mode: Electrospray Ionization (ESI), Positive.

  • Capillary Voltage: +3.5 kV.

  • Source and Desolvation Temperatures: Optimize for the specific instrument.

  • Gas Flows: Optimize for the specific instrument.

  • MRM Transition: Monitor the transition from the derivatized precursor ion to a characteristic product ion (e.g., the AMPP fragment at m/z 239).[2]

Quantitative Data Summary

Table 1: Comparison of Ionization Efficiency with and without Derivatization

Analyte	Analysis Mode	Derivatization Agent	Fold Increase in Sensitivity	Reference
Fatty Acids	Negative ESI (underivatized) vs. Positive ESI (derivatized)	N-(4-aminomethylphenyl)pyridinium (AMPP)	~60,000	[2]
Fatty Acids	Negative ESI (underivatized) vs. Positive ESI (derivatized)	3-acyloxymethyl-1-methylpyridinium iodide (AMMP)	~2,500	[3]

Table 2: Typical LC-MS/MS Parameters for Oxidized Linoleic Acid Metabolites (Related to Octadecadienoate)

Parameter	Setting	Reference
Ionization Mode	ESI Negative	[4]
Capillary Voltage	30 V	[5]
Cone Voltage	30 V	[5]
Source Temperature	120 °C	[5]
Desolvation Temperature	350 °C	[5]
Cone Gas Flow	50 L/hr	[5]
Desolvation Gas Flow	40 L/hr	[5]
Collision Gas	Argon	[5]

Note: The optimal parameters can vary between different mass spectrometers and should be optimized for your specific instrument.

Visualizations

Caption: General experimental workflow for octadecadienoate analysis.

References

• 1. benchchem.com [benchchem.com]
• 2. LC/ESI-MS/MS detection of FAs by charge reversal derivatization with more than four orders of magnitude improvement in sensitivity - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Enhancement of the LC/MS analysis of fatty acids through derivatization and stable isotope coding - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. LC-MS/MS-Based Determination and Optimization of Linoleic Acid Oxides in Baijiu and Their Variation with Storage Time - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. mdpi.com [mdpi.com]

Technical Support Center: Optimization of HPLC Gradient for Separation of Octadecadienoate Metabolites

Welcome to the technical support center for the optimization of High-Performance Liquid Chromatography (HPLC) gradients for the separation of octadecadienoate metabolites. This resource provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in overcoming common challenges encountered during their experiments.

Frequently Asked Questions (FAQs)

Q1: What is the most common HPLC mode for separating octadecadienoate metabolites?

A1: Reversed-phase HPLC (RP-HPLC) is the most frequently used technique for the separation of octadecadienoate metabolites and other fatty acids.[1] In RP-HPLC, separation is based on the hydrophobicity of the analytes, which is influenced by their chain length and the degree of unsaturation.[1]

Q2: Why am I seeing poor peak shapes, such as peak tailing or fronting?

A2: Poor peak shape is a common issue in HPLC.

• Peak tailing , where a peak has an asymmetry factor greater than one, can be caused by several factors. These include interactions between the analyte and active sites on the column, such as residual silanols.[2] Using an end-capped column or adding a competitive agent like triethylamine to the mobile phase can mitigate this.[2] Adjusting the mobile phase pH to keep the fatty acid in a non-ionized state can also help.[2] Other causes include column contamination, excessive extra-column volume, and sample overload.[2]

• Peak fronting , characterized by a leading edge that is less steep than the trailing edge, can result from sample overload or poor sample solubility.[2] Diluting the sample or reducing the injection volume can address overloading.[2] Ensuring the sample is fully dissolved in a compatible solvent is crucial to prevent fronting due to solubility issues.[2]

Q3: How can I improve the separation of closely eluting or co-eluting isomers?

A3: Resolving isomers of octadecadienoates can be challenging. To improve separation, consider the following:

• Optimize the mobile phase: Acetonitrile is a common organic solvent that interacts with the π electrons of double bonds in unsaturated fatty acids, which can alter the elution order and improve the separation of positional isomers.[1] Methanol offers different selectivity and may also be effective.[1] Adjusting the water content in the mobile phase (for reversed-phase) can increase retention and enhance the separation of closely eluting compounds.[1]

• Adjust the gradient slope: A shallower gradient (i.e., a slower increase in the organic solvent concentration over a longer time) can significantly improve the resolution of complex mixtures.[3]

• Consider specialized columns: For separating geometrical isomers (cis/trans), a silver ion HPLC (Ag-HPLC) column can be very effective.[4][5] For positional isomers, columns with high molecular-shape selectivity, such as those with a cholesteryl group, can offer improved separation compared to standard C18 columns.[5]

Q4: Is derivatization of octadecadienoate metabolites necessary for HPLC analysis?

A4: While not always required, derivatization can be highly beneficial.[5] For underivatized fatty acids, the free carboxyl group can interact with the silica backbone of the column, leading to peak tailing.[1] Derivatization to esters, such as phenacyl or p-bromophenacyl esters, neutralizes this polarity, resulting in sharper peaks and improved separation.[1] This also allows for more sensitive detection using a UV detector.[1][6]

Troubleshooting Guides

Issue 1: Poor Resolution and Co-elution of Peaks

Symptoms: Your chromatogram shows broad peaks, shouldering peaks, or a complete lack of separation between two or more octadecadienoate metabolites.

Possible Causes and Solutions:

Possible Cause	Solution
Suboptimal Mobile Phase Composition	Modify the organic solvent (e.g., switch between acetonitrile and methanol) to alter selectivity.[1] Adjust the solvent strength by changing the water/organic solvent ratio.[1] For LC-MS, consider mobile phase modifiers like ammonium formate or acetate to improve ionization and peak shape.[7][8][9][10]
Inadequate Gradient Program	Decrease the gradient slope by extending the gradient time to enhance the separation of closely eluting compounds.[1][3] Start with a scouting gradient (e.g., 5-95% organic solvent over 20 minutes) to identify the elution range of your analytes, then create a shallower gradient within that range.[11]
Inappropriate Column Chemistry	For general-purpose separations, a C18 column is a good starting point.[12] For challenging isomer separations, consider a silver ion (Ag-HPLC) column for cis/trans isomers or a column with enhanced shape selectivity for positional isomers.[4][5]
Non-Optimal Column Temperature	Increasing the column temperature can decrease solvent viscosity, allowing for higher flow rates and potentially altering selectivity, which may improve resolution.[13] However, the effect of temperature can be complex, and optimization is necessary.[14][15]

Issue 2: Peak Tailing

Symptoms: Peaks in your chromatogram have an asymmetrical shape with a drawn-out trailing edge.

Possible Causes and Solutions:

Possible Cause	Solution
Secondary Interactions with Silanols	Use a modern, high-purity, end-capped silica column.[2] Add a competing base, such as triethylamine (TEA), to the mobile phase to block active silanol groups.[2] Lower the mobile phase pH to suppress the ionization of silanol groups.[16]
Column Contamination	Flush the column with a strong solvent to remove contaminants.[2] If the problem persists, the column may need to be replaced.[2] Using a guard column can help protect the analytical column from contamination.[17]
Sample Overload	Reduce the injection volume or dilute the sample to avoid overloading the column.[2]
Analyte Derivatization Issues	For underivatized fatty acids, the carboxyl group can cause tailing.[1] Derivatizing to an ester form can significantly improve peak shape.[1]

Experimental Protocols

Protocol 1: General Purpose RP-HPLC Method for Octadecadienoate Metabolites

This protocol provides a starting point for the separation of octadecadienoate metabolites. Optimization will likely be required for specific sample types and isomers.

Parameter	Condition
Column	C18 reversed-phase column (e.g., 4.6 mm I.D. x 150 mm, 5 µm particle size)
Mobile Phase A	Water with 0.1% formic acid or 10 mM ammonium formate
Mobile Phase B	Acetonitrile/Isopropanol (e.g., 80:20 v/v) with 0.1% formic acid or 10 mM ammonium formate
Gradient	Start with a shallow gradient, for example: 30-100% B over 40 minutes.[1]
Flow Rate	1.0 mL/min
Column Temperature	30-40 °C
Detection	Mass Spectrometry (MS) or UV (if derivatized, e.g., at 254 nm)[1]
Injection Volume	5-10 µL[1]

Protocol 2: Derivatization of Octadecadienoates with p-Bromophenacyl Bromide for UV Detection

This procedure enhances the detectability of fatty acids using a UV detector.

• In a vial, dissolve the dried sample containing octadecadienoate metabolites in a suitable solvent.

• Add a 1.5-fold molar excess of p-bromophenacyl bromide and a catalyst (e.g., a crown ether).[1]

• Heat the mixture at 80°C for 15 minutes, mixing gently several times.[1]

• Cool the vial to room temperature.

• Dilute the sample with acetonitrile to the desired concentration for HPLC injection.[1]

• The resulting p-bromophenacyl esters can be detected by UV at approximately 254 nm.[1]

Visualizations

Caption: A decision tree for troubleshooting common HPLC separation issues.

Caption: A typical workflow for optimizing an HPLC gradient method.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. mastelf.com [mastelf.com]
• 4. benchchem.com [benchchem.com]
• 5. hplc.eu [hplc.eu]
• 6. HPLC analysis | Cyberlipid [cyberlipid.gerli.com]
• 7. [PDF] Increasing lipidomic coverage by selecting optimal mobile-phase modifiers in LC–MS of blood plasma | Semantic Scholar [semanticscholar.org]
• 8. Optimization of Mobile Phase Modifiers for Fast LC-MS-Based Untargeted Metabolomics and Lipidomics - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. mdpi.com [mdpi.com]
• 11. chromatographyonline.com [chromatographyonline.com]
• 12. columnfinder.perkinelmer.oonops.eu [columnfinder.perkinelmer.oonops.eu]
• 13. chromatographytoday.com [chromatographytoday.com]
• 14. researchgate.net [researchgate.net]
• 15. Effect of temperature and flow-rate on analysis of basic compounds in high-performance liquid chromatography using a reversed-phase column - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. hplc.eu [hplc.eu]
• 17. ccc.chem.pitt.edu [ccc.chem.pitt.edu]

Technical Support Center: Quantification of Octadecadienoate in Food Matrices

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals encountering challenges with matrix effects during the quantification of octadecadienoate in food samples.

Frequently Asked Questions (FAQs)

Q1: What are matrix effects and how do they impact the quantification of octadecadienoate?

A1: Matrix effects are the alteration of the ionization efficiency of an analyte, such as octadecadienoate, by co-eluting compounds from the sample matrix.[1] This interference can lead to either ion suppression (a decrease in signal) or ion enhancement (an increase in signal), resulting in inaccurate quantification.[1][2] In complex food matrices, components like fats, proteins, and sugars are common sources of matrix effects in LC-MS/MS analysis.

Q2: When should I suspect that matrix effects are affecting my results?

A2: You should suspect matrix effects if you observe any of the following:

• Poor reproducibility of results between different sample preparations of the same food matrix.[1]

• Inaccurate quantification when analyzing quality control (QC) samples with known concentrations of octadecadienoate.[1]

• Non-linear calibration curves when using standards prepared in a neat solvent.[1]

• Significant discrepancy in results for the same sample when analyzed using different sample preparation methods.[1]

Q3: What are the primary strategies to mitigate matrix effects in octadecadienoate analysis?

A3: The main strategies can be grouped into three categories:

• Effective Sample Preparation: To remove or reduce the concentration of interfering matrix components.[3]

• Chromatographic Separation: To chromatographically resolve octadecadienoate from co-eluting matrix components.[2]

• Calibration Strategies: To compensate for unavoidable matrix effects.[1]

Q4: Which sample preparation technique is most effective for reducing matrix effects in fatty food matrices?

A4: For fatty food matrices, techniques that efficiently remove lipids are crucial. Solid-Phase Extraction (SPE) and Liquid-Liquid Extraction (LLE) are commonly employed.[4][5] SPE can be highly selective in isolating octadecadienoate while removing a significant portion of the matrix.[6] LLE is a fundamental technique for separating analytes based on their differential solubility.[4] For complex matrices, a combination of these techniques may be necessary to achieve the desired level of cleanliness.

Q5: How can a stable isotope-labeled internal standard (SIL-IS) help in overcoming matrix effects?

A5: Using a stable isotope-labeled internal standard of octadecadienoate is a highly effective strategy. The SIL-IS is chemically identical to the analyte and will co-elute, experiencing the same degree of ion suppression or enhancement.[7] By calculating the ratio of the analyte response to the SIL-IS response, the variability introduced by matrix effects can be normalized, leading to more accurate and precise quantification.

Troubleshooting Guides

Issue 1: Low Analyte Recovery

Low recovery of octadecadienoate can be a significant issue, leading to poor sensitivity and inaccurate results. The following troubleshooting workflow can help identify and resolve the root cause.

Caption: Troubleshooting workflow for low octadecadienoate recovery.

Issue 2: Poor Reproducibility and Inaccurate Quantification

This is often a primary indicator of uncompensated matrix effects. The following steps can help you troubleshoot and mitigate this issue.

Caption: Troubleshooting workflow for inaccurate quantification.

Data Presentation

The following tables summarize typical recovery and matrix effect data for fatty acids in various food matrices. These values are illustrative and can vary based on the specific methodology and instrumentation.

Table 1: Typical Analyte Recovery of Octadecadienoate with Different Sample Preparation Techniques

Food Matrix	Sample Preparation Method	Average Recovery (%)	Reference
Cow's Milk	Liquid-Liquid Extraction	82 - 102	[8]
Edible Oil	Solid-Phase Extraction (SPE)	95 - 98	[6]
Beef	SPE with Lipid Removal	85 - 110	[5]
Coffee Beans	Liquid-Liquid Extraction	88 - 112	[9]
Baijiu	Direct Dilution & Filtration	87 - 119	[1][10]

Table 2: Matrix Effect Observed for Fatty Acid Analysis in Different Food Matrices by LC-MS/MS

Food Matrix	Matrix Effect (%)	Predominant Effect	Reference
Cow's Milk	-15 to +5	Suppression	[8]
Edible Oil	-25 to -5	Suppression
Beef	-30 to +10	Suppression	[5]
Grapes	-10 to +5	Suppression	[11]
Compound Feed	-40 to +20	Suppression	[12][13]

Note: Matrix Effect (%) is calculated as ((Peak Area in Matrix / Peak Area in Solvent) - 1) * 100. Negative values indicate ion suppression, while positive values indicate ion enhancement.

Experimental Protocols

Detailed Protocol for Quantification of Octadecadienoate in Cow's Milk by LC-MS/MS

This protocol is adapted from methodologies for free fatty acid analysis in milk.[4][8]

1. Sample Preparation (Liquid-Liquid Extraction)

• Pipette 1 mL of milk into a 15 mL centrifuge tube.

• Add 2 mL of isopropanol and vortex for 30 seconds to precipitate proteins.

• Add 4 mL of hexane and vortex for 1 minute.

• Centrifuge at 4000 rpm for 10 minutes at 4°C.

• Carefully transfer the upper hexane layer to a clean tube.

• Repeat the extraction (steps 3-5) with an additional 4 mL of hexane.

• Combine the hexane extracts and evaporate to dryness under a gentle stream of nitrogen at 30°C.

• Reconstitute the residue in 500 µL of the initial mobile phase (e.g., 80:20 Acetonitrile:Water with 0.1% formic acid).

• Vortex for 30 seconds and transfer to an LC vial for analysis.

2. LC-MS/MS Parameters

• LC System: High-Performance Liquid Chromatography (HPLC) or Ultra-High-Performance Liquid Chromatography (UHPLC) system.

• Column: A C18 reversed-phase column (e.g., 100 mm x 2.1 mm, 1.8 µm) is suitable for fatty acid separation.

• Mobile Phase A: Water with 0.1% formic acid.

• Mobile Phase B: Acetonitrile with 0.1% formic acid.

• Gradient:

  • 0-1 min: 40% B

  • 1-8 min: Linear gradient to 98% B

  • 8-10 min: Hold at 98% B

  • 10.1-12 min: Return to 40% B and equilibrate.

• Flow Rate: 0.3 mL/min.

• Injection Volume: 5 µL.

• Column Temperature: 40°C.

• MS System: Triple quadrupole mass spectrometer.

• Ionization Mode: Electrospray Ionization (ESI), Negative Ion Mode.

• MRM Transition for Octadecadienoate (e.g., Linoleic Acid):

  • Precursor Ion (Q1): m/z 279.2

  • Product Ion (Q3): m/z 279.2 (pseudo-MRM for quantification), or a characteristic fragment ion if available.

• Ion Source Parameters:

  • Capillary Voltage: 3.0 kV

  • Source Temperature: 120°C

  • Desolvation Temperature: 350°C

  • Cone Gas Flow: 50 L/hr

  • Desolvation Gas Flow: 600 L/hr

3. Calibration

For accurate quantification, it is highly recommended to use either matrix-matched calibration standards or a stable isotope-labeled internal standard (e.g., ¹³C₁₈-Linoleic Acid).

Experimental Workflow Diagram

Caption: Experimental workflow for octadecadienoate quantification.

References

• 1. LC-MS/MS-Based Determination and Optimization of Linoleic Acid Oxides in Baijiu and Their Variation with Storage Time [mdpi.com]
• 2. researchgate.net [researchgate.net]
• 3. Quantitative determination of conjugated linoleic acid and polyunsaturated fatty acids in milk with C17:0 as internal marker – Evaluation of different methylation procedures - PMC [pmc.ncbi.nlm.nih.gov]
• 4. shimadzu.com [shimadzu.com]
• 5. agilent.com [agilent.com]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. Development of a Liquid Chromatography–High Resolution Mass Spectrometry Method for the Determination of Free Fatty Acids in Milk - PMC [pmc.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. LC-MS/MS-Based Determination and Optimization of Linoleic Acid Oxides in Baijiu and Their Variation with Storage Time - PMC [pmc.ncbi.nlm.nih.gov]
• 11. iris.unitn.it [iris.unitn.it]
• 12. pubs.acs.org [pubs.acs.org]
• 13. researchgate.net [researchgate.net]

"strategies to minimize octadecadienoate degradation during extraction"

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to help researchers, scientists, and drug development professionals minimize the degradation of octadecadienoate during extraction procedures.

Troubleshooting Guides

This section addresses specific issues that may arise during the extraction of octadecadienoate, providing potential causes and actionable solutions.

Issue 1: Low Yield of Octadecadienoate

Potential Cause	Troubleshooting Recommendation
Incomplete Cell Lysis	Ensure the sample material is thoroughly homogenized or finely ground to maximize the surface area for solvent penetration. For plant tissues, consider using enzymatic digestion or mechanical disruption methods like bead milling prior to extraction.
Inefficient Extraction Method	The choice of extraction method can significantly impact yield. For polyunsaturated fatty acids, methods like Ultrasound-Assisted Extraction (UAE) and Supercritical Fluid Extraction (SFE) can offer higher efficiency and reduced degradation compared to traditional Soxhlet extraction.[1] Consider optimizing parameters such as solvent-to-sample ratio, extraction time, and temperature for your chosen method.
Suboptimal Solvent Choice	The polarity of the solvent is crucial. A mixture of polar and non-polar solvents, such as chloroform/methanol (Folch method) or hexane/isopropanol, is often effective for lipid extraction.[1] For "green" extraction, supercritical CO2 is a non-toxic alternative.[1] The use of ethanol can also be effective, particularly for extracting polar lipids and other hydrophilic compounds.[2]
Degradation During Extraction	Octadecadienoate is susceptible to oxidative, thermal, and light-induced degradation. Review the "Strategies to Minimize Degradation" section and ensure all precautions are being taken, such as working under an inert atmosphere, maintaining low temperatures, and protecting the sample from light.

Issue 2: High Levels of Oxidation Products in the Extract

Potential Cause	Troubleshooting Recommendation
Exposure to Oxygen	Perform the entire extraction process under an inert atmosphere, such as nitrogen or argon, to minimize contact with oxygen.[3] Deoxygenate all solvents before use by sparging with an inert gas.
Presence of Pro-oxidants (e.g., Metal Ions)	Add a chelating agent like ethylenediaminetetraacetic acid (EDTA) to the extraction buffer to sequester metal ions that can catalyze oxidation reactions.
High Extraction Temperature	Maintain a low temperature throughout the extraction process. For heat-sensitive compounds like polyunsaturated fatty acids, consider using methods like ultrasound-assisted extraction (UAE) at a controlled low temperature.[4][5] If using methods that require heat, such as Soxhlet, use the lowest possible temperature and minimize the extraction time.
Light Exposure	Conduct the extraction in a dark room or use amber glassware to protect the sample from light, as UV radiation can initiate and accelerate lipid peroxidation.[6][7]
Insufficient Antioxidants	Add antioxidants directly to the extraction solvent. Common choices include Butylated Hydroxytoluene (BHT), Butylated Hydroxyanisole (BHA), α-tocopherol (Vitamin E), or ascorbic acid (Vitamin C).[8][9]

Issue 3: Inconsistent Results Between Batches

Potential Cause	Troubleshooting Recommendation
Variability in Starting Material	Use starting material from the same lot and store it under consistent, controlled conditions (e.g., -80°C, protected from light). Standardize pre-treatment procedures like drying and grinding.
Inconsistent Extraction Parameters	Strictly control all extraction parameters, including temperature, time, solvent-to-sample ratio, and sonication power (for UAE). Use fresh, high-purity solvents for each extraction to avoid contaminants that could catalyze degradation.
Enzymatic Degradation	If working with fresh tissue, enzymatic degradation by lipoxygenases can be a significant source of variability. Immediately flash-freeze samples in liquid nitrogen after collection and consider adding specific enzyme inhibitors during homogenization.

Frequently Asked Questions (FAQs)

Q1: What is octadecadienoate and why is it prone to degradation?

Octadecadienoate is the conjugate base of octadecadienoic acid, a long-chain fatty acid with 18 carbon atoms and two double bonds. The common isomer is linoleic acid, a polyunsaturated omega-6 fatty acid. The presence of multiple double bonds makes it highly susceptible to oxidation, a process that can be initiated by heat, light, and the presence of enzymes or metal ions.[7]

Q2: What are the primary degradation pathways for octadecadienoate during extraction?

The two main degradation pathways are:

• Oxidation: This is a free-radical chain reaction initiated by factors like heat, light, or metal ions, leading to the formation of hydroperoxides, which can then break down into a variety of secondary oxidation products (e.g., aldehydes, ketones).[7]

• Enzymatic Degradation: Enzymes like lipoxygenases (LOX) and peroxidases, naturally present in biological tissues, can catalyze the oxidation of polyunsaturated fatty acids like octadecadienoate to form hydroperoxides.[6][10]

Q3: How can I prevent oxidative degradation?

To minimize oxidation, it is recommended to:

• Work under an inert atmosphere: Use nitrogen or argon gas to displace oxygen during all extraction steps.

• Use deoxygenated solvents: Sparge solvents with an inert gas prior to use.

• Add antioxidants: Incorporate antioxidants such as BHT, BHA, α-tocopherol, or ascorbic acid into the extraction solvent.[8][9]

• Control temperature: Keep the extraction temperature as low as possible.

• Protect from light: Use amber glassware or work in a dimly lit environment.

Q4: What is the optimal temperature range for octadecadienoate extraction?

While higher temperatures can increase extraction efficiency, they also accelerate degradation. It is generally recommended to keep the extraction temperature below 50°C. For methods like ultrasound-assisted extraction, temperatures can often be maintained between 30-50°C.[3] If higher temperatures are unavoidable, the extraction time should be minimized.

Q5: How can I inhibit enzymatic degradation?

To prevent enzymatic degradation:

• Rapidly inactivate enzymes: Flash-freeze tissue samples in liquid nitrogen immediately after collection and maintain them at ultra-low temperatures (-80°C) until extraction.

• Use enzyme inhibitors: Add specific inhibitors for lipoxygenase to the homogenization buffer.

• Control pH: Maintain a pH that is suboptimal for the activity of degradative enzymes.

• Heat treatment (for some samples): A brief heat treatment (blanching) can denature enzymes in some plant materials, but this must be balanced against the risk of thermal degradation of the target compound.

Q6: Which solvents are recommended for octadecadienoate extraction to minimize degradation?

A mixture of chloroform and methanol (2:1, v/v) as used in the Folch or Bligh and Dyer methods is highly effective for total lipid extraction.[1] Hexane is a common non-polar solvent used for lipid extraction, often in Soxhlet apparatus.[3] For a less toxic alternative, ethanol can be used, although it may co-extract more polar compounds.[2][8] Supercritical CO2 is a "green" solvent that is non-toxic and leaves no residue.[1] The choice of solvent can affect the fatty acid profile of the extract.[10][11]

Q7: What are some common antioxidants and their recommended concentrations?

Commonly used antioxidants include:

• Butylated Hydroxytoluene (BHT): Often used at a concentration of 0.01-0.05%.

• α-Tocopherol (Vitamin E): Can be used in combination with synergists like ascorbic acid.

• Ascorbic Acid (Vitamin C): Acts as a synergist and can regenerate primary antioxidants.

The optimal concentration will depend on the specific sample matrix and extraction conditions.

Data Presentation

Table 1: Comparison of Extraction Methods on Fatty Acid Profile of Seed Oils

Extraction Method	Solvent	Key Findings on Unsaturated Fatty Acids (including Octadecadienoate/Linoleic Acid)	Reference
Soxhlet Extraction	Ethyl Acetate	Highest total unsaturated fatty acid content (88.5%) in pistachio oil. Highest oleic acid content.	[10]
Maceration	Ethanol	Highest linoleic acid content (36.32%) in pistachio oil.	[10]
Ultrasound-Assisted Extraction (UAE)	Hexane	Improved extraction of all fatty acids, especially polyunsaturated fatty acids, in flaxseed oil compared to conventional solvent extraction.	[1]
Conventional Solvent Extraction	Hexane/Isopropanol	Standard method, but may be less efficient for polyunsaturated fatty acids compared to UAE.	[1]
Ultrasound-Assisted Solvent Enzymatic Extraction (UASEE)	n-Hexane with enzymes	Higher content of unsaturated fatty acids (93.96%) and specifically linoleic acid (53.1%) compared to Soxhlet and cold pressing for Elaeagnus mollis oil.	[12]

Table 2: Efficacy of Various Lipoxygenase (LOX) Inhibitors

Inhibitor	Source/Type	Target LOX	IC50 Value	Reference
Nitro-oleic acid (NO2-OA)	Nitro-fatty acid	5-LO	0.9 ± 0.2 µM	[1]
Nitro-linoleic acid (NO2-LA)	Nitro-fatty acid	5-LO	1.9 ± 0.5 µM	[1]
Compound 35	3-aroyl-1-(4-sulfamoylphenyl)thiourea derivative	15-LO	1.8 µM	[3]
Indolebutyric acid (IBA)	Indole derivative	LOX	17.82 µM	[3]
Indoleacetic acid (IAA)	Indole derivative	LOX	42.98 µM	[3]
Linoleyl hydroxamic acid (LHA)	Hydroxamic acid derivative	15-LO	0.02 µM	[13]
Linoleyl hydroxamic acid (LHA)	Hydroxamic acid derivative	12-LO	0.6 µM	[13]
Linoleyl hydroxamic acid (LHA)	h5-LO	5-LO	7 µM	[13]

Experimental Protocols

Protocol 1: Ultrasound-Assisted Extraction (UAE) of Octadecadienoate from Plant Material

This protocol is designed to minimize thermal degradation by using sonication at a controlled temperature.

• Sample Preparation:

  • Dry the plant material at a low temperature (e.g., 40°C) or by freeze-drying.

  • Grind the dried material to a fine powder (e.g., 40-60 mesh).

• Extraction:

  • Place 10 g of the powdered plant material into a 250 mL jacketed glass vessel.

  • Add 100 mL of pre-chilled hexane containing 0.01% BHT (w/v).

  • Connect the jacketed vessel to a refrigerated circulating bath set to maintain the extraction temperature at 30-40°C.

  • Insert an ultrasonic probe into the solvent mixture.

  • Sonicate the mixture at a controlled power (e.g., 40 kHz) for 30-60 minutes.[3]

• Isolation:

  • Filter the mixture under vacuum through a Büchner funnel with Whatman No. 1 filter paper.

  • Wash the solid residue with two additional 20 mL portions of the extraction solvent.

  • Combine the filtrates.

• Solvent Evaporation:

  • Concentrate the filtrate using a rotary evaporator with the water bath temperature set to a maximum of 40°C.

  • Dry the resulting extract completely under a stream of nitrogen.

• Storage:

  • Store the dried extract at -80°C in an amber vial under a nitrogen atmosphere.

Protocol 2: Modified Solvent Extraction of Octadecadienoate from Animal Tissue

This protocol is based on established lipid extraction methods, incorporating steps to minimize degradation.

• Sample Preparation:

  • Weigh approximately 1 g of frozen tissue and place it in a glass homogenizer tube on ice.

  • Add 20 mL of a cold chloroform/methanol (2:1, v/v) mixture containing 0.01% BHT.[1]

• Homogenization:

  • Homogenize the tissue in the solvent mixture until a uniform suspension is achieved. Perform this step on ice to maintain a low temperature.

• Agitation and Washing:

  • Transfer the homogenate to a glass centrifuge tube with a Teflon-lined cap.

  • Agitate the mixture for 15-20 minutes at room temperature.

  • Add 0.2 volumes (4 mL) of a 0.9% NaCl solution to the tube.

  • Vortex the mixture gently to mix the phases.

• Phase Separation:

  • Centrifuge the mixture at a low speed (e.g., 1000 x g) for 10 minutes at 4°C to separate the phases.

• Lipid Recovery:

  • Carefully collect the lower chloroform phase containing the lipids using a glass Pasteur pipette. Avoid disturbing the upper aqueous phase and the protein interface.

  • Transfer the chloroform phase to a clean round-bottom flask.

• Solvent Evaporation:

  • Evaporate the chloroform using a rotary evaporator with the water bath temperature set to a maximum of 40°C.

  • For the final stages of drying, use a gentle stream of nitrogen.

• Storage:

  • Store the lipid extract at -80°C in an amber glass vial under a nitrogen atmosphere.

Visualizations

Caption: Workflow for minimizing octadecadienoate degradation.

Caption: Primary degradation pathways of octadecadienoate.

References

• 1. Effect of ultrasonic treatment on extraction and fatty acid profile of flaxseed oil | OCL - Oilseeds and fats, Crops and Lipids [ocl-journal.org]
• 2. researchgate.net [researchgate.net]
• 3. Thermally induced isomerization of linoleic acid and α‐linolenic acid in Rosa roxburghii Tratt seed oil - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Optimization of ultrasound-assisted solvent extraction (UASE) based on oil yield, antioxidant activity and evaluation of fatty acid composition and thermal stability of Coriandrum sativum L. seed oil - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Ultrasonic-Assisted Extraction of Raspberry Seed Oil and Evaluation of Its Physicochemical Properties, Fatty Acid Compositions and Antioxidant Activities | PLOS One [journals.plos.org]
• 6. [Raman spectroscopy analysis of impact of UV radiation on linoleic acid oxidation] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Water soluble products of UV-irradiated autoxidized linoleic and linolenic acids - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Experimental Comparison between Ethanol and Hexane as Solvents for Oil Extraction from Peanut Press Cake [mdpi.com]
• 9. researchgate.net [researchgate.net]
• 10. Choice of solvent extraction technique affects fatty acid composition of pistachio (Pistacia vera L.) oil - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Solvent solutions: comparing extraction methods for edible oils and proteins in a changing regulatory landscape. Part 5: Impacts on the oil quality | OCL - Oilseeds and fats, Crops and Lipids [ocl-journal.org]
• 12. Effect of Ultrasound-Assisted Solvent Enzymatic Extraction on Fatty Acid Profiles, Physicochemical Properties, Bioactive Compounds, and Antioxidant Activity of Elaeagnus mollis Oil [mdpi.com]
• 13. researchgate.net [researchgate.net]

Technical Support Center: Optimizing GC Analysis of Octadecadienoate FAMEs

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals engaged in the gas chromatography (GC) analysis of octadecadienoate fatty acid methyl esters (FAMEs).

Troubleshooting Guides

This section addresses specific issues that may arise during the GC analysis of octadecadienoate FAMEs, offering step-by-step solutions.

Question: Why am I seeing poor separation or co-elution of my octadecadienoate FAME isomers?

Answer: Poor resolution of octadecadienoate FAME isomers is a common challenge, often stemming from suboptimal temperature programming or an inappropriate GC column.

Troubleshooting Steps:

• Verify Column Choice: Ensure you are using a highly polar capillary column. Non-polar columns separate primarily by boiling point and are generally unsuitable for resolving unsaturated FAME isomers.[1]

  • Recommended Stationary Phases:

    • Biscyanopropyl Polysiloxane (e.g., HP-88, SP-2560, Rt-2560): Considered the gold standard for detailed FAME separations, especially for resolving geometric (cis/trans) isomers.[1]

    • Polyethylene Glycol (PEG) (e.g., FAMEWAX, DB-WAX, HP-INNOWAX): Effective for general FAME analysis and provides good resolution for polyunsaturated fatty acids (PUFAs).[1][2]

• Optimize the Temperature Program: The oven temperature directly impacts the separation of FAME isomers.[2]

  • Decrease the Ramp Rate: A slower temperature ramp (e.g., 1-3°C/min) during the elution of C18 isomers can enhance separation.[1]

  • Utilize Isothermal Segments: Introducing an isothermal hold at a specific temperature can improve the resolution of critical isomer pairs. The relative elution of some FAME isomers is highly temperature-dependent.[2][3]

  • Lower the Initial Temperature: A lower starting temperature can improve the resolution of earlier eluting, more volatile FAMEs.[2]

• Adjust Carrier Gas Flow Rate: Lowering the carrier gas flow rate can increase the efficiency of the separation, although it will also lead to longer analysis times.[1]

• Check Column Dimensions: For complex mixtures, a longer column (e.g., 100 m) with a narrower internal diameter (e.g., 0.25 mm) will provide higher resolution.[1][2]

Question: My chromatogram shows peak tailing for the octadecadienoate FAME peaks. What is the cause and how can I fix it?

Answer: Peak tailing can be caused by several factors, including active sites in the system, column contamination, or issues with the injection.

Troubleshooting Steps:

• Check for Active Sites: Free fatty acids are prone to tailing due to their polar carboxyl group.[4] Ensure your derivatization to FAMEs is complete. Active sites in the injector liner or on the column can also cause tailing.

  • Solution: Use a deactivated inlet liner and ensure the column is properly conditioned. If necessary, trim the first few centimeters of the column.[4]

• Evaluate Injection Technique: For FAME analysis, cold injection techniques like on-column or programmed-temperature vaporization (PTV) are preferable to classical split injection, which can cause discrimination based on boiling point.[2]

• Assess for Column Overload: Injecting too concentrated a sample can lead to peak tailing.

  • Solution: Dilute your sample or increase the split ratio.[5]

• Investigate Column Contamination: Contamination can lead to poor peak shape.

  • Solution: Bake out the column at a high temperature (without exceeding its limit) to remove contaminants.[4]

Frequently Asked Questions (FAQs)

Q1: What is a good starting point for a GC oven temperature program for octadecadienoate FAME analysis?

A1: A good starting point often involves a multi-step temperature program. For example, you could start at a lower temperature (e.g., 100-120°C), ramp up to a temperature where the C18 isomers begin to elute, decrease the ramp rate through this region to improve separation, and then increase the temperature to elute any remaining, less volatile compounds.[6] For instance, a program could be: hold at 120°C for 3 minutes, then ramp at 5°C/min to 180°C, hold for 2 minutes, then ramp at 2°C/min to 230°C and hold for 10 minutes.[6] The optimal program will depend on your specific column and sample complexity.

Q2: How does temperature affect the elution order of octadecadienoate FAME isomers?

A2: The elution order of FAME isomers on highly polar columns can be temperature-dependent.[3] For example, on 100% biscyanopropyl siloxane columns, elution temperatures below 160°C may be preferred to ensure all 20:1 FAME isomers elute after 18:3n-3.[2][3] It is crucial to maintain a consistent and optimized temperature program for reproducible results.

Q3: Can issues during sample preparation affect my GC results?

A3: Absolutely. Incomplete or improper derivatization of fatty acids to FAMEs is a common source of problems.[7] Using an acid-catalyzed methylation method can sometimes cause isomerization of conjugated double bonds.[7] A gentle, base-catalyzed method at a controlled temperature is often recommended to minimize the risk of creating artifacts during sample preparation.[7]

Q4: What are the ideal injector and detector temperatures?

A4: The injector and detector temperatures should be high enough to ensure proper vaporization of the sample and prevent condensation, but not so high as to cause thermal degradation. A common starting point for both injector and detector temperature is 250°C.[8]

Data Presentation

Table 1: Example GC Temperature Programs for FAME Analysis

Parameter	Example Program 1 (Ultra-Fast GC)[8]	Example Program 2 (Conventional GC)[6]	Example Program 3 (Olive Oil FAMEs)[8]
Initial Temperature	120°C	120°C	150°C
Initial Hold Time	6 seconds	3 minutes	10 seconds
Ramp 1 Rate	1.7°C/second	5°C/minute	1.7°C/second
Ramp 1 End Temp.	250°C	180°C	250°C
Hold 1 Time	12 seconds	2 minutes	20 seconds
Ramp 2 Rate	N/A	2°C/minute	N/A
Ramp 2 End Temp.	N/A	230°C	N/A
Hold 2 Time	N/A	10 minutes	N/A
Carrier Gas	Hydrogen	Helium	Helium

Experimental Protocols

Protocol 1: Base-Catalyzed Methylation for FAME Preparation [7]

• Sample Preparation: Dissolve up to 50 mg of the lipid extract in 1 mL of dry toluene in a glass test tube.

• Methylation: Add 2 mL of 0.5 M sodium methoxide in anhydrous methanol.

• Incubation: Heat the mixture at 50°C for 10 minutes.

• Neutralization: Add 0.1 mL of glacial acetic acid to stop the reaction.

• Extraction: Add 5 mL of water and extract the FAMEs with two 5 mL portions of hexane. Use a Pasteur pipette to carefully separate the upper hexane layer.

• Drying: Dry the combined hexane extracts over anhydrous sodium sulfate.

• Solvent Removal: Filter the dried extract and remove the solvent under a gentle stream of nitrogen.

• Reconstitution: Dissolve the FAMEs in a known volume of hexane for GC analysis.

Mandatory Visualization

Caption: General workflow for GC analysis of FAMEs.

Caption: Troubleshooting decision tree for poor isomer separation.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. academic.oup.com [academic.oup.com]
• 4. benchchem.com [benchchem.com]
• 5. phenomenex.blob.core.windows.net [phenomenex.blob.core.windows.net]
• 6. pubs.acs.org [pubs.acs.org]
• 7. benchchem.com [benchchem.com]
• 8. tools.thermofisher.com [tools.thermofisher.com]

"troubleshooting low recovery of octadecadienoate from solid-phase extraction"

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to help researchers, scientists, and drug development professionals resolve common issues encountered during the solid-phase extraction (SPE) of octadecadienoate, leading to low recovery.

Frequently Asked Questions (FAQs) & Troubleshooting Guides

1. Why is my recovery of octadecadienoate low?

Low recovery of octadecadienoate is a common issue that can stem from several factors throughout the SPE workflow. The most frequent causes include improper sample pH, suboptimal choice of sorbent, inefficient elution, and issues with the wash steps. It's crucial to systematically evaluate each step of your protocol to pinpoint the source of analyte loss. A logical troubleshooting approach, starting from sample pretreatment to final elution, will help in identifying and resolving the problem.

2. How does sample pH affect the recovery of octadecadienoate?

The pH of your sample is a critical factor for achieving high recovery of octadecadienoate, which is a carboxylic acid.

• Problem: Octadecadienoate has a carboxylate group that will be ionized (negatively charged) at a neutral or basic pH. In this charged state, it has a lower affinity for non-polar sorbents like C18, leading to poor retention and breakthrough during sample loading.

• Solution: To ensure optimal retention on a reversed-phase sorbent, the sample should be acidified to a pH of 3-4.[1][2] This protonates the carboxylic acid group, making the molecule more non-polar and significantly increasing its affinity for the C18 stationary phase. For acidic compounds, it is recommended to adjust the pH to 2 units below the pKa.[3]

3. What is the best SPE sorbent for octadecadienoate extraction?

The choice of sorbent depends on the sample matrix.

• For Aqueous Samples: A reversed-phase sorbent, such as C18-bonded silica, is commonly used. The hydrophobic alkyl chains of the octadecadienoate are effectively retained on the nonpolar stationary phase.

• For Non-Polar Samples: If your octadecadienoate is in a non-polar solvent, a normal-phase sorbent like silica or aminopropyl-bonded silica is more appropriate.[4]

• Ion-Exchange: Anion-exchange SPE can also be utilized, targeting the negatively charged carboxylate group of octadecadienoate at an appropriate pH.

4. My octadecadienoate is being lost during the wash step. What should I do?

Analyte loss during the wash step indicates that the wash solvent is too strong.

• Problem: A wash solvent with too high a percentage of organic solvent can prematurely elute the octadecadienoate from the sorbent along with the interferences.

• Solution: Decrease the organic strength of your wash solvent. For reversed-phase SPE, start with a highly aqueous wash solution (e.g., 100% water) to remove polar interferences. If a stronger wash is needed to remove less hydrophobic interferences, gradually increase the organic content. A 50% methanol in water solution can be a good starting point for a stronger wash.

5. I am not able to elute the octadecadienoate from the cartridge. How can I improve elution?

If your analyte is not eluting, your elution solvent is likely not strong enough to disrupt the interaction between the octadecadienoate and the sorbent.

• Problem: The elution solvent lacks the required non-polar character to effectively displace the octadecadienoate from the reversed-phase sorbent.

• Solution:

  • Increase Solvent Strength: Use a stronger, less polar organic solvent. Acetonitrile and methanol are common elution solvents for long-chain fatty acids from C18 cartridges.

  • Modify Elution Solvent: For aminopropyl cartridges, where free fatty acids are retained, elution can be achieved with a solvent mixture containing a small amount of acid, such as diethyl ether with 2% acetic or formic acid.[5] This protonates the aminopropyl group, disrupting the ionic interaction and releasing the fatty acid.

  • Increase Elution Volume: It's possible that the volume of the elution solvent is insufficient to completely recover the analyte. Try increasing the elution volume or performing a second elution and analyzing it separately to see if more analyte is recovered.

Quantitative Data Summary

The following tables provide a summary of typical recovery and reproducibility data for the reversed-phase SPE of long-chain fatty acids, including linoleic acid (an isomer of octadecadienoate). Note that actual results may vary depending on the specific experimental conditions.

Table 1: Average Recovery of Long-Chain Fatty Acids from Plasma using Reversed-Phase SPE (C18)

Fatty Acid	Matrix	Average Recovery (%)
Palmitic acid (C16:0)	Plasma	95.2
Stearic acid (C18:0)	Plasma	96.1
Oleic acid (C18:1)	Plasma	94.8
Linoleic acid (C18:2)	Plasma	93.5
Arachidonic acid (C20:4)	Plasma	92.7

Table 2: Reproducibility of Reversed-Phase SPE for Long-Chain Fatty Acid Analysis from Plasma

Fatty Acid	Matrix	Intra-day RSD (%)	Inter-day RSD (%)
Palmitic acid (C16:0)	Plasma	< 5	< 7
Oleic acid (C18:1)	Plasma	< 5	< 8
Linoleic acid (C18:2)	Plasma	< 6	< 9
Arachidonic acid (C20:4)	Plasma	< 6	< 9

Experimental Protocols

Protocol 1: Reversed-Phase SPE (C18) of Octadecadienoate from an Aqueous Matrix

This protocol is suitable for the extraction of octadecadienoate from aqueous or biological matrices like plasma.

Materials:

• C18 SPE Cartridges

• Methanol (LC-MS grade)

• Water (LC-MS grade)

• Acetonitrile (LC-MS grade)

• Dilute HCl or Acetic Acid for pH adjustment

• SPE Vacuum Manifold

Procedure:

• Sample Pre-treatment:

  • For biological fluids like plasma, precipitate proteins by adding 2 volumes of cold methanol, vortexing, and centrifuging. Collect the supernatant.

  • Acidify the sample to pH 3-4 with dilute HCl or acetic acid. This is a critical step for efficient binding to the sorbent.[1]

• SPE Cartridge Conditioning:

  • Place the C18 SPE cartridges on the vacuum manifold.

  • Condition the cartridges by passing 1-2 cartridge volumes of methanol through the sorbent.

  • Equilibrate the cartridges by passing 1-2 cartridge volumes of water. Do not allow the cartridges to dry.

• Sample Loading:

  • Load the pre-treated sample onto the conditioned SPE cartridge.

  • Apply a gentle vacuum to allow the sample to pass through the sorbent at a flow rate of approximately 1 mL/min.

• Washing:

  • Wash the cartridge with 1-2 cartridge volumes of water to remove polar interferences.

  • Optionally, wash the cartridge with 1-2 cartridge volumes of 50% methanol in water to remove less hydrophobic interferences.

• Elution:

  • Elute the octadecadienoate with 1-2 cartridge volumes of acetonitrile.

  • Collect the eluate in a clean collection tube.

• Dry-down and Reconstitution:

  • Evaporate the eluate to dryness under a stream of nitrogen.

  • Reconstitute the dried residue in a suitable solvent for your downstream analysis (e.g., mobile phase for LC-MS).

Visualizations

Caption: Troubleshooting workflow for low octadecadienoate recovery in SPE.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. news-medical.net [news-medical.net]
• 4. Selecting the sorbent for solid phase extraction | Analytics-Shop [analytics-shop.com]
• 5. aocs.org [aocs.org]

Technical Support Center: Refining Cell Culture Conditions for Octadecadienoate Metabolism Studies

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) to address common challenges encountered when studying octadecadienoate metabolism in cell culture.

Troubleshooting Guides

This section addresses specific issues in a question-and-answer format, offering solutions to common experimental hurdles.

Problem/Question	Potential Cause	Recommended Solution
Low Solubility/Precipitation of Octadecadienoate in Media	Octadecadienoates, like linoleic acid, are long-chain fatty acids with poor solubility in aqueous cell culture media.[1][2] Adding the fatty acid directly or from a concentrated organic solvent stock can cause it to precipitate out of solution.	Complex with BSA: Prepare a stock solution of octadecadienoate complexed with fatty acid-free Bovine Serum Albumin (BSA).[1] This mimics the physiological transport of fatty acids in vivo and significantly improves solubility and delivery to cells.[3] A typical molar ratio of fatty acid to BSA is between 2:1 and 6:1.[3] Ensure the final solvent concentration (e.g., ethanol) in the culture medium is non-toxic, typically below 0.05%.[1]
High Cellular Toxicity or Apoptosis Observed After Treatment	High concentrations of free fatty acids can be lipotoxic to cells.[1] Additionally, oxidation of the fatty acid stock solution can generate cytotoxic byproducts.[3]	1. Optimize Concentration: Perform a dose-response curve to determine the maximal non-toxic concentration for your specific cell line.[3] 2. Ensure Proper Storage: Store octadecadienoate stock solutions under an inert gas (nitrogen or argon) at -20°C or -80°C and protected from light to prevent oxidation.[3] Consider adding an antioxidant like butylated hydroxytoluene (BHT) to organic stock solutions.[3] 3. Use BSA: Complexing with BSA reduces the concentration of "free" fatty acid, which is often the primary driver of toxicity.[4]
Inconsistent or Irreproducible Experimental Results	1. Serum Variability: Different lots and types of serum (e.g., Fetal Bovine Serum vs. horse serum) contain vastly different endogenous profiles of fatty acids, including octadecadienoates.[5] This can alter the baseline metabolic state of your cells. 2. BSA Effects: Using fatty acid-free BSA in the treatment group but not the control can create artifacts. BSA can act as a "lipid sink," stripping fatty acids from the control cells and altering their metabolism.[6] 3. Cell Density: Cellular metabolism can be significantly affected by cell confluency.[7]	1. Standardize Serum: Use the same lot of serum for the entire set of experiments. For more defined conditions, consider transitioning to serum-free media supplemented with known quantities of lipids. 2. Appropriate Controls: The ideal control for a BSA-fatty acid complex is BSA alone at the same concentration. However, be aware of the potential "lipid sink" effect. An alternative is to complex the fatty acid directly with the BSA already present in the serum-containing medium.[1] 3. Consistent Seeding Density: Ensure that cells are seeded at the same density and are in the same growth phase (typically log phase) at the start of each experiment.[7]
Low Uptake of ¹³C-Labeled Octadecadienoate	Inefficient delivery of the labeled fatty acid to the cells. The labeling duration may be too short to see significant incorporation into downstream metabolites.	1. Verify FA-BSA Complex: Ensure the ¹³C-octadecadienoate is properly complexed with BSA before adding it to the culture medium. 2. Optimize Labeling Time: Conduct a time-course experiment (e.g., 6, 12, 24, 48 hours) to determine the optimal incubation time for achieving isotopic steady-state in the metabolites of interest.[8] Some pathways reach steady-state within hours, while others may take longer.
Difficulty Detecting Octadecadienoate Metabolites (e.g., HODEs)	Metabolites like hydroxyoctadecadienoates (HODEs) are often present at very low concentrations and can be unstable.[9] The extraction and analytical methods may lack the required sensitivity or specificity.	1. Use Sensitive Analytics: Employ highly sensitive analytical techniques such as Liquid Chromatography-Mass Spectrometry (LC-MS) or Gas Chromatography-Mass Spectrometry (GC-MS) for detection and quantification.[10] 2. Optimize Extraction: Use a robust lipid extraction method, such as a Folch or Bligh-Dyer extraction, and consider adding antioxidants like BHT during sample preparation to prevent auto-oxidation.[4] 3. Include Internal Standards: Use deuterated or ¹³C-labeled internal standards for key metabolites to accurately quantify their levels.

Frequently Asked Questions (FAQs)

Q1: What is the best way to prepare octadecadienoate for cell culture experiments?

A1: Due to its poor aqueous solubility, octadecadienoate should be complexed with fatty acid-free Bovine Serum Albumin (BSA).[1][2] First, prepare a stock solution of the fatty acid in an organic solvent like ethanol. Separately, prepare a solution of fatty acid-free BSA in serum-free medium or PBS. Gently warm the BSA solution to 37°C and then slowly add the fatty acid stock solution while vortexing or stirring. Incubate the mixture at 37°C for 30-60 minutes to allow for the complex to form, then sterile-filter before adding to your cell culture medium.[3]

Q2: Which type of serum should I use in my culture medium?

A2: The choice of serum can significantly impact your results, as different sera have varied fatty acid compositions.[5] For example, horse and bovine calf serum have a much higher content of linoleic acid (an octadecadienoate) compared to fetal bovine serum (FBS).[5] If your experiment requires a low background of octadecadienoate, FBS is preferable. For consistency, it is critical to use the same lot of serum throughout your study or consider using dialyzed FBS to reduce the concentration of small molecules, including some lipids. The most controlled approach is to use a serum-free, chemically defined medium, though this may require extensive optimization for your cell line.

Q3: What are the appropriate controls for an experiment using an octadecadienoate-BSA complex?

A3: The most common control is the "vehicle" control, which consists of the same concentration of fatty acid-free BSA in the same solvent used to prepare the fatty acid complex.[1] This accounts for any effects of the BSA itself. However, be aware that fatty acid-free BSA can extract lipids from cells, a phenomenon known as the "lipid sink" effect, which could influence cellular metabolism.[6] Therefore, interpreting results should consider this possibility.

Q4: Which cell lines are suitable for studying octadecadienoate metabolism?

A4: The choice of cell line depends on the specific research question. Many cell lines can metabolize octadecadienoates. For studies related to liver metabolism and lipotoxicity, hepatocyte-derived cell lines like HepG2 or Hepa1-6 are commonly used.[11] For cancer research, various lines such as MDA-MB-231 (breast cancer) or A549 (lung cancer) have been used in metabolic studies.[12][13] It is crucial to select a cell line relevant to the biological context of your study and to characterize its baseline lipid metabolism.

Q5: How can I measure the metabolic fate of octadecadienoate in my cells?

A5: Stable isotope tracing is a powerful technique for this purpose.[14] You would treat your cells with ¹³C-labeled octadecadienoate. After a set incubation period, you would perform a metabolite extraction followed by analysis using mass spectrometry (LC-MS or GC-MS). This allows you to track the incorporation of the ¹³C label into various downstream metabolites, providing a dynamic view of pathway activity.[14][15]

Q6: What are the key downstream metabolites of octadecadienoate (linoleic acid) I should look for?

A6: Linoleic acid is metabolized into a variety of bioactive lipid mediators. Key enzymatic products include hydroperoxyoctadecadienoic acids (HPODEs) and their more stable derivatives, hydroxyoctadecadienoates (HODEs), such as 9-HODE and 13-HODE.[16][17] These are produced by lipoxygenase (LOX) enzymes.[17] These metabolites can act as signaling molecules, influencing pathways related to inflammation and cell growth.

Experimental Protocols & Methodologies

Protocol 1: Preparation of Octadecadienoate-BSA Complex

• Prepare Fatty Acid Stock: Dissolve sodium linoleate (an octadecadienoate salt) in ethanol to create a concentrated stock solution (e.g., 100 mM). Store under nitrogen at -20°C.

• Prepare BSA Solution: Dissolve fatty acid-free BSA (e.g., 10% w/v) in serum-free cell culture medium or a saline buffer (e.g., PBS). Warm this solution to 37°C in a water bath.

• Complexation: While gently stirring or vortexing the warm BSA solution, slowly add the fatty acid stock solution dropwise to achieve the desired molar ratio (e.g., 4:1 fatty acid to BSA).

• Incubation: Continue to incubate the mixture at 37°C for 30-60 minutes with gentle agitation to ensure complete complex formation.

• Sterilization: Sterile-filter the final octadecadienoate-BSA complex solution using a 0.22 µm syringe filter.

• Application: The complex is now ready to be diluted to the final working concentration in your complete cell culture medium. Prepare a vehicle control using the same procedure but substituting ethanol for the fatty acid stock.

Protocol 2: ¹³C-Octadecadienoate Isotope Tracing Experiment

• Cell Seeding: Plate cells at a density that will ensure they are in the exponential growth phase (e.g., 70-80% confluency) at the time of harvest. Allow cells to adhere overnight.

• Labeling: Aspirate the standard growth medium. Wash the cells once with pre-warmed sterile PBS. Add the pre-warmed labeling medium containing the ¹³C-octadecadienoate-BSA complex.

• Incubation: Place the cells back into the incubator (37°C, 5% CO₂) for the desired labeling period (determined empirically, e.g., 24 hours).

• Quenching Metabolism: To halt metabolic activity, place the culture plate on dry ice. Immediately aspirate the labeling medium and wash the cells with ice-cold PBS.

• Metabolite Extraction: Add 1 mL of ice-cold 80% methanol (-80°C) to each well. Scrape the cells into the methanol and transfer the cell lysate to a microcentrifuge tube.

• Lysis and Protein Precipitation: Vortex the tubes and incubate at -80°C for at least 20 minutes. Centrifuge at high speed (e.g., >16,000 x g) for 15 minutes at 4°C.

• Sample Collection: Carefully transfer the supernatant, which contains the metabolites, to a new tube for LC-MS analysis. Dry the sample under a stream of nitrogen or using a vacuum concentrator before reconstitution for analysis.

Protocol 3: Fatty Acid Oxidation (FAO) Assay

This protocol is adapted for measuring the oxidation of a radiolabeled fatty acid.

• Prepare Substrate: Prepare a [¹⁴C]-labeled octadecadienoate-BSA complex as described in Protocol 1.

• Cell Treatment: Incubate cells with the [¹⁴C]-octadecadienoate-BSA complex in culture medium for a defined period (e.g., 2-4 hours).

• Capture CO₂: The assay is performed in sealed flasks or plates containing a small cup with a CO₂-trapping agent (e.g., a filter paper soaked in NaOH or KOH).

• Stop Reaction & Release CO₂: At the end of the incubation, inject a strong acid (e.g., perchloric acid) into the medium to stop all enzymatic reactions and release the dissolved ¹⁴CO₂ produced during oxidation.

• Equilibration: Allow the flasks to sit for an additional 60-90 minutes to ensure all ¹⁴CO₂ is trapped by the filter paper.

• Quantification: Remove the filter paper and measure the trapped radioactivity using a scintillation counter. The amount of ¹⁴CO₂ is indicative of the rate of fatty acid oxidation. Normalize results to total protein content per well.

Visualizations

Signaling & Metabolic Pathways

Caption: Metabolic and signaling pathway of linoleic acid.

Experimental Workflows

Caption: Workflow for ¹³C-octadecadienoate tracing in cell culture.

Caption: Logical troubleshooting flow for octadecadienoate experiments.

References

• 1. Cell Culture Models of Fatty Acid Overload: Problems and Solutions - PMC [pmc.ncbi.nlm.nih.gov]
• 2. A systems approach for discovering linoleic acid derivatives that potentially mediate pain and itch - PMC [pmc.ncbi.nlm.nih.gov]
• 3. benchchem.com [benchchem.com]
• 4. Distinct roles of specific fatty acids in cellular processes: implications for interpreting and reporting experiments - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. Linoleic Acid Permeabilizes Gastric Epithelial Cells by Increasing Connexin43 Levels in the Cell Membrane Via a GPR40- and Akt-Dependent Mechanism - PMC [pmc.ncbi.nlm.nih.gov]
• 8. A Robust Lipidomics Workflow for Mammalian Cells, Plasma, and Tissue Using Liquid-Chromatography High- Resolution Tandem Mass Spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Linoleic acid induces proinflammatory events in vascular endothelial cells via activation of PI3K/Akt and ERK1/2 signaling - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Linoleic acid stimulates gluconeogenesis via Ca2+/PLC, cPLA2, and PPAR pathways through GPR40 in primary cultured chicken hepatocytes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Targeting GPCRs Activated by Fatty Acid-Derived Lipids in Type 2 Diabetes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. corning.com [corning.com]
• 13. Stable Isotope Tracing Experiments Using LC-MS - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. Large-Scale Profiling of Cellular Metabolic Activities Using Deep 13C Labeling Medium - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. researchgate.net [researchgate.net]
• 16. researchgate.net [researchgate.net]
• 17. Linoleic acid and its metabolites, hydroperoxyoctadecadienoic acids, stimulate c-Fos, c-Jun, and c-Myc mRNA expression, mitogen-activated protein kinase activation, and growth in rat aortic smooth muscle cells - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Enhancing Signal-to-Noise for Octadecadienoate Detection

Welcome to the technical support center for the analysis of octadecadienoate. This resource is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance and frequently asked questions (FAQs) to improve the signal-to-noise ratio (S/N) when detecting low levels of octadecadienoate and its isomers.

Frequently Asked Questions (FAQs)

Q1: What are the main challenges in detecting low levels of octadecadienoate?

A1: Detecting low levels of octadecadienoate, a term often used for isomers of linoleic acid, presents several analytical challenges:

• Isomer Complexity: Octadecadienoate exists as numerous positional and geometric isomers (e.g., conjugated linoleic acids - CLA), which often have very similar physicochemical properties, making their chromatographic separation and individual quantification difficult.[1]

• Matrix Effects: In biological samples like plasma or tissues, other components can interfere with the analysis, either suppressing or enhancing the analyte's signal in techniques like Liquid Chromatography-Mass Spectrometry (LC-MS), leading to inaccurate quantification.[1]

• Analyte Instability: Polyunsaturated fatty acids like octadecadienoate are susceptible to oxidation and isomerization when exposed to light, heat, or acidic conditions, which can lead to degradation of the target analyte.[1]

• Low Volatility: Free fatty acids have low volatility, making them challenging to analyze directly by Gas Chromatography (GC) without derivatization.[2]

Q2: Which analytical technique is recommended for quantifying low levels of octadecadienoate: GC-MS or LC-MS/MS?

A2: Both Gas Chromatography-Mass Spectrometry (GC-MS) and Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) are powerful techniques for this purpose, and the choice depends on the specific requirements of your study.[1]

• GC-MS is a well-established technique for fatty acid analysis, but it typically requires a derivatization step to convert the fatty acids into more volatile fatty acid methyl esters (FAMEs).[2] GC can offer excellent separation of isomers, especially with long, polar capillary columns.[1]

• LC-MS/MS offers high sensitivity and specificity and can often analyze the fatty acids directly without derivatization, although derivatization can still be used to improve ionization efficiency. It is particularly well-suited for complex biological matrices.[3][4]

Q3: How can I improve the signal-to-noise ratio during my analysis?

A3: Improving the signal-to-noise ratio (S/N) is crucial for detecting low-abundance compounds. Here are several strategies:

• Optimize Sample Preparation: A robust sample preparation protocol is foundational for accurate and reliable assays.[1] This includes proper collection, storage, and processing to maintain the integrity of the analytes.

• Bandwidth Reduction: This can be achieved through electronic filters (like adjusting the time constant in a UV detector) or mathematical methods to smooth the baseline noise.[5][6]

• Signal Averaging: For techniques with high acquisition speeds, averaging multiple signals can significantly improve the S/N.[7]

• Optimize Instrumental Parameters: For mass spectrometry, this includes regular tuning and calibration, optimizing ionization efficiency by testing different ionization methods (e.g., ESI, APCI), and adjusting detector settings.[8] For chromatography, fine-tuning the mobile phase composition and gradient can lead to a more stable baseline.[8]

Q4: What is derivatization and how can it help in octadecadienoate analysis?

A4: Derivatization is the chemical modification of a compound to produce a new compound which has properties that are better suited for a particular analytical method.[2] For octadecadienoate analysis, derivatization can:

• Increase Volatility for GC-MS: Converting the polar carboxyl group to a less polar ester (e.g., a methyl ester) increases the volatility of the fatty acid, allowing it to be analyzed by GC.[2]

• Improve Ionization Efficiency for LC-MS: Certain derivatizing agents can introduce a readily ionizable group, enhancing the signal in the mass spectrometer.

• Enhance Chromatographic Properties: Derivatization can lead to better peak shapes and improved separation from interfering compounds.

Troubleshooting Guides

This section provides solutions to common problems encountered during the analysis of low levels of octadecadienoate.

Issue 1: Poor or No Signal Intensity

Possible Causes & Solutions

Possible Cause	Recommended Action
Inefficient Extraction	Ensure proper sample homogenization. Verify that the pH is adjusted correctly before liquid-liquid extraction.[1] Use high-purity solvents to avoid introducing interfering substances.[1]
Analyte Degradation	Store samples at -80°C and avoid repeated freeze-thaw cycles.[1] Perform sample preparation steps on ice and under dim light to minimize oxidation.[1]
Inefficient Derivatization	Ensure the sample is completely dry before adding the derivatization reagent, as moisture can hinder the reaction.[9] Use a molar excess of the derivatization reagent and optimize the reaction time and temperature.[2][9]
Poor Ionization (MS)	Experiment with different ionization sources (e.g., ESI, APCI) and polarities (positive vs. negative ion mode).[8] Optimize ion source parameters such as capillary voltage and source temperature.[3]
Instrumental Issues	Regularly tune and calibrate the mass spectrometer.[8] Check for leaks in the GC or LC system.[10] Ensure the detector is functioning correctly.[10]

Issue 2: High Background Noise or Baseline Drift

Possible Causes & Solutions

Possible Cause	Recommended Action
Contaminated Solvents or Reagents	Use high-purity, LC-MS or GC-grade solvents and reagents. Prepare fresh mobile phases daily.
Contaminated System	Clean the ion source of the mass spectrometer regularly.[11] Flush the chromatographic column with a strong solvent to remove contaminants.
Unstable Chromatographic Conditions	Ensure the mobile phase is properly degassed. Allow the column to equilibrate fully before starting the analytical run. Optimize the gradient profile for a smoother baseline.
Electronic Noise	Ensure proper grounding of the instrument. Check for and eliminate sources of electronic interference near the detector.

Issue 3: Poor Chromatographic Resolution of Isomers

Possible Causes & Solutions

Possible Cause	Recommended Action
Inappropriate Column	For GC-MS, use a long, polar capillary column (e.g., cyanopropyl-based) for better separation of fatty acid isomers.[12] For LC-MS, consider using a column with a different stationary phase chemistry (e.g., C18, C30) or a smaller particle size for higher efficiency.[13]
Suboptimal Mobile Phase/Gradient	Optimize the mobile phase composition and gradient elution profile to improve the separation of target isomers.[1]
Incorrect Flow Rate or Temperature	Systematically vary the flow rate and column temperature to find the optimal conditions for isomer separation.
Co-elution with Matrix Components	Implement a more rigorous sample clean-up procedure, such as solid-phase extraction (SPE), to remove interfering compounds before analysis.[1]

Experimental Protocols

Protocol 1: Extraction of Octadecadienoate from Plasma for LC-MS/MS Analysis

This protocol is adapted from a method for analyzing oxidized linoleic acid metabolites.[1]

• Sample Preparation and Hydrolysis: a. Thaw frozen plasma samples on ice. b. To 50 µL of plasma, add a suitable stable isotope-labeled internal standard. c. Add 200 µL of 0.2 M sodium hydroxide in methanol. d. Vortex and incubate at 60°C for 30 minutes to hydrolyze esterified fatty acids.[1]

• Liquid-Liquid Extraction: a. Cool the samples on ice. b. Acidify to pH 3 with approximately 100 µL of 0.5 N hydrochloric acid. c. Add 3 mL of hexane, vortex for 1 minute, and centrifuge at 3000 rpm for 10 minutes at 4°C.[1] d. Transfer the upper hexane layer to a clean tube. e. Repeat the extraction and combine the hexane layers.[1]

• Sample Concentration and Reconstitution: a. Evaporate the combined hexane extracts to dryness under a gentle stream of nitrogen. b. Reconstitute the residue in a suitable solvent for your LC-MS/MS analysis (e.g., 200 µL of 80:20 methanol:water).[1]

Protocol 2: Derivatization of Octadecadienoate to FAMEs for GC-MS Analysis

This protocol uses boron trifluoride (BF₃)-methanol, a common and effective reagent for preparing FAMEs.[2][9]

• Sample Preparation: a. Place 1-25 mg of the dried lipid extract into a screw-capped glass tube with a PTFE liner.[2]

• Esterification: a. Add 2 mL of 12-14% Boron Trifluoride in methanol.[2][9] b. Cap the tube tightly and heat at 60-100°C for 5-60 minutes. The optimal time and temperature should be determined empirically.[2][9]

• Extraction of FAMEs: a. Cool the tube to room temperature. b. Add 1 mL of water and 1 mL of hexane.[9] c. Shake vigorously to extract the FAMEs into the hexane layer.[9] d. Allow the layers to separate.

• Sample Preparation for GC-MS: a. Carefully transfer the upper hexane layer to a clean vial. b. The sample is now ready for injection into the GC-MS.

Quantitative Data Summary

The choice of derivatization method can significantly impact the recovery and reproducibility of fatty acid analysis. Below is a comparison of different methods for preparing FAMEs.

Table 1: Comparison of Derivatization Techniques for FAME Analysis

Derivatization Method	Typical Reaction Time	Typical Temperature	Key Advantages	Key Disadvantages	Reference
Acid-Catalyzed (e.g., BF₃-Methanol)	5-60 minutes	60-100°C	Effective for both free fatty acids and transesterification of complex lipids.	Requires higher temperatures and longer reaction times compared to base-catalyzed methods. BF₃ is a hazardous reagent.	[2][11]
Base-Catalyzed (e.g., Sodium Methoxide)	~10 minutes	50°C	Rapid and efficient for glycerolipids under mild conditions.	Does not derivatize free fatty acids.	[11][14]
Combined Base/Acid Catalysis	30-60 minutes	70°C	Comprehensive derivatization of both esterified and free fatty acids with high recovery.	More complex, multi-step procedure.	[11][15]

Visualizations

Signaling and Metabolic Pathways

Experimental and Logical Workflows

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. mdpi.com [mdpi.com]
• 4. LC-MS/MS-Based Determination and Optimization of Linoleic Acid Oxides in Baijiu and Their Variation with Storage Time - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. rtsf.natsci.msu.edu [rtsf.natsci.msu.edu]
• 6. chem.libretexts.org [chem.libretexts.org]
• 7. Fatty acid transduction of nitric oxide signaling: Nitrolinoleic acid potently activates endothelial heme oxygenase 1 expression - PMC [pmc.ncbi.nlm.nih.gov]
• 8. A practical guide to the isolation, analysis and identification of conjugated linoleic acid - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Derivatization of Fatty acids to FAMEs [sigmaaldrich.com]
• 10. benchchem.com [benchchem.com]
• 11. benchchem.com [benchchem.com]
• 12. The octadecanoic pathway: signal molecules for the regulation of secondary pathways - PMC [pmc.ncbi.nlm.nih.gov]
• 13. cdn2.caymanchem.com [cdn2.caymanchem.com]
• 14. aocs.org [aocs.org]
• 15. Comparison of Two Derivatization Methods for the Analysis of Fatty Acids and Trans Fatty Acids in Bakery Products Using Gas Chromatography - PMC [pmc.ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

A Comparative Guide to the Validation of Analytical Methods for Octadecadienoate in Biological Samples

For researchers, scientists, and drug development professionals engaged in lipidomics and related fields, the accurate quantification of octadecadienoate isomers in biological matrices is of paramount importance. These fatty acids are implicated in a variety of physiological and pathological processes, making their precise measurement critical for biomarker discovery, mechanistic studies, and clinical trial endpoint analysis. The two most prevalent analytical techniques for this purpose are Gas Chromatography-Mass Spectrometry (GC-MS) and Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS). The choice between these powerful methods hinges on a variety of factors including the specific isomers of interest, required sensitivity, sample matrix, and throughput needs.

This guide provides an objective comparison of GC-MS and LC-MS/MS for the validation of analytical methods for octadecadienoate in biological samples, supported by experimental data and detailed methodologies.

Method Comparison: GC-MS vs. LC-MS/MS

Both GC-MS and LC-MS/MS are powerful techniques for the analysis of octadecadienoate, but they differ fundamentally in their sample preparation requirements, chromatographic separation, and ionization mechanisms.[1]

Gas Chromatography-Mass Spectrometry (GC-MS) is a well-established technique for fatty acid analysis.[1] It offers excellent chromatographic resolution, especially for separating isomers when using long, polar capillary columns.[1] However, a key requirement for GC-MS analysis is the derivatization of fatty acids to increase their volatility.[1][2] This extra step can introduce variability if not carefully controlled.[1]

Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) has gained prominence for its ability to analyze free fatty acids directly, often without the need for derivatization.[1][3] This simplifies sample preparation and can improve throughput. LC-MS/MS also offers high sensitivity and specificity, particularly when using multiple reaction monitoring (MRM) mode.[3][4] However, it can be susceptible to matrix effects, where components of the biological sample interfere with the ionization of the analyte, potentially affecting accuracy.[1][5]

The following workflow diagram illustrates the key stages in the validation of an analytical method for octadecadienoate analysis.

Analytical Method Validation Workflow

Quantitative Performance Comparison

The validation of an analytical method involves assessing several key performance parameters to ensure the data generated is reliable and reproducible. The following tables summarize typical validation data for the analysis of octadecadienoate and related compounds using GC-MS and LC-MS/MS.

Table 1: GC-MS Method Validation Parameters for Octadecenedioic Acid [6][7]

Parameter	Result
Linearity (R²)	0.998
Concentration Range	250 - 2000 ng/mL
Limit of Quantitation (LOQ)	250 ng/mL
Accuracy (Within-day)	94.5% to 102.4%
Accuracy (Between-day)	97.5% to 105.8%
Precision (RSD, Within-day)	< 5%
Precision (RSD, Between-day)	< 7%
Recovery	92.6% to 104.0%

Table 2: LC-MS/MS Method Validation Parameters for Octadecadienoic Acid Metabolites [3][4][8]

Parameter	Result
Linearity (R²)	> 0.9990
Concentration Range	1.0 - 100.0 ppb (ng/mL)
Limit of Quantitation (LOQ)	9.7–35.9 nmol/L
Accuracy (Recovery)	87.25% - 119.44%
Precision (RSD)	< 6.96%

Experimental Protocols

Detailed and standardized experimental protocols are fundamental for achieving accurate and reproducible results. Below are representative protocols for both GC-MS and LC-MS/MS methodologies for the analysis of octadecadienoate in biological samples.

I. Sample Preparation from Biological Matrix (Plasma/Serum)

• Lipid Extraction (Folch Method):

  • To 100 µL of plasma or serum, add an appropriate internal standard (e.g., a stable isotope-labeled octadecadienoate).

  • Add 2 mL of a 2:1 (v/v) chloroform:methanol solution.

  • Vortex thoroughly for 1 minute.

  • Add 400 µL of 0.9% NaCl solution and vortex again.

  • Centrifuge at 2000 x g for 10 minutes to separate the layers.

  • Carefully collect the lower organic layer containing the lipids.

  • Dry the extract under a gentle stream of nitrogen.

• Hydrolysis of Esterified Fatty Acids (Optional, for total fatty acid analysis):

  • To the dried lipid extract, add 1 mL of 0.5 M methanolic NaOH.

  • Incubate at 60°C for 30 minutes.[9]

  • Cool the sample and acidify to pH 3 with 0.5 N HCl.[9]

  • Extract the free fatty acids with 2 mL of hexane, vortex, and centrifuge.

  • Collect the upper hexane layer and repeat the extraction.

  • Combine the hexane extracts and dry under nitrogen.

II. GC-MS Protocol

• Derivatization (Methylation):

  • To the dried fatty acid extract, add 1 mL of 2% sulfuric acid in methanol.

  • Incubate at 60°C for 30 minutes.

  • Add 1 mL of saturated NaCl solution and 1 mL of hexane.

  • Vortex and centrifuge to separate the layers.

  • Collect the upper hexane layer containing the fatty acid methyl esters (FAMEs).

  • Dry the hexane extract over anhydrous sodium sulfate.

• GC-MS Instrumental Parameters:

  • Injection: 1 µL, splitless mode.

  • Column: A polar capillary column (e.g., DB-23, 60 m x 0.25 mm x 0.25 µm).

  • Oven Temperature Program: Start at 100°C, hold for 2 minutes, ramp to 240°C at 3°C/min, and hold for 10 minutes.

  • Carrier Gas: Helium at a constant flow rate.

  • Mass Spectrometer: Operate in electron ionization (EI) mode with selected ion monitoring (SIM) for targeted quantification.

III. LC-MS/MS Protocol

• Sample Reconstitution:

  • Reconstitute the dried fatty acid extract in 100 µL of a suitable solvent, such as 80:20 (v/v) methanol:water.[9]

• LC-MS/MS Instrumental Parameters:

  • Column: A C18 reversed-phase column (e.g., 2.1 x 100 mm, 1.8 µm).

  • Mobile Phase: A gradient of mobile phase A (water with 0.1% formic acid) and mobile phase B (acetonitrile with 0.1% formic acid).

  • Flow Rate: 0.3 - 0.5 mL/min.

  • Mass Spectrometer: Operate in negative electrospray ionization (ESI) mode using multiple reaction monitoring (MRM) for targeted quantification.[4]

The following diagram illustrates the key decision points and workflows for choosing between GC-MS and LC-MS/MS for octadecadienoate analysis.

Decision Workflow for Method Selection

Conclusion

Both GC-MS and LC-MS/MS are highly capable techniques for the validated analysis of octadecadienoate in biological samples. The choice between them is not always straightforward and depends on the specific goals of the study. For research requiring the detailed separation and quantification of various octadecadienoate isomers, the superior chromatographic resolution of GC-MS may be advantageous.[1][10] Conversely, for high-throughput clinical or drug development studies where simplified sample preparation and rapid analysis are critical, LC-MS/MS is often the preferred method.[3]

Ultimately, a thorough method validation, encompassing the parameters outlined in this guide, is essential to ensure the generation of accurate, precise, and reliable data, regardless of the analytical platform chosen. This will provide the robust analytical foundation necessary for advancing our understanding of the roles of octadecadienoates in health and disease.

References

• 1. benchchem.com [benchchem.com]
• 2. mdpi.com [mdpi.com]
• 3. mdpi.com [mdpi.com]
• 4. Identification and Profiling of Targeted Oxidized Linoleic Acid Metabolites in Rat Plasma by Quadrupole Time-of-Flight Mass Spectrometry (Q-TOFMS) - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Validation of bioanalytical LC-MS/MS assays: evaluation of matrix effects - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Quantitative determination of octadecenedioic acid in human skin and transdermal perfusates by gas chromatography-mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. LC-MS/MS-Based Determination and Optimization of Linoleic Acid Oxides in Baijiu and Their Variation with Storage Time - PMC [pmc.ncbi.nlm.nih.gov]
• 9. benchchem.com [benchchem.com]
• 10. Separation behavior of octadecadienoic acid isomers and identification of cis- and trans-isomers using gas chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]

The Double-Edged Sword of Lipid Peroxidation: A Comparative Analysis of Octadecadienoate Levels in Health and Disease

A deep dive into the accumulating evidence reveals a significant disparity in the levels of octadecadienoates, lipid signaling molecules derived from linoleic acid, between healthy and diseased tissues. These molecules, including 9-hydroxyoctadecadienoic acid (9-HODE) and 13-hydroxyoctadecadienoic acid (13-HODE), are emerging as critical players in the pathophysiology of numerous diseases, including cancer, atherosclerosis, and neurodegenerative disorders. This guide provides a comparative analysis of their reported concentrations, details the experimental protocols for their quantification, and visualizes their key signaling pathways to support researchers, scientists, and drug development professionals in this burgeoning field.

Quantitative Disparities: Octadecadienoate Levels in Diseased vs. Healthy Tissues

The balance of octadecadienoates is finely tuned in healthy tissues, but this equilibrium is often disrupted in pathological states. The following tables summarize quantitative data from various studies, highlighting the differential expression of these lipid mediators. It is important to note that absolute concentrations can vary between studies due to differences in analytical methods and sample handling.

Disease State	Tissue/Sample Type	Analyte	Concentration in Diseased Tissue	Concentration in Healthy/Control Tissue	Fold Change	Reference
Cancer
Colon Cancer	Tumor Tissue	13-S-HODE	0.12 ng/µg protein (median)	0.37 ng/µg protein (median)	~3-fold decrease	[1]
Ovarian Cancer	Serum	9-HODE	Associated with increased risk (Tertile 3 vs. 1: OR 1.97)	Lower risk in lower tertiles	N/A	[2]
Ovarian Cancer	Serum	13-HODE	Associated with increased risk (Tertile 3 vs. 1: OR 2.47)	Lower risk in lower tertiles	N/A	[2]
Prostate Cancer	Plasma	9-HODE & 13-HODE	Elevated levels associated with increased mortality	Lower levels	N/A	[3]
Breast Cancer	Tumor Tissue	13-HODE	Significantly elevated in rapidly growing tumors	Lower in slower-growing tumors	Not specified	[4]
Cardiovascular Disease
Atherosclerosis	LDL from Patients	9-HODE	20-fold increase in young patients	Lower levels in healthy volunteers	20x	[3][5]
Atherosclerosis	Atherosclerotic Plaque	9-HODE & 13-HODE	Abundant	Absent in healthy arteries	Not specified	[3]
Neurodegenerative Disease
Alzheimer's Disease	Brain Tissue	Oxidized Linoleic Acid Metabolites	Implicated in pathogenesis	Lower levels	Not specified	[6]

Elucidating the Molecular Mechanisms: Key Signaling Pathways

Octadecadienoates exert their biological effects by activating specific signaling pathways, which can have divergent outcomes depending on the specific HODE isomer and the cellular context.

9-HODE and the GPR132 Signaling Pathway

9-HODE is a potent agonist of the G protein-coupled receptor 132 (GPR132), also known as G2A. Activation of this receptor, particularly in immune cells like macrophages, can trigger pro-inflammatory responses, contributing to the pathogenesis of diseases like atherosclerosis.

9-HODE signaling through the GPR132 receptor.

13-HODE and the PPARγ Signaling Pathway

In contrast to the often pro-inflammatory role of 9-HODE, 13-HODE can act as a ligand for the peroxisome proliferator-activated receptor-gamma (PPARγ). Activation of this nuclear receptor can lead to anti-inflammatory and metabolic regulatory effects, which may be protective in the early stages of diseases like atherosclerosis.

References

• 1. Hydroxyoctadecadienoic acids: novel regulators of macrophage differentiation and atherogenesis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Pre-diagnostic serum levels of fatty acid metabolites and risk of ovarian cancer in the Prostate, Lung, Colorectal, and Ovarian Cancer (PLCO) Screening Trial - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Hydroxyoctadecadienoic acids: novel regulators of macrophage differentiation and atherogenesis - PMC [pmc.ncbi.nlm.nih.gov]
• 4. 13-Hydroxyoctadecadienoic acid - Wikipedia [en.wikipedia.org]
• 5. Strong increase in hydroxy fatty acids derived from linoleic acid in human low density lipoproteins of atherosclerotic patients - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. 9-Hydroxyoctadecadienoic acid - Wikipedia [en.wikipedia.org]

A Researcher's Guide to Octadecadienoate Measurement: Cross-Validation of ELISA and LC-MS

For researchers, scientists, and drug development professionals, the accurate quantification of octadecadienoates, such as 9-hydroxyoctadecadienoic acid (9-HODE) and 13-hydroxyoctadecadienoic acid (13-HODE), is crucial for understanding their roles in various physiological and pathological processes, including inflammation, atherosclerosis, and cancer.[1][2] The two most prevalent analytical methods for measuring these lipid mediators are the Enzyme-Linked Immunosorbent Assay (ELISA) and Liquid Chromatography-Mass Spectrometry (LC-MS). This guide provides an objective comparison of these techniques, supported by experimental data and detailed protocols, to assist researchers in selecting the most suitable method for their studies.

Performance Comparison: ELISA vs. LC-MS/MS

The choice between ELISA and LC-MS for octadecadienoate measurement depends on several factors, including the required sensitivity, specificity, sample throughput, and available resources. While LC-MS is widely regarded as the gold standard for its high specificity and accuracy, ELISA presents a higher throughput and more accessible option.[1][3]

Parameter	Competitive ELISA	LC-MS/MS
Principle	Competitive binding of sample octadecadienoate and a labeled conjugate to a limited number of specific antibodies. The signal is inversely proportional to the sample concentration.[1]	Chromatographic separation of analytes followed by mass-based detection and quantification.[1]
Specificity	Good, but can be susceptible to cross-reactivity with structurally similar molecules.[1][4]	Very high, capable of distinguishing between isomers (e.g., 9-HODE and 13-HODE) based on fragmentation patterns.[1][5][6]
Sensitivity (LOD/LOQ)	Typically in the low ng/mL range (e.g., ~0.1 ng/mL).[1]	Can achieve high sensitivity, often in the low nmol/L or high pg/mL range (e.g., LOQ of 9.7 nmol/L or ~2.8 ng/mL).[1][5][6]
Quantitative Range	Typically narrow, often requiring sample dilution.[1]	Wide linear dynamic range.[1]
Sample Throughput	High, suitable for screening large numbers of samples in a 96-well plate format.[1]	Lower, as samples are analyzed sequentially.[1]
Cost per Sample	Generally lower.[1]	Higher due to equipment and maintenance costs.[7]
Expertise Required	Less specialized expertise required.	Requires highly trained personnel for operation and data analysis.[7]

Experimental Protocols

Detailed and validated protocols are crucial for obtaining reliable and reproducible results. Below are representative experimental protocols for the measurement of octadecadienoates using a commercially available ELISA kit and a published LC-MS/MS method.

Octadecadienoate Competitive ELISA Protocol

This protocol is a generalized representation based on commercially available competitive ELISA kits.

1. Sample Preparation:

• Plasma/Serum: Perform a liquid-liquid extraction using a suitable solvent system (e.g., a mixture of 2-propanol and hexane).[1] Vortex the mixture and centrifuge to separate the phases. Collect the upper organic phase.[1]

• Evaporate the organic solvent to dryness under a stream of nitrogen.[1]

• Reconstitute the dried lipid extract in the assay buffer provided with the ELISA kit.[1]

2. ELISA Procedure:

• Prepare a standard curve by serially diluting the provided octadecadienoate standard.[1]

• Add 100 µL of the standards and prepared samples to the appropriate wells of the antibody-coated microplate.[1]

• Add 100 µL of the octadecadienoate-HRP (Horseradish Peroxidase) conjugate to each well.[1]

• Incubate the plate for a specified time (e.g., 2 hours) at room temperature to allow for competitive binding.[1]

• Wash the plate multiple times with the provided wash buffer to remove unbound reagents.[1]

• Add 100 µL of TMB (3,3',5,5'-tetramethylbenzidine) substrate to each well and incubate in the dark.

• Stop the reaction by adding 50 µL of stop solution.

• Read the absorbance at 450 nm using a microplate reader. The intensity of the color is inversely proportional to the concentration of octadecadienoate in the sample.

Octadecadienoate LC-MS/MS Protocol

This protocol describes a typical LC-MS/MS method for the quantification of octadecadienoates in biological matrices.

1. Sample Preparation:

• To a 200 µL plasma or urine sample, add an internal standard (e.g., 15(S)-HETE-d8).[5][6]

• Perform a liquid-liquid extraction using a solvent mixture such as 2-propanol/hexane with 10% acetic acid.[5][6]

• Vortex the mixture and centrifuge to separate the phases.[5][6]

• Collect the upper organic (hexane) layer.[6]

• Evaporate the solvent to dryness under a gentle stream of nitrogen.[1][2]

• Reconstitute the dried extract in the mobile phase for injection into the LC-MS/MS system.[1][2]

2. LC-MS/MS Analysis:

• Liquid Chromatography (LC):

  • Column: A reverse-phase C18 column is commonly used for separation.[1][6]

  • Mobile Phase: A gradient of acidified water and methanol/acetonitrile is typically used.[6][7]

  • Flow Rate: A typical flow rate is around 0.2-0.4 mL/min.[6][7]

• Mass Spectrometry (MS):

  • Ionization: Electrospray ionization (ESI) in negative ion mode is commonly used.[6][8]

  • Detection: The analysis is performed in Multiple Reaction Monitoring (MRM) mode for high selectivity and sensitivity.[1][5][6] Specific precursor and product ion transitions are monitored for each analyte and internal standard. For example, 9-HODE and 13-HODE can be distinguished by their specific product ions (m/z 171 for 9-HODE and m/z 195 for 13-HODE).[5][6]

• Quantification:

  • A calibration curve is generated by analyzing a series of known concentrations of octadecadienoate standards with the internal standard.[1]

  • The concentration of the analyte in the samples is determined by comparing the peak area ratio of the analyte to the internal standard against the calibration curve.[1]

Mandatory Visualizations

Caption: Experimental workflow for the cross-validation of ELISA and LC-MS/MS.

Caption: Simplified signaling pathway of HODEs via the GPR132 receptor.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. Quantitative analysis of lipids: a higher-throughput LC-MS/MS-based method and its comparison to ELISA - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Quantitative analysis of lipids: a higher-throughput LC–MS/MS-based method and its comparison to ELISA - PMC [pmc.ncbi.nlm.nih.gov]
• 5. lipidmaps.org [lipidmaps.org]
• 6. Quantification of Fatty Acid Oxidation Products Using On-line High Performance Liquid Chromatography Tandem Mass Spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 7. benchchem.com [benchchem.com]
• 8. mdpi.com [mdpi.com]

A Comparative Analysis of Octadecadienoate and Arachidonic Acid in Inflammatory Signaling Pathways

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the roles of octadecadienoate, primarily represented by linoleic acid (LA), and arachidonic acid (AA) in inflammatory signaling. We will delve into their metabolic pathways, their effects on key inflammatory mediators and cellular processes, and the experimental data that underpins our current understanding.

Introduction: The Double-Edged Sword of n-6 Polyunsaturated Fatty Acids

Linoleic acid (an octadecadienoate) and arachidonic acid are both omega-6 polyunsaturated fatty acids (PUFAs) that play crucial roles in cellular structure and signaling.[1] Historically, dietary linoleic acid has been viewed as pro-inflammatory due to its potential conversion to arachidonic acid, the precursor to a wide array of potent pro-inflammatory eicosanoids.[2] However, recent research has painted a more nuanced picture, suggesting that the direct effects of linoleic acid and its own oxidized metabolites, the octadecanoids, can differ significantly from those of arachidonic acid and its eicosanoid derivatives.[1] This guide will explore these differences, presenting experimental evidence to help researchers navigate the complex roles of these two fatty acids in inflammation.

Metabolic Pathways: The Divergence of Octadecanoids and Eicosanoids

Both linoleic acid and arachidonic acid are metabolized by the same key enzyme families—cyclooxygenases (COX), lipoxygenases (LOX), and cytochrome P450 (CYP) monooxygenases. However, the products of these reactions are distinct classes of signaling molecules with often differing biological activities.

• Arachidonic Acid Metabolism: AA is metabolized to form eicosanoids, a large family of signaling molecules that includes prostaglandins, thromboxanes, and leukotrienes. Many of these are potent mediators of inflammation.[3]

• Linoleic Acid Metabolism: LA is metabolized to form octadecanoids, such as hydroxyoctadecadienoic acids (HODEs).[4] These molecules can also modulate inflammatory responses, sometimes in opposition to the effects of eicosanoids.

Figure 1: Metabolic pathways of Linoleic and Arachidonic Acid.

Quantitative Comparison of Inflammatory Responses

The following tables summarize key experimental findings that directly compare the effects of octadecadienoate (linoleic acid and its metabolites) and arachidonic acid on various inflammatory parameters.

Table 1: Effects on Cytokine and Adhesion Molecule Expression in Endothelial Cells

Parameter	Treatment	Cell Type	Result	Fold Change vs. Control	Reference
IL-6 Production	Linoleic Acid (15 µM)	TIME (Endothelial Cell Line)	Increased	~1.6	[5]
Arachidonic Acid (15 µM)	TIME (Endothelial Cell Line)	Increased	~1.8	[5]
IL-8 Production	Linoleic Acid (15 µM)	TIME (Endothelial Cell Line)	Increased	~1.7	[5]
Arachidonic Acid (15 µM)	TIME (Endothelial Cell Line)	Increased	~1.8	[5]
MCP-1 Production	Linoleic Acid (15 µM)	TIME (Endothelial Cell Line)	Increased	~1.6	[5]
Arachidonic Acid (15 µM)	TIME (Endothelial Cell Line)	Increased	~1.7	[5]
ICAM-1 mRNA	Linoleic Acid (90 µM) + TNF-α	Porcine Endothelial Cells	Increased	Significant increase	[6]
VCAM-1 mRNA	Linoleic Acid (90 µM) + TNF-α	Porcine Endothelial Cells	Increased	Significant increase	[6]
E-Selectin mRNA	Linoleic Acid (90 µM) + TNF-α	Porcine Endothelial Cells	Increased	Significant increase	[6]

Table 2: Comparative Effects on Neutrophil Chemotaxis

Chemoattractant	Concentration	Cell Type	Response	Comparison	Reference
9-HODE	10⁻⁸ M	Human PMNs	Chemotaxis	Approx. half as potent as LTB₄	[7]
13-HODE	10⁻⁸ M	Human PMNs	Chemotaxis	Approx. half as potent as LTB₄	[7]
15-HETE (from AA)	10⁻¹⁰ to 10⁻⁶ M	Human PMNs	Chemotaxis	Similar extent to 9-HODE and 13-HODE	[7]
LTB₄ (from AA)	10⁻⁸ M	Human PMNs	Chemotaxis	Potent chemoattractant	[7]

Signaling Pathways in Detail

The differential effects of octadecadienoates and arachidonic acid metabolites can be attributed to their interactions with distinct cellular receptors and downstream signaling cascades.

Arachidonic Acid-Derived Pro-inflammatory Signaling

Arachidonic acid is the precursor to potent pro-inflammatory mediators. For instance, leukotriene B4 (LTB₄), produced via the 5-LOX pathway, is a powerful chemoattractant for neutrophils, binding to its receptor BLT1 to induce cell migration and activation. Prostaglandin E₂ (PGE₂), generated through the COX pathway, can potentiate inflammatory responses by increasing vascular permeability and pain sensitivity.

Figure 2: Pro-inflammatory signaling of Arachidonic Acid metabolites.

Octadecadienoate-Mediated Inflammatory Modulation

The signaling roles of linoleic acid-derived octadecanoids are more complex. For example, 9-HODE and 13-HODE have been shown to induce neutrophil chemotaxis.[7] However, some studies suggest that certain octadecanoids may also have anti-inflammatory properties, for instance, through the activation of peroxisome proliferator-activated receptor gamma (PPARγ), a nuclear receptor with anti-inflammatory functions.

Experimental Protocols

In Vitro Macrophage Stimulation with Fatty Acids and Cytokine Analysis

Objective: To compare the effects of linoleic acid and arachidonic acid on the production of pro-inflammatory cytokines by macrophages.

Materials:

• Human monocytic THP-1 cells

• RPMI-1640 medium with 10% fetal bovine serum (FBS)

• Phorbol 12-myristate 13-acetate (PMA) for monocyte differentiation

• Linoleic acid and Arachidonic acid (complexed to fatty acid-free BSA)

• Lipopolysaccharide (LPS)

• ELISA kits for TNF-α and IL-6

Procedure:

• Cell Culture and Differentiation: Culture THP-1 monocytes in RPMI-1640 with 10% FBS. Differentiate monocytes into macrophages by treating with PMA (e.g., 100 ng/mL) for 48 hours.

• Fatty Acid Treatment: Replace the medium with fresh RPMI-1640 containing 1% FBS and the desired concentrations of linoleic acid or arachidonic acid (e.g., 10-100 µM) complexed to BSA. A BSA-only control should be included. Incubate for 24 hours.

• Inflammatory Challenge: Stimulate the macrophages with LPS (e.g., 100 ng/mL) for a specified time (e.g., 4-24 hours).

• Sample Collection: Collect the cell culture supernatants and store at -80°C until analysis.

• Cytokine Quantification: Measure the concentrations of TNF-α and IL-6 in the supernatants using specific ELISA kits according to the manufacturer's instructions.

References

• 1. Differentiating the biological effects of linoleic acid from arachidonic acid in health and disease - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. mdpi.com [mdpi.com]
• 4. 9-Hydroxyoctadecadienoic acid - Wikipedia [en.wikipedia.org]
• 5. mdpi.com [mdpi.com]
• 6. Fatty acid-mediated activation of vascular endothelial cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. 9- and 13-hydroxy-linoleic acid possess chemotactic activity for bovine and human polymorphonuclear leukocytes - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comparative Analysis of the Biological Activities of Cis- and Trans-Octadecadienoate Isomers

For Researchers, Scientists, and Drug Development Professionals

The geometric and positional isomerism of octadecadienoic acid, particularly in the form of conjugated linoleic acid (CLA), gives rise to distinct biological activities. This guide provides an objective comparison of the performance of the two most studied isomers, cis-9,trans-11 CLA and trans-10,cis-12 CLA, supported by experimental data.

Data Presentation: A Comparative Overview

The differential effects of cis-9,trans-11 and trans-10,cis-12 octadecadienoate isomers are summarized below, highlighting their varying impacts on key biological processes.

Biological Activity	cis-9,trans-11 CLA	trans-10,cis-12 CLA	Reference Cell/Animal Model
Anti-Carcinogenic Effects	Primarily responsible for anti-carcinogenic effects.[1]	Inhibited the growth of various cancer cell lines including mammary, colon, colorectal, gastric, prostate, and hepatoma.[1]	In vivo (rodent models) and in vitro (cancer cell lines)
Body Fat Reduction	Not associated with body fat reduction.	Reduces body fat.[1]	Animal models
Lipid Metabolism	Decreases LDL:HDL cholesterol and total:HDL cholesterol ratios in healthy humans.[2]	Increases LDL:HDL cholesterol and total:HDL cholesterol ratios in healthy humans.[2]	Healthy human subjects
Lipogenesis	No significant effect on lipogenic protein expression.[3]	Significantly suppresses key lipogenic proteins (FASN, ACACA, and SREBP-1).[3]	Goat mammary epithelial cells
Insulin Resistance	Both isomers appear to be responsible for insulin resistance in humans.[4]	Both isomers appear to be responsible for insulin resistance in humans.[4]	Human studies
Inflammation	Exerts anti-inflammatory effects by inhibiting the NF-κB pathway.[5][6] Can reduce allergic airway inflammation.[7]	Shows potent anti-inflammatory effects, in some cases greater than the cis-9,trans-11 isomer.[8]	In vitro (bovine mammary epithelial cells, ruminal epithelial cells) and in vivo (mouse models)
Apoptosis in Cancer Cells	Did not increase apoptosis in most studies.[1]	Induces apoptosis in cancer cells.[1][9]	In vitro (colon cancer cells)
Prostate Cancer Cell Proliferation	Had a lesser effect on proliferation.	The most effective isomer, causing 55% inhibition in PC-3 cells.[10]	PC-3 human prostate carcinoma cell line

Key Signaling Pathways

The distinct biological activities of cis-9,trans-11 and trans-10,cis-12 CLA isomers stem from their differential modulation of key signaling pathways.

trans-10,cis-12 CLA-Mediated Inhibition of Lipogenesis via GPR40

The trans-10,cis-12 isomer of CLA has been shown to suppress the expression of key lipogenic proteins, an effect mediated through the G-protein coupled receptor 40 (GPR40).[3] Activation of GPR40 by this isomer initiates a signaling cascade that leads to the downregulation of critical transcription factors and enzymes involved in fat synthesis.

Caption: trans-10,cis-12 CLA inhibits lipogenesis via GPR40 signaling.

cis-9,trans-11 CLA-Mediated Inhibition of the NF-κB Pathway

The anti-inflammatory effects of the cis-9,trans-11 isomer are, in part, attributed to its ability to inhibit the NF-κB signaling pathway.[5] This isomer has been shown to block the activation of IκB kinase (IKK), which is a critical step in the canonical NF-κB activation cascade. This prevents the degradation of IκBα and the subsequent translocation of NF-κB to the nucleus, thereby downregulating the expression of pro-inflammatory genes.[5]

Caption: cis-9,trans-11 CLA inhibits the NF-κB signaling pathway.

Experimental Protocols

Detailed methodologies for key experiments cited in the comparison of cis- and trans-octadecadienoate isomers are provided below.

Western Blot Analysis of Lipogenic Proteins

This protocol outlines the steps for analyzing the expression of key lipogenic proteins such as Fatty Acid Synthase (FASN) and Sterol Regulatory Element-Binding Protein-1 (SREBP-1) in cells treated with CLA isomers.

1. Cell Culture and Treatment:

• Culture appropriate cells (e.g., goat mammary epithelial cells, HepG2 hepatocytes) to 70-80% confluency.

• Treat cells with desired concentrations of cis-9,trans-11 CLA, trans-10,cis-12 CLA, or vehicle control for a specified duration (e.g., 24 hours).

2. Protein Extraction:

• Wash cells with ice-cold phosphate-buffered saline (PBS).

• Lyse cells in radioimmunoprecipitation assay (RIPA) buffer containing protease and phosphatase inhibitors.

• Scrape the cells and collect the lysate.

• Centrifuge the lysate at 14,000 x g for 15 minutes at 4°C to pellet cell debris.

• Collect the supernatant containing the protein extract.

3. Protein Quantification:

• Determine the protein concentration of each sample using a BCA protein assay kit.

4. SDS-PAGE and Electrotransfer:

• Denature equal amounts of protein (e.g., 20-30 µg) by boiling in Laemmli sample buffer.

• Separate the proteins by sodium dodecyl sulfate-polyacrylamide gel electrophoresis (SDS-PAGE).

• Transfer the separated proteins to a polyvinylidene difluoride (PVDF) membrane.

5. Immunoblotting:

• Block the membrane with 5% non-fat dry milk or bovine serum albumin (BSA) in Tris-buffered saline with Tween 20 (TBST) for 1 hour at room temperature.

• Incubate the membrane with primary antibodies against FASN, SREBP-1, or a loading control (e.g., β-actin) overnight at 4°C.

• Wash the membrane three times with TBST.

• Incubate the membrane with a horseradish peroxidase (HRP)-conjugated secondary antibody for 1 hour at room temperature.

• Wash the membrane three times with TBST.

6. Detection and Analysis:

• Visualize the protein bands using an enhanced chemiluminescence (ECL) detection system.

• Quantify the band intensities using densitometry software and normalize to the loading control.

NF-κB Luciferase Reporter Assay

This protocol describes a method to quantify the transcriptional activity of NF-κB in response to treatment with CLA isomers.[11][12][13][14]

1. Cell Culture and Transfection:

• Seed cells (e.g., HEK293T) in a multi-well plate.

• Co-transfect the cells with a luciferase reporter plasmid containing NF-κB response elements and a control plasmid (e.g., Renilla luciferase) for normalization.

2. Cell Treatment:

• After 24 hours, treat the cells with cis-9,trans-11 CLA, trans-10,cis-12 CLA, a positive control (e.g., TNF-α), or a vehicle control for a specified time (e.g., 6-24 hours).

3. Cell Lysis and Luciferase Assay:

• Wash the cells with PBS.

• Lyse the cells using a passive lysis buffer.

• Measure the firefly and Renilla luciferase activities using a dual-luciferase reporter assay system and a luminometer.

4. Data Analysis:

• Normalize the firefly luciferase activity to the Renilla luciferase activity for each sample.

• Express the results as fold change in NF-κB activity relative to the vehicle control.

Experimental Workflow for CLA Isomer Comparison

The following diagram illustrates a general workflow for a comparative study of the biological activities of octadecadienoate isomers.

Caption: General workflow for comparing the biological activities of octadecadienoate isomers.

References

• 1. Conjugated linoleic acid isomers and cancer - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Linoleic acid activates GPR40/FFA1 and phospholipase C to increase [Ca2+]i release and insulin secretion in islet beta-cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Divergent Regulation of Mammary Lipogenesis by trans-10, cis-12 and cis-9, trans-11 CLA Isomers Is Determined by Receptor-Specific Signaling - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Effects of cis-9,trans-11 and trans-10,cis-12 Conjugated Linoleic Acid, Linoleic Acid, Phytanic Acid and the Combination of Various Fatty Acids on Proliferation and Cytokine Expression of Bovine Peripheral Blood Mononuclear Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 5. cis-9,trans-11-conjugated linoleic acid down-regulates phorbol ester-induced NF-kappaB activation and subsequent COX-2 expression in hairless mouse skin by targeting IkappaB kinase and PI3K-Akt - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. cis-9, trans-11-Conjugated Linoleic Acid Exerts an Anti-inflammatory Effect in Bovine Mammary Epithelial Cells after Escherichia coli Stimulation through NF-κB Signaling Pathway - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Cis-9,trans-11-conjugated linoleic acid inhibits allergic sensitization and airway inflammation via a PPARgamma-related mechanism in mice - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. mdpi.com [mdpi.com]
• 9. Cis 9, trans 11- and trans 10, cis 12-conjugated linoleic acid isomers induce apoptosis in cultured SW480 cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Conjugated linoleic acids (CLAs) decrease prostate cancer cell proliferation: different molecular mechanisms for cis-9, trans-11 and trans-10, cis-12 isomers - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Measurement of NF-κB transcriptional activity and identification of NF-κB cis-regulatory elements using luciferase assays - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Luciferase reporter assay for NF-kB activation automated by an open-source liquid handling platform - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. indigobiosciences.com [indigobiosciences.com]
• 14. NF-κB-dependent Luciferase Activation and Quantification of Gene Expression in Salmonella Infected Tissue Culture Cells - PMC [pmc.ncbi.nlm.nih.gov]

Confirming the Structure of Novel Octadecadienoate Metabolites Using Nuclear Magnetic Resonance (NMR) Spectroscopy: A Comparative Guide

For researchers, scientists, and drug development professionals, the unambiguous structural elucidation of novel metabolites is a critical step in understanding their biological function and potential therapeutic applications. This guide provides a comparative overview of Nuclear Magnetic Resonance (NMR) spectroscopy techniques for confirming the structure of novel octadecadienoate metabolites, a class of lipids with diverse physiological roles.

The guide will utilize a case study approach, presenting experimental data and detailed protocols to illustrate the power of a multi-technique NMR approach. We will compare the information gleaned from one-dimensional (1D) and two-dimensional (2D) NMR experiments to demonstrate how they collectively provide a complete structural picture.

The Challenge of Isomerism in Octadecadienoates

Octadecadienoates (C18:2) are fatty acids containing an 18-carbon chain with two double bonds. The vast number of possible isomers, differing in the position and stereochemistry (cis/trans) of the double bonds, as well as the presence of other functional groups (e.g., hydroxyls, epoxides), presents a significant analytical challenge. Mass spectrometry can provide the molecular formula, but NMR is indispensable for determining the precise connectivity and stereochemistry of these complex metabolites.

Comparative Analysis of NMR Techniques for Structural Elucidation

The structural confirmation of a novel metabolite relies on a suite of NMR experiments. Each technique provides unique and complementary information. We will explore the roles of ¹H NMR, ¹³C NMR, Correlation Spectroscopy (COSY), Heteronuclear Single Quantum Coherence (HSQC), and Heteronuclear Multiple Bond Correlation (HMBC) in this process.

Case Study: A Novel Monoepoxy Octadecadienoate

To illustrate the comparative power of these techniques, we will use a representative case study of a novel methyl ester of a monoepoxy octadecadienoate. The following tables summarize the key quantitative data obtained from a suite of NMR experiments.

Data Presentation: Summarized NMR Data

Table 1: ¹H NMR Chemical Shift Data (500 MHz, CDCl₃)

Proton(s)	Chemical Shift (δ) [ppm]	Multiplicity	Coupling Constant (J) [Hz]
H-1 (OCH₃)	3.67	s	-
H-2	2.30	t	7.5
H-3	1.63	m	-
Methylene Chain	1.25-1.40	m	-
Allylic Protons	2.05	m	-
Epoxide Protons	2.90-3.15	m	-
Olefinic Protons	5.30-5.50	m	-
Terminal CH₃	0.88	t	7.0

Table 2: ¹³C NMR Chemical Shift Data (125 MHz, CDCl₃)

Carbon(s)	Chemical Shift (δ) [ppm]
C-1 (C=O)	174.3
OCH₃	51.4
C-2	34.1
C-3	24.9
Methylene Chain	29.0-29.7
Allylic Carbons	27.2, 25.6
Epoxide Carbons	57.0, 58.5
Olefinic Carbons	128.0, 130.2
Terminal CH₃	14.1

Table 3: Key 2D NMR Correlations

Experiment	Key Correlations	Information Gained
COSY	H-2 / H-3; Olefinic H / Allylic H	Shows proton-proton couplings through 2-3 bonds, establishing connectivity of adjacent protons.
HSQC	C-2 / H-2; Epoxide C / Epoxide H	Correlates protons to their directly attached carbons, assigning carbon resonances.
HMBC	H-1 (OCH₃) / C-1 (C=O); Allylic H / Olefinic C	Shows correlations between protons and carbons over 2-3 bonds, crucial for connecting molecular fragments.

Experimental Protocols

Detailed methodologies are crucial for reproducible results. The following are typical protocols for the NMR experiments discussed.

Sample Preparation: The purified novel octadecadienoate metabolite (typically 1-5 mg) is dissolved in approximately 0.6 mL of a deuterated solvent (e.g., chloroform-d, CDCl₃) in a 5 mm NMR tube. A small amount of tetramethylsilane (TMS) is often added as an internal standard for chemical shift referencing (δ 0.00 ppm).

1. One-Dimensional (1D) NMR Spectroscopy (¹H and ¹³C)

• ¹H NMR: A standard single-pulse experiment is used. Key parameters include a 30-45° pulse angle, a spectral width of 12-16 ppm, a relaxation delay of 1-2 seconds, and an acquisition time of 2-4 seconds. Typically, 16 to 64 scans are averaged to achieve a good signal-to-noise ratio.

• ¹³C NMR: A proton-decoupled single-pulse experiment is performed to simplify the spectrum and enhance sensitivity. Key parameters include a 45° pulse angle, a spectral width of 200-250 ppm, a relaxation delay of 2 seconds, and an acquisition time of 1-2 seconds. A larger number of scans (e.g., 1024 or more) is usually required due to the low natural abundance of the ¹³C isotope.

2. Two-Dimensional (2D) NMR Spectroscopy

• COSY (Correlation Spectroscopy): The gradient-enhanced (gCOSY) experiment is commonly used. The spectral width in both dimensions is typically set to 12-16 ppm. Data is collected as a matrix of 2048 x 256 data points, with 2-4 scans per increment.

• HSQC (Heteronuclear Single Quantum Coherence): The gradient-enhanced, sensitivity-enhanced HSQC experiment is preferred. The spectral width in the ¹H dimension (F2) is set to 12-16 ppm, and in the ¹³C dimension (F1) to 160-200 ppm. The data matrix is typically 2048 x 256 points, with 4-8 scans per increment.

• HMBC (Heteronuclear Multiple Bond Correlation): A gradient-enhanced HMBC experiment is utilized. The spectral widths are similar to the HSQC experiment. The long-range coupling delay is optimized for a J-coupling of 8-10 Hz. The data matrix is typically 2048 x 256 points, with 8-16 scans per increment to detect the weaker long-range correlations.

Mandatory Visualizations

Experimental Workflow for Structure Elucidation

Caption: Workflow for NMR-based structural elucidation.

Logical Relationship of NMR Experiments for Structure Confirmation

Caption: Interconnectivity of NMR experiments for structure confirmation.

By systematically applying and comparing the data from these complementary NMR techniques, researchers can confidently determine the complete chemical structure of novel octadecadienoate metabolites, paving the way for further investigation into their biological significance and therapeutic potential.

"inter-laboratory study for the standardization of octadecadienoate quantification"

A Comparative Guide to the Standardization of Octadecadienoate Quantification

An Objective Analysis of Analytical Methodologies for Researchers, Scientists, and Drug Development Professionals

The accurate quantification of octadecadienoates, a class of fatty acids that includes the biologically significant conjugated linoleic acids (CLAs), is paramount for research in nutrition, pharmacology, and disease pathology. The presence of numerous positional and geometric isomers presents a significant analytical challenge, necessitating robust and standardized methods to ensure data comparability across different laboratories. This guide provides a comparative overview of the most prevalent analytical techniques, supported by experimental data from various studies, to aid researchers in selecting and implementing appropriate quantification methodologies.

Comparative Performance of Analytical Methods

The selection of an analytical method for octadecadienoate quantification is a critical step that influences the accuracy and reliability of experimental results. The most common techniques employed are gas chromatography (GC) and silver-ion high-performance liquid chromatography (Ag+-HPLC), often used in combination to achieve comprehensive isomer separation. The following tables summarize the performance characteristics of these methods based on available literature.

Method	Principle	Advantages	Limitations	Typical Application
Gas Chromatography (GC)	Separation of volatile fatty acid methyl esters (FAMEs) based on their boiling points and polarity.	High resolution for many isomers, well-established, high throughput.	Co-elution of some isomers, potential for isomerization during derivatization.	Quantification of total and individual FAMEs in complex mixtures.
Silver-Ion HPLC (Ag+-HPLC)	Separation based on the number, position, and geometry of double bonds through interaction with silver ions.	Excellent separation of geometric and positional isomers.[1][2]	Lower throughput than GC, can be more technically demanding.	Detailed isomer-specific quantification, purification of specific isomers.
Silver-Ion TLC (Ag+-TLC)	Preparative separation of FAMEs into fractions based on the degree of unsaturation.	Simple, cost-effective pre-fractionation step.	Lower resolution than Ag+-HPLC, primarily for fractionation, not quantification.	Isolation of cis and trans fatty acid fractions prior to GC analysis.[3][4]

Table 1. Overview of Common Analytical Methods for Octadecadienoate Quantification.

Method Validation Parameter	Gas Chromatography (GC-FID)	Silver-Ion HPLC (Ag+-HPLC-UV)	Reference
Accuracy	91 - 98% for select fatty acids	Not explicitly stated, but good linearity (r > 0.99) suggests high accuracy.	[5][6]
Intra-assay Precision (%RSD)	1.19 - 5.7%	Not explicitly stated	[5][6]
Inter-assay Precision (%RSD)	0.78 - 13.0%	Not explicitly stated	[5][6]
Limit of Detection (LOD)	Not explicitly stated	0.14 - 1.02 ng/L	[7]
Limit of Quantitation (LOQ)	0.2 µg/mL (for a range of fatty acids)	0.42 - 3.06 ng/L	[5][7]

Table 2. Comparative Method Validation Parameters. Note: Direct inter-laboratory comparison data for octadecadienoates is limited; these values are derived from studies validating fatty acid quantification methods in general.

Experimental Protocols

Detailed and standardized protocols are crucial for achieving reproducible results. The following sections outline the key steps for the most common analytical methods.

Lipid Extraction and Saponification/Methylation

Prior to chromatographic analysis, lipids must be extracted from the sample matrix and the fatty acids converted to their corresponding methyl esters (FAMEs).

Recommended Protocol for Methylation:

• Dissolve up to 50 mg of the lipid sample in 1 mL of dry toluene in a test tube.

• Add 2 mL of 0.5 M sodium methoxide in anhydrous methanol.

• Maintain the solution at 50°C for 10 minutes.

• Add 0.1 mL of glacial acetic acid to stop the reaction, followed by 5 mL of water.

• Extract the FAMEs with two 5 mL portions of hexane.

• Dry the combined hexane layers over anhydrous sodium sulfate and filter.

• Evaporate the solvent under reduced pressure.

• Redissolve the FAMEs in an appropriate volume of hexane for GC or HPLC analysis.[2]

Gas Chromatography (GC) Analysis

GC is a cornerstone technique for fatty acid analysis. For optimal separation of octadecadienoate isomers, highly polar capillary columns are required.

Typical GC Conditions:

• Column: Highly polar capillary column, such as a 100 m CP-Sil 88 or SP-2560.[1]

• Carrier Gas: Helium or Hydrogen.

• Injector Temperature: 250°C.

• Detector (FID) Temperature: 260°C.

• Oven Temperature Program: A stepwise isothermal program starting at a low temperature (e.g., 120°C) is often necessary to resolve complex isomer mixtures.[1]

• Injection Volume: 1 µL.

Silver-Ion High-Performance Liquid Chromatography (Ag+-HPLC) Analysis

Ag+-HPLC provides superior separation of geometric and positional isomers that may co-elute in GC.

Typical Ag+-HPLC Conditions:

• Column: Two or more silver-ion columns in series (e.g., ChromSpher 5 µm Lipids, 250 x 4.6 mm).[7]

• Mobile Phase: A non-polar solvent system, such as 1.6% acetic acid and 0.0125% acetonitrile in n-hexane.[7]

• Flow Rate: 1 mL/min.[7]

• Column Temperature: 25°C.[7]

• Detection: UV detector at 234 nm, which is the characteristic absorbance for conjugated double bonds.[7]

• Injection Volume: 10-30 µL.[7]

Visualizing the Workflow and Logic

To further clarify the analytical process, the following diagrams illustrate the experimental workflows and the logical decisions involved in selecting a quantification strategy.

Caption: Experimental workflow for octadecadienoate quantification.

Caption: Decision tree for selecting an analytical method.

References

• 1. ovid.com [ovid.com]
• 2. aocs.org [aocs.org]
• 3. academic.oup.com [academic.oup.com]
• 4. researchgate.net [researchgate.net]
• 5. Standardization and validation of assay of selected omega-3 and omega-6 fatty acids from phospholipid fraction of red cell membrane using gas chromatography with flame ionization detector - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Standardization and validation of assay of selected omega-3 and omega-6 fatty acids from phospholipid fraction of red cell membrane using gas chromatography with flame ionization detector - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. pdfs.semanticscholar.org [pdfs.semanticscholar.org]

A Comparative Guide to the Biological Effects of Synthetic Octadecadienoates Versus Natural Extracts

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the biological performance of synthetic octadecadienoates and natural extracts rich in these fatty acids. The information presented is based on available experimental data, focusing on anti-inflammatory and cytotoxic effects, and the modulation of key signaling pathways.

Introduction

Octadecadienoates, a class of 18-carbon fatty acids with two double bonds, are recognized for their diverse biological activities. They are found in various natural sources, such as seed oils, and can also be chemically synthesized. The therapeutic potential of these compounds, particularly in inflammation and cancer, is an active area of research. This guide aims to delineate the similarities and differences in the biological effects of synthetic octadecadienoates and those derived from natural extracts, providing a resource for researchers to make informed decisions in their studies. A key consideration is that natural extracts contain a mixture of compounds that may act synergistically, while synthetic octadecadienoates are typically single, purified isomers. This distinction is crucial when interpreting and comparing biological data.

Comparative Efficacy: A Quantitative Overview

Direct comparative studies on the biological effects of a specific synthetic octadecadienoate versus a natural extract rich in the same molecule are limited. However, by examining studies on closely related compounds and specific natural extracts, we can draw informative comparisons.

Anti-inflammatory Activity

Natural extracts containing octadecadienoates have demonstrated significant anti-inflammatory properties. For instance, (9Z,11E)-13-Oxooctadeca-9,11-dienoic acid (13-KODE), an antioxidant isolated from the halophyte Salicornia herbacea, has been shown to suppress inflammatory responses in lipopolysaccharide (LPS)-stimulated RAW 264.7 macrophages.[1][2]

In a broader context, a randomized controlled trial comparing a synthetic antioxidant group to a natural antioxidant group in individuals with inflammatory diseases found that the natural antioxidant group exhibited a more substantial reduction in markers of oxidative stress and inflammation over a six-month period.[3]

Table 1: Anti-inflammatory Effects of a Natural Octadecadienoate (13-KODE) in LPS-stimulated RAW 264.7 Macrophages

Inflammatory Marker	Treatment	Concentration	% Inhibition/Reduction	Reference
Nitric Oxide (NO) Production	13-KODE	100 µM	Significant Inhibition	[1]
TNF-α Secretion	13-KODE	100 µM	Significant Reduction	[1][4]
IL-1β Secretion	13-KODE	100 µM	Significant Reduction	[1][4]
p-ERK1/2 Levels	13-KODE	100 µM	66%	[4]
p-p38 Levels	13-KODE	100 µM	47%	[4]
p-JNK Levels	13-KODE	100 µM	52%	[4]

Table 2: General Comparison of Synthetic vs. Natural Antioxidants in Inflammatory Diseases

Parameter	Synthetic Antioxidants	Natural Antioxidants	Time Point	p-value	Reference
ROS Levels Reduction	40%	53.5%	6 months	0.01	[3]
DAS28 Score	3.5	2.7	6 months	0.02	[3]

Cytotoxic Activity

The cytotoxic effects of octadecadienoates are of significant interest in cancer research. A study comparing the in vitro synergistic efficacy of conjugated linoleic acid (CLA), a synthetic octadecadienoate isomer mixture, and safflower oil, a natural source of linoleic acid, on the human prostate cancer (PC3) cell line provides a direct comparison.

Table 3: Cytotoxicity of Conjugated Linoleic Acid (CLA) and Safflower Oil on PC3 Cancer Cells

Treatment	Concentration	% Cell Viability	Reference
CLA alone	Not specified	74.51%	[5]
CLA + 10 µg/mL Taxol	Not specified	45.72%	[5]
Safflower Oil + Taxol	Not specified	Showed effective cytotoxicity	[5]

Signaling Pathway Modulation

The biological effects of octadecadienoates are mediated through their interaction with key cellular signaling pathways, primarily the NF-κB and MAPK pathways, which are central regulators of inflammation and cell proliferation.

NF-κB Signaling Pathway

Both synthetic and natural octadecadienoates have been shown to inhibit the NF-κB signaling pathway. Synthetic conjugated linoleic acid (CLA) has been demonstrated to suppress NF-κB activation in dendritic cells and hairless mouse skin.[6][7][8] It achieves this by diminishing the phosphorylation and subsequent degradation of IκBα, which prevents the nuclear translocation of the p65 subunit of NF-κB.[8][9] Similarly, 13-KODE from Salicornia herbacea inhibits the LPS-stimulated nuclear translocation of NF-κB (p65) in macrophages.[1][2][4]

Figure 1: Inhibition of the NF-κB signaling pathway.

MAPK Signaling Pathway

The mitogen-activated protein kinase (MAPK) pathway, including ERK, p38, and JNK, is another critical target for the anti-inflammatory effects of octadecadienoates. 13-KODE isolated from Salicornia herbacea has been shown to inhibit the LPS-induced phosphorylation of ERK, p38, and JNK in RAW 264.7 macrophages.[4] Synthetic compounds have also been developed to specifically inhibit the MAPK pathway.[10] While direct comparative studies on MAPK modulation by synthetic versus natural octadecadienoates are lacking, the existing evidence suggests that both can effectively target this pathway to exert their anti-inflammatory effects.

Figure 2: Inhibition of the MAPK signaling pathway.

Experimental Protocols

Cell Viability Assay (MTT Assay)

This protocol is used to determine the cytotoxic effects of synthetic octadecadienoates or natural extracts on cancer cell lines.

Materials:

• Cell line of interest (e.g., PC3 human prostate cancer cells)

• Complete cell culture medium

• Phosphate-buffered saline (PBS)

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• Solubilization solution (e.g., DMSO or a solution of 10% SDS in 0.01 M HCl)

• 96-well plates

• Microplate reader

Procedure:

• Seed cells in a 96-well plate at a suitable density and allow them to adhere overnight.

• Prepare serial dilutions of the synthetic octadecadienoate or natural extract in complete cell culture medium.

• Remove the overnight culture medium from the cells and replace it with the medium containing the test compounds. Include vehicle-treated and untreated control wells.

• Incubate the plate for the desired period (e.g., 24, 48, or 72 hours).

• Add 10 µL of MTT solution to each well and incubate for 2-4 hours at 37°C.

• Carefully remove the medium and add 100 µL of solubilization solution to each well to dissolve the formazan crystals.

• Measure the absorbance at 570 nm using a microplate reader.

• Calculate cell viability as a percentage of the untreated control.

Figure 3: Experimental workflow for the MTT assay.

Western Blot for NF-κB and MAPK Pathway Proteins

This protocol is used to assess the effect of test compounds on the activation (phosphorylation) and expression of key proteins in the NF-κB and MAPK signaling pathways.

Materials:

• Cell line of interest (e.g., RAW 264.7 macrophages)

• Test compounds (synthetic octadecadienoate or natural extract)

• LPS (for stimulating inflammation)

• Lysis buffer (e.g., RIPA buffer with protease and phosphatase inhibitors)

• Protein assay kit (e.g., BCA assay)

• SDS-PAGE gels

• Transfer buffer

• PVDF or nitrocellulose membranes

• Blocking buffer (e.g., 5% non-fat milk or BSA in TBST)

• Primary antibodies (e.g., anti-p-p65, anti-p65, anti-p-ERK, anti-ERK, anti-β-actin)

• HRP-conjugated secondary antibodies

• Chemiluminescent substrate

• Imaging system

Procedure:

• Seed cells and treat with test compounds, with or without LPS stimulation, for the desired time.

• Lyse the cells and collect the total protein.

• Determine the protein concentration of each sample.

• Separate equal amounts of protein by SDS-PAGE and transfer to a membrane.

• Block the membrane to prevent non-specific antibody binding.

• Incubate the membrane with the primary antibody overnight at 4°C.

• Wash the membrane and incubate with the HRP-conjugated secondary antibody.

• Wash the membrane and add the chemiluminescent substrate.

• Capture the signal using an imaging system.

• Quantify the band intensities and normalize to a loading control (e.g., β-actin).

Conclusion

The available evidence suggests that both synthetic octadecadienoates and natural extracts containing these fatty acids are potent modulators of key biological processes, particularly inflammation and cancer cell proliferation. Natural extracts offer the potential for synergistic effects due to their complex composition, which may lead to enhanced efficacy as suggested by some comparative studies on antioxidants.[3] Conversely, synthetic octadecadienoates provide a higher degree of purity and consistency, allowing for more precise mechanistic studies and potentially more targeted therapeutic applications.

A significant gap in the current research is the lack of direct, head-to-head comparative studies evaluating the biological efficacy of specific synthetic octadecadienoates against well-characterized natural extracts rich in the same compounds. Future research should focus on conducting such comparative analyses to provide a clearer understanding of the relative advantages and disadvantages of each approach. This will be crucial for the rational design and development of novel therapeutics based on the biological activities of octadecadienoates.

References

• 1. Anti-Inflammatory Effects of (9Z,11E)-13-Oxooctadeca-9,11-dienoic Acid (13-KODE) Derived from Salicornia herbacea L. on Lipopolysaccharide-Stimulated Murine Macrophage via NF-kB and MAPK Inhibition and Nrf2/HO-1 Signaling Activation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Comparative Study of Synthetic vs. Natural Antioxidants in Inflammatory Diseases | European Journal of Cardiovascular Medicine [healthcare-bulletin.co.uk]
• 4. Anti-Inflammatory Effects of (9Z,11E)-13-Oxooctadeca-9,11-dienoic Acid (13-KODE) Derived from Salicornia herbacea L. on Lipopolysaccharide-Stimulated Murine Macrophage via NF-kB and MAPK Inhibition and Nrf2/HO-1 Signaling Activation - PMC [pmc.ncbi.nlm.nih.gov]
• 5. In vitro synergistic efficacy of conjugated linoleic acid, oleic acid, safflower oil and taxol cytotoxicity on PC3 cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Conjugated linoleic acid suppresses NF-kappa B activation and IL-12 production in dendritic cells through ERK-mediated IL-10 induction - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. academic.oup.com [academic.oup.com]
• 8. academic.oup.com [academic.oup.com]
• 9. Contribution of conjugated linoleic acid to the suppression of inflammatory responses through the regulation of the NF-kappaB pathway - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Inhibition of MAPK pathway by a synthetic peptide corresponding to the activation segment of MAPK - PubMed [pubmed.ncbi.nlm.nih.gov]

A Researcher's Guide to Derivatization Reagents for Octadecadienoate GC-MS Analysis

For researchers, scientists, and drug development professionals, the accurate quantification of octadecadienoate, a key C18:2 fatty acid isomer, is crucial for understanding various physiological and pathological processes. Gas chromatography-mass spectrometry (GC-MS) is a powerful technique for this purpose, but effective derivatization is paramount to overcoming the inherent challenges of analyzing free fatty acids. This guide provides an objective comparison of common derivatization reagents, supported by experimental data, to aid in the selection of the most suitable method for your research needs.

The low volatility and polar nature of free fatty acids like octadecadienoate can lead to poor chromatographic peak shape and inaccurate quantification in GC-MS analysis.[1] Derivatization mitigates these issues by converting the carboxylic acid group into a less polar and more volatile ester or silyl ester. This guide focuses on three widely used classes of derivatization reagents: silylating agents, specifically N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) and N-Methyl-N-(trimethylsilyl)trifluoroacetamide (MSTFA); and alkylating agents for forming Fatty Acid Methyl Esters (FAMEs) and Pentafluorobenzyl (PFB) esters.

Comparative Analysis of Derivatization Reagents

The choice of derivatization reagent significantly impacts reaction efficiency, derivative stability, and the resulting mass spectral data. The following table summarizes the performance characteristics of common reagents for the analysis of fatty acids, including octadecadienoate.

Derivatization Reagent	Derivative Type	Reaction Conditions	Advantages	Disadvantages	Key Considerations
BSTFA / MSTFA	Trimethylsilyl (TMS) Ester	60°C for 60 minutes[1]	Simple, one-step reaction. Byproducts are volatile and often do not interfere with analysis.[1]	TMS derivatives are sensitive to moisture and have limited stability (best analyzed within a week).[1] Mass spectra can be complex.[1]	Requires anhydrous conditions for optimal results. The addition of a catalyst like TMCS can improve the derivatization of hindered groups.
BF₃-Methanol / Methanolic HCl	Fatty Acid Methyl Ester (FAME)	60-100°C for 10-60 minutes[2]	FAMEs are relatively stable. Well-established method with extensive libraries for identification.[3]	Can be a multi-step process involving extraction.[1] May not be suitable for free fatty acids alone without a prior saponification step.[3]	Acid-catalyzed methods are effective for both free fatty acids and transesterification of complex lipids.[2]
Pentafluorobenzyl Bromide (PFBBr)	Pentafluorobenzyl (PFB) Ester	60°C for 30-90 minutes	Forms derivatives with excellent sensitivity, especially in electron capture negative ionization (ECNI) mode.	Derivatization can be more complex and may require careful pH control.	Ideal for trace-level analysis due to the high electron-capturing properties of the PFB group.

A study comparing a base/acid-catalyzed method for FAMEs (KOCH₃/HCl) with a method using (trimethylsilyl)diazomethane (TMS-DM) for the analysis of fatty acids in bakery products found that the TMS-DM method showed higher recovery values and less variation (90% to 106% recovery) compared to the KOCH₃/HCl method (84% to 112% recovery), particularly for unsaturated fatty acids.[3] However, the KOCH₃/HCl method was noted to be faster and less expensive.[3] For polyunsaturated fatty acids, trimethylsilyl ethers have been reported to yield the necessary information for determining chain length, and the number and position of double bonds.

Experimental Protocols

Detailed and optimized experimental protocols are critical for reproducible and accurate results. Below are representative protocols for derivatization of octadecadienoate using BSTFA, for FAME formation, and with PFBBr.

Protocol 1: Silylation with BSTFA

This protocol is adapted for the derivatization of free fatty acids to their TMS esters.

Materials:

• Octadecadienoate sample (in an aprotic solvent like acetonitrile)

• N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) with 1% Trimethylchlorosilane (TMCS)

• Autosampler vials with caps

• Vortex mixer

• Heating block or oven

Procedure:

• Transfer 100 µL of the octadecadienoate sample solution into an autosampler vial.

• Add 50 µL of BSTFA with 1% TMCS to the vial, ensuring a molar excess of the reagent.[1]

• Immediately cap the vial tightly and vortex for 10 seconds.[1]

• Heat the vial at 60°C for 60 minutes in a heating block or oven.[1]

• After cooling to room temperature, the sample is ready for GC-MS analysis. If dilution is necessary, an appropriate aprotic solvent like dichloromethane can be added.[1]

Protocol 2: FAME Preparation using Boron Trifluoride-Methanol

This protocol describes an acid-catalyzed esterification to form fatty acid methyl esters.

Materials:

• Dried lipid extract containing octadecadienoate

• 14% Boron trifluoride (BF₃) in methanol

• Hexane

• Saturated sodium chloride (NaCl) solution

• Anhydrous sodium sulfate (Na₂SO₄)

• Screw-capped glass tubes with PTFE liner

• Vortex mixer

• Centrifuge

• Heating block or water bath

Procedure:

• Place the dried lipid extract in a screw-capped glass tube.

• Add 2 mL of 12-14% BF₃-methanol solution.[2]

• Tightly cap the tube and heat at 60°C for 10 minutes.[4]

• Cool the tube to room temperature and add 1 mL of water and 1 mL of hexane.

• Vortex vigorously to extract the FAMEs into the hexane layer.

• Centrifuge briefly to separate the phases.

• Carefully transfer the upper hexane layer to a clean vial containing anhydrous sodium sulfate to remove any residual water.

• The sample is now ready for GC-MS analysis.

Protocol 3: PFBBr Derivatization

This protocol is for the formation of PFB esters, suitable for high-sensitivity analysis.

Materials:

• Octadecadienoate sample

• 1% Pentafluorobenzyl bromide (PFBBr) in acetonitrile

• 1% Diisopropylethylamine (DIPEA) in acetonitrile

• SpeedVac or nitrogen evaporator

• Vortex mixer

Procedure:

• Dry the sample containing octadecadienoate under a stream of nitrogen or in a SpeedVac.

• Add 25 µL of 1% PFBBr in acetonitrile and 25 µL of 1% DIPEA in acetonitrile.

• Vortex the mixture and let it stand at room temperature for 20-30 minutes.

• Evaporate the reagents to dryness under vacuum.

• Reconstitute the sample in an appropriate solvent (e.g., iso-octane) for GC-MS analysis.

Visualizing the Workflow and Biological Context

To better understand the experimental process and the biological relevance of octadecadienoate, the following diagrams are provided.

A generalized workflow for the derivatization and GC-MS analysis of octadecadienoate.

Octadecadienoic acids, such as linoleic acid, are precursors to a variety of signaling molecules involved in inflammation and metabolic regulation. One such critical pathway is the arachidonic acid cascade.

Simplified diagram of the arachidonic acid cascade, where octadecadienoate is a key precursor.

Conclusion

The selection of an appropriate derivatization reagent for the GC-MS analysis of octadecadienoate is a critical step that depends on the specific requirements of the study.

• Silylation with BSTFA or MSTFA offers a simple and rapid method, but the stability of the derivatives is a concern.

• FAME derivatization is a robust and well-established technique, particularly for complex lipid mixtures.

• PFBBr derivatization provides exceptional sensitivity for trace-level analysis.

By carefully considering the advantages and disadvantages of each method and optimizing the reaction conditions, researchers can achieve reliable and accurate quantification of octadecadienoate, leading to a deeper understanding of its role in biological systems.

References

• 1. restek.com [restek.com]
• 2. benchchem.com [benchchem.com]
• 3. Comparison of Two Derivatization Methods for the Analysis of Fatty Acids and Trans Fatty Acids in Bakery Products Using Gas Chromatography - PMC [pmc.ncbi.nlm.nih.gov]
• 4. benchchem.com [benchchem.com]

A Comparative Guide to the Lipidomics of Octadecadienoate and Other C18 Fatty Acids

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the lipidomic profiles and cellular effects of octadecadienoate (linoleic acid) and other common C18 fatty acids, namely stearic acid and oleic acid. The information presented is supported by experimental data from various scientific studies.

Introduction to C18 Fatty Acids

C18 fatty acids, which are fatty acids with an 18-carbon chain, are fundamental components of cellular lipids and play crucial roles in energy metabolism, cell membrane structure, and signaling pathways. The degree of saturation in their hydrocarbon tails leads to significant differences in their physical properties and biological functions. This guide focuses on a comparative analysis of:

• Stearic Acid (C18:0): A saturated fatty acid.

• Oleic Acid (C18:1): A monounsaturated fatty acid.

• Octadecadienoate (Linoleic Acid, C18:2): A polyunsaturated omega-6 fatty acid.

Understanding the distinct lipidomic landscapes shaped by these fatty acids is essential for research in nutrition, metabolic diseases, and drug development.

Data Presentation: Quantitative Comparison

The following tables summarize quantitative data from studies investigating the effects of C18 fatty acid supplementation on cellular lipid composition and other related biological markers.

Table 1: Effects of C18 Fatty Acids on Lipid Synthesis and Secretion in Hep-G2 Cells

Fatty Acid (1.0 mM)	Triglyceride (TG) Synthesis (Fold Change vs. Control)	Phospholipid (PL) Synthesis (Fold Change vs. Control)	Lipoprotein-TG Secretion (Relative to Control)
Stearic Acid (18:0)	~10	~2	Lowest
Oleic Acid (18:1)	~10	~2	Highest
Linoleic Acid (18:2)	~10	~2	High
α-Linolenic Acid (18:3)	~10	~2	Medium

Data synthesized from a study on Hep-G2 cells, indicating that while C18 fatty acids similarly stimulate cellular lipid synthesis, their impact on lipoprotein secretion varies.[1]

Table 2: Impact of C18 Fatty Acids on Intracellular Calcium Mobilization and Histamine Release in RBL-2H3 Cells

Fatty Acid (100 µM)	Intracellular Ca2+ Mobilization	Histamine Release (% of Control)
Stearic Acid (18:0)	Rapid initial peak	No significant increase
Oleic Acid (18:1)	Slight increase	Not reported
Linoleic Acid (18:2)	Gradual increase	54.3 ± 7.7
α-Linolenic Acid (18:3)	Gradual increase	44.2 ± 8.8

This table highlights the differential effects of C18 fatty acids on signaling pathways in mast cells, with unsaturated fatty acids promoting histamine release.[2]

Table 3: Comparative Effects of Dietary C18 Fatty Acids on Serum Lipoprotein Profile in Humans

Diet Enriched in:	Mean Serum LDL-Cholesterol (mmol/L ± SD)	Mean Serum HDL-Cholesterol (mmol/L ± SD)
High-Stearic Acid	3.79 ± 0.91	1.45 ± 0.43
High-Oleic Acid	3.71 ± 0.79	1.46 ± 0.45
High-Linoleic Acid	3.65 ± 0.91	1.46 ± 0.44

Results from a human dietary intervention study suggest that at realistic intakes, the differences between the effects of these C18 fatty acids on serum lipoprotein profiles are small.[3][4]

Signaling Pathways

The distinct chemical structures of C18 fatty acids lead to their involvement in different signaling cascades.

Caption: Differential signaling pathways of C18 fatty acids.

Experimental Protocols

Detailed methodologies are crucial for reproducible lipidomics research. Below are summaries of key experimental protocols.

Protocol 1: Lipid Extraction from Cultured Cells

This protocol outlines a common method for extracting total lipids from cultured cells for subsequent analysis.

• Cell Harvesting:

  • Aspirate culture medium and wash cells with ice-cold phosphate-buffered saline (PBS).

  • Scrape cells in PBS and transfer to a glass tube.

  • Centrifuge to pellet the cells and discard the supernatant.

• Lipid Extraction (Folch Method):

  • Add a 2:1 (v/v) mixture of chloroform:methanol to the cell pellet.

  • Vortex thoroughly to ensure complete mixing and cell lysis.

  • Add 0.2 volumes of 0.9% NaCl solution to induce phase separation.

  • Centrifuge to separate the layers. The lower organic phase contains the lipids.

• Sample Preparation for Analysis:

  • Carefully collect the lower organic phase.

  • Dry the lipid extract under a stream of nitrogen.

  • Reconstitute the dried lipid film in an appropriate solvent for the analytical platform (e.g., isopropanol for LC-MS).

Caption: General workflow for cellular lipidomics analysis.

Protocol 2: Fatty Acid Analysis by Gas Chromatography-Mass Spectrometry (GC-MS)

This method is widely used for the quantification of total fatty acid composition.

• Fatty Acid Methyl Ester (FAME) Preparation:

  • To the extracted lipids, add a known amount of an internal standard (e.g., C17:0).

  • Saponify the lipids using methanolic NaOH or KOH.

  • Methylate the free fatty acids using a reagent such as boron trifluoride in methanol (BF3-methanol) by heating.

  • Extract the resulting FAMEs with an organic solvent like hexane.

• GC-MS Analysis:

  • Inject the FAME sample into the GC-MS system.

  • Separate the FAMEs on a suitable capillary column (e.g., a polar column like those with a polyethylene glycol stationary phase).

  • The separated FAMEs are then ionized (commonly by electron ionization) and detected by the mass spectrometer.

• Quantification:

  • Identify individual FAMEs based on their retention times and mass spectra by comparing them to known standards.

  • Quantify the amount of each fatty acid by comparing its peak area to that of the internal standard.

Protocol 3: Intact Lipid Analysis by Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)

LC-MS/MS is a powerful technique for identifying and quantifying individual lipid species within different lipid classes.

• Chromatographic Separation:

  • Inject the reconstituted lipid extract into an LC system.

  • Separate lipid classes and individual lipid species using a reverse-phase (e.g., C18) or normal-phase/HILIC column with a suitable mobile phase gradient.

• Mass Spectrometric Detection:

  • The eluting lipids are ionized, typically using electrospray ionization (ESI), in both positive and negative ion modes to detect a broad range of lipid classes.

  • The mass spectrometer is operated in a data-dependent or data-independent acquisition mode to acquire both precursor ion masses (MS1) and fragment ion spectra (MS2).

• Lipid Identification and Quantification:

  • Identify lipid species by matching their precursor mass and fragmentation pattern to lipid databases (e.g., LIPID MAPS).

  • Quantify lipids by integrating the peak areas of their precursor ions and normalizing to an appropriate internal standard for each lipid class.

Conclusion

The lipidomic consequences of cellular exposure to different C18 fatty acids are distinct and significant. Stearic acid, oleic acid, and linoleic acid are metabolized and incorporated into complex lipids differently, leading to varied downstream effects on cellular signaling and physiology. The choice of experimental methodology is critical for accurately capturing these differences. This guide provides a foundational understanding for researchers and professionals in the field, emphasizing the importance of considering the specific C18 fatty acid in experimental design and data interpretation.

References

• 1. Cellular uptake of stearic, oleic, linoleic, and linolenic acid and their effects on synthesis and secretion of lipids in Hep-G2 cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. scispace.com [scispace.com]
• 3. Small differences in the effects of stearic acid, oleic acid, and linoleic acid on the serum lipoprotein profile of humans - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]

Safety & Regulatory Compliance

Safe Disposal of Octadecadienoate: A Guide for Laboratory Professionals

For researchers, scientists, and drug development professionals, adherence to stringent safety protocols is paramount for both personal safety and environmental protection. This guide provides essential, step-by-step procedures for the proper disposal of octadecadienoate, ensuring operational safety and regulatory compliance in the laboratory. While octadecadienoate, commonly known as linoleic acid, is generally not classified as a hazardous substance under the Globally Harmonized System (GHS) of Classification and Labelling of Chemicals, it is crucial to handle it with care and follow established laboratory waste disposal protocols.[1][2][3]

Immediate Safety and Handling

Before beginning any disposal procedure, it is imperative to be equipped with the appropriate Personal Protective Equipment (PPE) to minimize exposure and ensure safety.[4][5] Always work in a well-ventilated area, such as a chemical fume hood, to avoid inhalation of any potential aerosols.[6]

Table 1: Personal Protective Equipment (PPE) for Handling Octadecadienoate

PPE Category	Specification
Eye Protection	Wear appropriate protective eyeglasses or chemical safety goggles as described by OSHA's eye and face protection regulations.[5]
Hand Protection	Wear chemical-impermeable gloves, such as nitrile or neoprene, to prevent skin exposure.[4][6]
Protective Clothing	A lab coat or other suitable protective clothing should be worn to prevent skin contact.[4][5]
Respiratory Protection	Under normal use with adequate ventilation, respiratory protection is not typically required.[6] If aerosols may be generated, a NIOSH-approved respirator is recommended.[5][6]

Step-by-Step Disposal Procedure

The primary method for the disposal of octadecadienoate is through a licensed and approved waste disposal contractor.[4][6] Under no circumstances should this chemical be poured down the drain or mixed with regular trash.[6][7]

For Spills and Small Uncontaminated Quantities:

• Containment: In the event of a spill, first ensure the area is well-ventilated and restrict access if necessary.[6] Contain the spill using an inert, non-combustible absorbent material such as vermiculite, sand, or earth.[5][6]

• Collection: Carefully collect the absorbed material.[6] If the octadecadienoate is in a solid form, gently sweep or scoop the material to minimize dust generation.[6]

• Packaging: Place the collected waste into a clearly labeled, sealed, and compatible chemical waste container.[5][6] A high-density polyethylene (HDPE) or glass container is generally suitable.[6] The label should clearly identify the contents as "Waste Octadecadienoate" or "Waste Linoleic Acid" and include any known hazard information.[5]

• Storage: Store the sealed waste container in a designated chemical waste storage area that is cool, dry, and well-ventilated, away from incompatible materials like strong oxidizing agents.[6]

• Final Disposal: Arrange for the disposal of the chemical waste through your institution's Environmental Health and Safety (EHS) department or an approved waste disposal contractor.[4][6] Always adhere to all local, state, and federal regulations for chemical waste disposal.[4]

Disposal Workflow

The following diagram outlines the decision-making process and procedural steps for the proper disposal of octadecadienoate.

Caption: Workflow for the proper disposal of octadecadienoate.

By following these procedures, laboratory professionals can ensure the safe handling and disposal of octadecadienoate, contributing to a secure research environment and upholding their commitment to environmental stewardship. For any uncertainties, always consult your institution's specific safety guidelines and EHS department.[4]

References

• 1. cosmobiousa.com [cosmobiousa.com]
• 2. chemos.de [chemos.de]
• 3. Octadecadienoic Acid | C18H32O2 | CID 5312488 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. benchchem.com [benchchem.com]
• 7. carlroth.com [carlroth.com]

Safeguarding Your Research: A Guide to Handling Octadecadienoate

For researchers, scientists, and professionals in drug development, the safe handling of chemical compounds is paramount. This guide provides essential safety and logistical information for managing Octadecadienoate in the laboratory, ensuring both personal safety and the integrity of your research. While Octadecadienoate and its isomers are generally not classified as hazardous, adherence to standard laboratory safety protocols is crucial.[1][2][3][4]

Personal Protective Equipment (PPE): Your First Line of Defense

Proper selection and use of PPE are fundamental to safe laboratory practices. The following table summarizes the recommended equipment when handling Octadecadienoate.

PPE Category	Recommended Equipment	Specifications and Best Practices
Eye Protection	Safety glasses or goggles	Should be worn to protect against potential splashes.[1]
Hand Protection	Chemically resistant gloves	Nitrile rubber gloves are a suitable option.[1] Always check for leaks before use and wash hands thoroughly after handling.[1][2]
Body Protection	Standard laboratory coat	Recommended to prevent skin contact.[1]
Respiratory Protection	Generally not required	Not necessary under normal use with adequate ventilation.[1][2] However, if aerosols or dust are generated, a respirator should be used.[1][2]

Operational Plan: Safe Handling and Storage Protocols

A systematic approach to handling and storage is vital for maintaining the chemical's integrity and ensuring a safe working environment.

Handling:

• Always work in a well-ventilated area.[1][2]

• Avoid contact with skin and eyes.[1]

• Refrain from eating, drinking, or smoking in the work area.[1][2]

• Wash hands thoroughly after handling the substance.[1][2]

• Take measures to prevent the formation of dust and aerosols.[1]

Storage:

• Store in a cool, dry, and well-ventilated place.[1]

• Keep the container tightly closed.[1]

• Protect from light and air, as some fatty acids can be sensitive.[1]

• Store away from incompatible materials such as strong oxidizing agents.[1][5]

Disposal Plan: Managing Spills and Waste

In the event of an accidental release or for routine disposal, follow these procedures to mitigate any potential risks.

Accidental Release Measures:

• Small Spills: Wipe up the substance with an absorbent material (e.g., cloth, sand) and clean the area with water.[1]

• Large Spills: Cover the spill with an inert absorbent material like sand or earth.[1] Collect the material into a suitable container for disposal.[1][2]

• Ensure the area is well-ventilated during cleanup.[1][2]

• Always wear appropriate PPE during the cleanup process.[2]

Waste Disposal:

• Dispose of waste material in accordance with national and local regulations.

• Leave chemicals in their original containers and do not mix with other waste.

• Handle uncleaned containers as you would the product itself.

Visualizing Safety: Workflow and PPE Selection

To further clarify the procedural steps for safe handling and the logic behind PPE selection, the following diagrams provide a visual guide.

Caption: Workflow for safely handling Octadecadienoate.

Caption: Logic for selecting appropriate PPE.

References

• 1. benchchem.com [benchchem.com]
• 2. chemos.de [chemos.de]
• 3. 9,12-Octadecadienoic Acid | C18H32O2 | CID 3931 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. Octadecadienoic Acid | C18H32O2 | CID 5312488 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. fishersci.com [fishersci.com]